(R)-Taltobulin

Core Science & Biosynthesis

(R)-Taltobulin: A Technical Guide to its Discovery and Preclinical Characterization

(R)-Taltobulin (also known as HTI-286 and SPA-110) is a potent, synthetic small molecule that has demonstrated significant promise as an anti-cancer agent. This technical guide provides an in-depth overview of its discovery, origin, and core preclinical data, with a focus on the experimental methodologies and signaling pathways central to its mechanism of action. This document is intended for researchers, scientists, and professionals in the field of drug development.

Discovery and Origin

(R)-Taltobulin is a synthetic analogue of the natural product hemiasterlin. Hemiasterlin is a tripeptide of marine origin, first isolated from sponges, that exhibits potent antimitotic activity.[1] The development of (R)-Taltobulin was the result of synthetic efforts to create analogues of hemiasterlin with improved pharmacological properties.[2][3] A key structural modification in taltobulin is the replacement of the indole ring of a tryptophan residue in hemiasterlin with a phenyl group.[1] This modification contributes to its potent biological activity and favorable preclinical profile.

The synthesis of (R)-Taltobulin is achieved through a convergent synthetic route, involving the preparation of key building blocks that are subsequently coupled to form the final molecule.[1] The stereochemistry of the molecule is carefully controlled during synthesis to yield the desired S,S,S-configuration.

Mechanism of Action

(R)-Taltobulin exerts its cytotoxic effects by disrupting microtubule dynamics, a critical process for cell division. It inhibits the polymerization of tubulin, the protein subunit of microtubules. This inhibition leads to the disruption of the mitotic spindle, a structure essential for the proper segregation of chromosomes during mitosis. Consequently, cells treated with (R)-Taltobulin are arrested in the G2/M phase of the cell cycle, which ultimately triggers apoptosis (programmed cell death).

Quantitative Data: In Vitro Anti-proliferative Activity

(R)-Taltobulin has demonstrated potent anti-proliferative activity against a wide range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, representing the concentration of the drug that inhibits cell growth by 50%, are summarized in the table below.

Cell Line	Cancer Type	IC50 (nM)
CCRF-CEM	Leukemia	0.2 ± 0.03
1A9	Ovarian	0.6 ± 0.1
A549	Non-Small Cell Lung Cancer	1.1 ± 0.5
NCI-H1299	Non-Small Cell Lung Cancer	6.8 ± 6.1
MX-1W	Breast	1.8 ± 0.6
MCF-7	Breast	7.3 ± 2.3
HCT-116	Colon	0.7 ± 0.2
DLD-1	Colon	1.1 ± 0.4
Colo205	Colon	1.5 ± 0.6
KM20	Colon	1.8 ± 0.6
SW620	Colon	3.6 ± 0.8
S1	Colon	3.7 ± 2.0
HCT-15	Colon	4.2 ± 2.5
Moser	Colon	5.3 ± 4.1
A375	Melanoma	1.1 ± 0.8
Lox	Melanoma	1.4 ± 0.6
SK-Mel-2	Melanoma	1.7 ± 0.5
Mean ± SD	-	2.5 ± 2.1
Median	-	1.7

Table 1: In vitro anti-proliferative activity of (R)-Taltobulin against various human cancer cell lines after a 3-day continuous exposure.

Experimental Protocols

In Vitro Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit the polymerization of purified tubulin into microtubules.

Methodology:

• Reagents and Materials:

  • Purified tubulin (>99% pure)

  • General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

  • GTP solution (10 mM)

  • (R)-Taltobulin stock solution in DMSO

  • DMSO (vehicle control)

  • Pre-warmed 96-well microplate

  • Temperature-controlled microplate reader

• Procedure:

  • On ice, reconstitute purified tubulin in General Tubulin Buffer to a final concentration of 3-5 mg/mL.

  • Prepare a working solution of GTP by diluting the stock to 10 mM in General Tubulin Buffer.

  • In a pre-chilled 96-well plate, add the desired concentrations of (R)-Taltobulin or DMSO (for the control).

  • Add the tubulin solution to each well.

  • To initiate polymerization, add the GTP working solution to each well for a final concentration of 1 mM.

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes. The increase in turbidity is proportional to the amount of polymerized microtubules.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay is used to assess the cytotoxic effect of a compound on cancer cell lines and to determine the IC50 value.

Methodology:

• Reagents and Materials:

  • Human cancer cell lines (e.g., those listed in Table 1)

  • Complete cell culture medium

  • (R)-Taltobulin stock solution in DMSO

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well cell culture plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of (R)-Taltobulin in complete culture medium.

  • Remove the overnight culture medium from the cells and add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

  • Add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours at 37°C until a purple formazan precipitate is visible.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control and plot the results to determine the IC50 value.

Visualizations

Signaling Pathway of (R)-Taltobulin

Caption: Signaling pathway of (R)-Taltobulin in a cancer cell.

Experimental Workflow for In Vitro Tubulin Polymerization Assay

References

• 1. Portico [access.portico.org]
• 2. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

The Architecture of an Antitubulin Agent: A Technical Guide to the Synthetic Pathways of (R)-Taltobulin

For Researchers, Scientists, and Drug Development Professionals

(R)-Taltobulin (also known as HTI-286) is a potent synthetic analog of the natural product hemiasterlin, a tripeptide isolated from marine sponges. As a powerful inhibitor of tubulin polymerization, (R)-Taltobulin has been a subject of significant interest in the development of anticancer therapeutics. This technical guide provides an in-depth exploration of the two primary synthetic pathways developed for its synthesis: a convergent peptide coupling strategy and a more recent, expeditious route centered around a four-component Ugi reaction. This document is intended to serve as a comprehensive resource, detailing the key intermediates, experimental protocols, and quantitative data associated with the synthesis of this complex molecule.

Core Synthetic Strategies: A Comparative Overview

Two principal strategies have been successfully employed to construct the (R)-Taltobulin molecule. The initial approaches relied on a convergent synthesis, where key fragments of the molecule are prepared independently and then coupled together in a stepwise fashion. More recently, a more streamlined synthesis has been developed, utilizing a multicomponent Ugi reaction to assemble a significant portion of the molecular scaffold in a single step.

1. The Convergent Peptide Coupling Approach: This strategy involves the synthesis of three key building blocks which are then sequentially coupled to form the final product. This method allows for the careful control of stereochemistry at each step but can be more labor-intensive.

2. The Ugi Multicomponent Reaction Approach: This more modern approach leverages a four-component Ugi reaction to rapidly construct the core of the (R)-Taltobulin molecule. This strategy is notable for its efficiency and convergence, significantly reducing the overall step count.[1]

Convergent Peptide Coupling Pathway

This synthetic route is characterized by the independent synthesis of three key fragments, followed by their sequential assembly.

Key Intermediates

• (R)-N-Boc-N-methyl-3-amino-3-phenyl-2,2-dimethylpropanoic acid: The N-terminal amino acid fragment.

• (S,S)-dipeptide fragment: Comprising N-methyl-valine and tert-leucine.

• Unsaturated C-terminal fragment: A functionalized pentenoic acid derivative.

Synthetic Pathway Overview

The synthesis commences with the preparation of the three key building blocks. The N-terminal fragment is synthesized from (R)-phenylglycine, introducing the gem-dimethyl and N-methyl functionalities. The dipeptide fragment is constructed using standard peptide coupling techniques. The C-terminal fragment is prepared to incorporate the required unsaturation and stereochemistry. The fragments are then coupled, typically using a peptide coupling reagent such as HATU in the presence of a non-nucleophilic base like DIPEA, followed by deprotection steps to yield (R)-Taltobulin.

Experimental Protocols

Detailed experimental protocols for the convergent synthesis are proprietary and not fully disclosed in publicly available literature. The following is a generalized representation based on common peptide coupling procedures.

General Peptide Coupling Protocol:

• The carboxylic acid component (1.0 eq) and the amine component (1.0-1.2 eq) are dissolved in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM).

• A peptide coupling reagent (e.g., HATU, HBTU, PyBOP; 1.0-1.2 eq) and a non-nucleophilic base (e.g., DIPEA, 2,6-lutidine; 2.0-3.0 eq) are added to the solution.

• The reaction mixture is stirred at room temperature for 2-12 hours, and the progress is monitored by TLC or LC-MS.

• Upon completion, the reaction is worked up by washing with aqueous solutions to remove excess reagents and byproducts.

• The crude product is purified by flash column chromatography or preparative HPLC.

General Deprotection Protocol (e.g., Boc removal):

• The Boc-protected substrate is dissolved in a suitable solvent (e.g., DCM).

• An excess of trifluoroacetic acid (TFA) is added, typically in a 1:1 ratio with the solvent.

• The reaction is stirred at room temperature for 1-2 hours.

• The solvent and excess TFA are removed under reduced pressure to yield the deprotected product as its TFA salt.

Quantitative Data

Specific yield and characterization data for each step of the convergent synthesis are not available in the public domain.

Synthetic Pathway Diagram

Caption: Convergent synthesis of (R)-Taltobulin via peptide coupling.

Ugi Multicomponent Reaction Pathway

This more recent and efficient route utilizes a four-component Ugi reaction as the key step to assemble the core of the (R)-Taltobulin molecule.

Key Intermediates

• Ugi Adduct: The product of the four-component reaction, containing a significant portion of the final molecule's backbone.

• Various protected amino acids and other small molecules serve as the starting materials for the Ugi reaction and subsequent modifications.

Synthetic Pathway Overview

The synthesis begins with a four-component Ugi reaction involving an isocyanide, an amine, a carboxylic acid, and an aldehyde. This reaction rapidly generates a complex intermediate that is then further elaborated. Subsequent steps involve peptide coupling to attach the remaining amino acid residue, followed by deprotection and purification to afford (R)-Taltobulin. A key advantage of this route is the significant increase in molecular complexity achieved in a single step.

Experimental Protocols

The following protocols are adapted from the literature and represent key steps in the Ugi-based synthesis.

Ugi Four-Component Reaction:

• To a solution of the amine (1.0 eq) and aldehyde (1.0 eq) in a suitable solvent (e.g., methanol) is added the carboxylic acid (1.0 eq) and the isocyanide (1.0 eq).

• The reaction mixture is stirred at room temperature for 24-48 hours.

• The solvent is removed under reduced pressure, and the crude Ugi adduct is purified by flash column chromatography.

Peptide Coupling of the Ugi Adduct:

• The Ugi adduct (1.0 eq) is deprotected as necessary to reveal a free amine or carboxylic acid.

• The deprotected Ugi adduct is then coupled with the appropriate amino acid fragment using standard peptide coupling conditions as described in the convergent pathway section (e.g., HATU, DIPEA in DMF).

• The coupled product is purified by chromatography.

Final Deprotection and Purification:

• The final protected precursor is subjected to a global deprotection step, often using a strong acid such as TFA.

• The crude (R)-Taltobulin is purified by preparative reverse-phase HPLC to yield the final product, typically as a TFA salt.

Quantitative Data

Step	Reactants	Product	Yield (%)
Ugi Reaction	Isocyanide, Amine, Carboxylic Acid, Aldehyde	Ugi Adduct	60-80
Peptide Coupling	Deprotected Ugi Adduct, Protected Amino Acid	Coupled Product	70-90
Final Deprotection	Protected Precursor	(R)-Taltobulin	>90

Note: Yields are approximate and can vary based on specific reaction conditions and substrates.

Synthetic Pathway Diagram

Caption: Ugi-based synthesis of (R)-Taltobulin.

Conclusion

The synthesis of (R)-Taltobulin has evolved from a classical convergent approach to a more modern and efficient strategy centered around the Ugi multicomponent reaction. Both pathways offer viable routes to this potent antitubulin agent, with the Ugi-based synthesis providing a more streamlined and atom-economical approach. The detailed understanding of these synthetic pathways is crucial for the continued exploration of (R)-Taltobulin and its analogs as potential cancer therapeutics. This guide provides a foundational understanding for researchers in the field of medicinal chemistry and drug development, enabling further innovation in the synthesis of complex, biologically active molecules.

References

• 1. researchgate.net [researchgate.net]

(R)-Taltobulin structure-activity relationship studies

An In-depth Technical Guide on the Structure-Activity Relationship Studies of (R)-Taltobulin

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Taltobulin (also known as HTI-286 or SPA-110) is a potent synthetic analog of the natural tripeptide hemiasterlin, which demonstrates significant promise as an anti-cancer agent.[1] Its primary mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2] Extensive structure-activity relationship (SAR) studies have been conducted to optimize its potency and pharmaceutical properties. This document provides a detailed overview of these SAR studies, presenting quantitative data, experimental methodologies, and relevant signaling pathways to serve as a comprehensive resource for researchers in the field of oncology and drug development.

Introduction to (R)-Taltobulin

(R)-Taltobulin is a synthetic tripeptide analog of hemiasterlin, a natural product isolated from marine sponges.[1] It is a powerful antimicrotubule agent that has shown efficacy against a broad range of cancer cell lines, including those exhibiting P-glycoprotein-mediated multidrug resistance.[2] (R)-Taltobulin inhibits the polymerization of purified tubulin, disrupts microtubule organization within cells, and consequently induces mitotic arrest and apoptosis.[2] Clinical trials have been initiated to evaluate its therapeutic potential in cancer patients.

Structure-Activity Relationship (SAR) Studies

The core structure of (R)-Taltobulin, based on the hemiasterlin scaffold, consists of three amino acid residues, designated as A, B, and C from the N-terminus to the C-terminus. SAR studies have systematically explored modifications at each of these positions to understand their contribution to cytotoxic and antimitotic activity.

Data Presentation: Cytotoxic and Antimitotic Activities of (R)-Taltobulin and Analogs

The following table summarizes the in vitro cytotoxic and antimitotic activities of (R)-Taltobulin and key analogs. The data is primarily sourced from studies on hemiasterlin analogs, where (R)-Taltobulin is a lead compound.

Compound	Modification from (R)-Taltobulin (Compound 8)	Cytotoxicity IC50 (nM) vs. L1210	Antimitotic Activity IC50 (nM) vs. L1210
1 (Hemiasterlin)	Indole at A-residue	1.3	10
8 ((R)-Taltobulin)	Phenyl at A-residue	0.8	8
9	4-Fluorophenyl at A-residue	1.1	10
10	4-Methoxyphenyl at A-residue	1.8	15
11	2-Thienyl at A-residue	2.5	20
12	Cyclohexyl at A-residue	15	100
13	N-desmethyl at A-residue	10	80
14	N,N-didesmethyl at A-residue	100	>1000
15	B-residue stereoisomer (S,R,S)	>10000	>10000
16	C-terminal methyl ester	500	2000
17	C-terminal primary amide	100	500

Key SAR Insights:

• A-Residue: The replacement of the indole ring of hemiasterlin with a phenyl group in (R)-Taltobulin (8) resulted in slightly enhanced cytotoxicity. Small electron-withdrawing or -donating groups on the phenyl ring (9, 10) are well-tolerated. Bulky aliphatic groups like cyclohexyl (12) lead to a significant decrease in activity. N-methylation at the A-residue is crucial for potency, as demonstrated by the reduced activity of N-desmethyl (13) and N,N-didesmethyl (14) analogs.

• B-Residue: The stereochemistry of the B-residue is critical for activity, with the (S,S,S) configuration being essential. The (S,R,S) diastereomer (15) is inactive.

• C-Residue: A free carboxylic acid at the C-terminus is important for optimal activity. Conversion to a methyl ester (16) or a primary amide (17) significantly reduces potency.

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the evaluation of (R)-Taltobulin and its analogs.

Synthesis of (R)-Taltobulin Analogs

A generalized synthetic scheme for the preparation of (R)-Taltobulin and its analogs involves the synthesis of the three amino acid building blocks followed by sequential peptide couplings.

Caption: Generalized workflow for the synthesis of (R)-Taltobulin analogs.

Protocol:

• Synthesis of A-Residue: The substituted phenylacetic acid is coupled to a chiral auxiliary (e.g., Evans oxazolidinone). Asymmetric amination followed by N-methylation and subsequent cleavage from the auxiliary provides the protected A-residue.

• Synthesis of B-Residue: Commercially available tert-Leucine is N-methylated and protected to yield the B-residue.

• Synthesis of C-Residue: Valine undergoes homologation to introduce an additional methylene group, followed by protection to give the C-residue.

• Peptide Coupling: The protected B and C residues are coupled using standard peptide coupling reagents (e.g., HATU, HOBt). The resulting dipeptide is deprotected at the N-terminus and then coupled with the protected A-residue.

• Deprotection: The fully protected tripeptide is subjected to final deprotection conditions (e.g., acidolysis) to yield the target (R)-Taltobulin analog, which is then purified by chromatography.

In Vitro Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit the polymerization of purified tubulin into microtubules.

Materials:

• Purified bovine or porcine brain tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)

• GTP (Guanosine-5'-triphosphate) solution

• Glycerol

• Test compounds dissolved in DMSO

• Temperature-controlled spectrophotometer or plate reader

Protocol:

• Reconstitute lyophilized tubulin on ice with General Tubulin Buffer to a final concentration of 2-5 mg/mL.

• Prepare a reaction mixture on ice containing tubulin, GTP (1 mM final concentration), and glycerol (10% v/v final concentration).

• Add the test compound at various concentrations to the reaction mixture. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., colchicine).

• Transfer the reaction mixtures to a pre-warmed 96-well plate.

• Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

• Monitor the increase in absorbance at 340 nm every 30-60 seconds for 60-90 minutes. The absorbance increase corresponds to the extent of tubulin polymerization.

• Calculate the rate of polymerization and the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cell Viability (MTT) Assay

This colorimetric assay determines the cytotoxic effect of compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., L1210 murine leukemia)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 48-72 hours). Include a vehicle control.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Immunofluorescence Staining for Microtubule Disruption

This technique visualizes the effect of compounds on the microtubule network within cells.

Materials:

• Adherent cancer cell lines (e.g., HeLa, A549)

• Glass coverslips

• Fixative (e.g., 4% paraformaldehyde or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Fluorescently labeled secondary antibody (e.g., goat anti-mouse Alexa Fluor 488)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Seed cells onto glass coverslips in a multi-well plate and allow them to attach.

• Treat the cells with the test compounds at various concentrations for an appropriate time (e.g., 16-24 hours).

• Wash the cells with PBS and fix them with either 4% paraformaldehyde for 15 minutes at room temperature or ice-cold methanol for 10 minutes at -20°C.

• If using paraformaldehyde, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Block non-specific antibody binding by incubating with 1% BSA in PBS for 1 hour.

• Incubate with the primary anti-α-tubulin antibody overnight at 4°C.

• Wash the cells with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature, protected from light.

• Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips onto microscope slides using an antifade mounting medium.

• Visualize the microtubule network and nuclear morphology using a fluorescence microscope.

Signaling Pathways

Primary Mechanism of Action of (R)-Taltobulin

(R)-Taltobulin exerts its cytotoxic effects by directly interfering with microtubule dynamics.

References

• 1. Portico [access.portico.org]
• 2. medchemexpress.com [medchemexpress.com]

(R)-Taltobulin: A Technical Deep Dive into its Mechanism of Action on Tubulin

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Taltobulin (formerly known as HTI-286) is a potent synthetic analogue of the natural product hemiasterlin, which has demonstrated significant promise as an anti-mitotic agent. Its primary cellular target is tubulin, the fundamental protein component of microtubules. This technical guide provides a comprehensive analysis of the mechanism of action of (R)-Taltobulin on tubulin, consolidating key quantitative data, detailing relevant experimental methodologies, and illustrating the underlying molecular interactions and pathways. (R)-Taltobulin inhibits tubulin polymerization, leading to the disruption of microtubule dynamics, mitotic arrest, and ultimately, apoptosis in cancer cells.[1][2] This document is intended to serve as a valuable resource for researchers and professionals engaged in the fields of oncology, cell biology, and drug development.

Introduction to (R)-Taltobulin

(R)-Taltobulin is a tripeptide-like small molecule that has shown potent cytotoxic activity against a broad range of human tumor cell lines, including those that exhibit resistance to other microtubule-targeting agents like paclitaxel and vincristine.[2][3] Its efficacy stems from its ability to interfere with the dynamic instability of microtubules, which are essential for various cellular processes, most notably mitotic spindle formation and chromosome segregation during cell division. Unlike some other microtubule inhibitors, (R)-Taltobulin has been shown to be a poor substrate for the P-glycoprotein (P-gp) efflux pump, a common mechanism of multidrug resistance in cancer.[3]

Mechanism of Action on Tubulin

The anti-mitotic activity of (R)-Taltobulin is a direct consequence of its interaction with tubulin. The core mechanism can be dissected into several key events:

• Binding to the Tubulin Heterodimer: (R)-Taltobulin binds directly to the αβ-tubulin heterodimer, the basic building block of microtubules.

• Inhibition of Tubulin Polymerization: Upon binding, (R)-Taltobulin inhibits the polymerization of tubulin into microtubules. This action disrupts the delicate balance between microtubule polymerization and depolymerization, which is critical for their function.

• Induction of Tubulin Oligomerization: (R)-Taltobulin has been shown to induce the formation of tubulin oligomers, specifically a discrete ring structure.

• Depolymerization of Pre-assembled Microtubules: At micromolar concentrations, (R)-Taltobulin can also cause the depolymerization of existing, stable microtubules.

• Disruption of Microtubule Dynamics: The net effect of these actions is a severe disruption of microtubule dynamics, leading to the collapse of the microtubule network within the cell.

• Mitotic Arrest and Apoptosis: The disruption of the mitotic spindle triggers the spindle assembly checkpoint, leading to an arrest of the cell cycle in the G2/M phase. Prolonged mitotic arrest ultimately induces programmed cell death, or apoptosis.

The Binding Site of (R)-Taltobulin on Tubulin

While a high-resolution X-ray crystal structure of the (R)-Taltobulin-tubulin complex is not publicly available, a proposed binding mode has been derived from iterative docking experiments. This model is supported by a range of experimental data, including competitive binding assays, photoaffinity labeling, and structure-activity relationship studies. The proposed binding site is located at the Vinca domain of tubulin, at the interface between the α- and β-tubulin subunits. This is a distinct site from that of other microtubule inhibitors like taxanes and colchicine.

Quantitative Data

The interaction of (R)-Taltobulin with tubulin and its cellular effects have been quantified in several studies. The following tables summarize the key quantitative data.

Parameter	Value	Method	Reference
Dissociation Constant (Kd)	~100 nM	Isothermal Titration Calorimetry (ITC)
Consistent with ITC	Fluorescence Spectroscopy
Enthalpy of Binding (ΔH)	-14 kcal/mol	Isothermal Titration Calorimetry (ITC)

Table 1: (R)-Taltobulin - Tubulin Binding Affinity and Thermodynamics

Cell Line Origin	Mean IC50 (nM) ± SD
18 Human Tumor Cell Lines	2.5 ± 2.1

Table 2: Anti-proliferative Activity of (R)-Taltobulin

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the mechanism of action of (R)-Taltobulin on tubulin. These protocols are based on standard, publicly available methods and provide a framework for replication and further investigation.

Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the effect of (R)-Taltobulin on the in vitro polymerization of purified tubulin by monitoring the increase in turbidity of the solution as microtubules form.

Materials:

• Lyophilized tubulin protein (>97% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• (R)-Taltobulin stock solution (in DMSO)

• 96-well, clear, flat-bottom microplates

• Temperature-controlled spectrophotometer

Procedure:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin in ice-cold General Tubulin Buffer to a final concentration of 3-5 mg/mL. Keep on ice and use within one hour.

  • Prepare a tubulin polymerization mix on ice containing General Tubulin Buffer, 1 mM GTP, and 10% (v/v) glycerol.

  • Prepare serial dilutions of (R)-Taltobulin in the tubulin polymerization mix. Also, prepare a vehicle control (DMSO) and a positive control (e.g., colchicine).

• Assay Execution:

  • Add the tubulin polymerization mix containing the test compounds or controls to the wells of a pre-warmed (37°C) 96-well plate.

  • To initiate polymerization, add the cold tubulin solution to each well.

  • Immediately place the plate in the spectrophotometer pre-warmed to 37°C.

• Data Acquisition:

  • Measure the absorbance at 340 nm every 30-60 seconds for 60-90 minutes.

• Data Analysis:

  • Plot absorbance versus time for each concentration of (R)-Taltobulin.

  • Determine the maximum rate of polymerization (Vmax) and the final plateau of absorbance.

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of a ligand to a macromolecule, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

Materials:

• Purified tubulin

• (R)-Taltobulin

• Dialysis buffer (e.g., General Tubulin Buffer)

• Isothermal titration calorimeter

Procedure:

• Sample Preparation:

  • Dialyze both the tubulin and (R)-Taltobulin solutions extensively against the same buffer to minimize heat of dilution effects.

  • Determine the precise concentrations of the protein and ligand solutions. A typical setup involves a tubulin concentration of 10-20 µM in the sample cell and an (R)-Taltobulin concentration of 100-200 µM in the injection syringe.

• ITC Experiment:

  • Load the tubulin solution into the sample cell and the (R)-Taltobulin solution into the injection syringe of the ITC instrument.

  • Set the experimental parameters, including the cell temperature, injection volume, and spacing between injections.

  • Perform a series of injections of (R)-Taltobulin into the tubulin solution while monitoring the heat changes.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection to obtain the heat change per mole of injectant.

  • Plot the heat change against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the Kd, n, and ΔH.

Fluorescence Spectroscopy for Binding Affinity

This method utilizes the intrinsic tryptophan fluorescence of tubulin to monitor ligand binding. The binding of a ligand can cause a change in the local environment of tryptophan residues, leading to a change in fluorescence intensity or wavelength, which can be used to determine the binding affinity.

Materials:

• Purified tubulin

• (R)-Taltobulin

• Binding buffer (e.g., General Tubulin Buffer)

• Spectrofluorometer

Procedure:

• Sample Preparation:

  • Prepare a solution of tubulin at a fixed concentration (e.g., 2 µM) in the binding buffer.

  • Prepare a series of solutions of (R)-Taltobulin at various concentrations.

• Fluorescence Measurement:

  • Set the excitation wavelength to 295 nm (to selectively excite tryptophan) and record the emission spectrum from 310 to 400 nm.

  • Titrate the tubulin solution with increasing concentrations of (R)-Taltobulin, recording the fluorescence spectrum after each addition and incubation to allow for binding equilibrium.

• Data Analysis:

  • Determine the change in fluorescence intensity at the emission maximum as a function of the ligand concentration.

  • Plot the change in fluorescence against the ligand concentration and fit the data to a binding equation (e.g., the Hill equation) to determine the dissociation constant (Kd).

Visualizations

The following diagrams, generated using the DOT language, illustrate key aspects of the mechanism of action of (R)-Taltobulin.

References

• 1. researchgate.net [researchgate.net]
• 2. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

An In-depth Technical Guide to the (R)-Taltobulin Binding Site on β-Tubulin

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Taltobulin (also known as HTI-286) is a potent synthetic analogue of the natural tripeptide hemiasterlin, exhibiting significant anti-cancer properties by disrupting microtubule dynamics. This technical guide provides a comprehensive overview of the current understanding of the (R)-Taltobulin binding site on the β-tubulin subunit. While a high-resolution co-crystal structure remains to be elucidated, a combination of computational modeling, photoaffinity labeling, and competitive binding assays has pinpointed the binding region to the vinca domain at the interface of the α- and β-tubulin heterodimer. This document summarizes the key findings, presents available quantitative data, details the experimental methodologies employed in these discoveries, and illustrates the proposed molecular interactions and experimental workflows.

Introduction

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are critical components of the cytoskeleton involved in essential cellular processes, including mitosis, intracellular transport, and cell motility. Their dynamic nature makes them a prime target for anti-cancer therapeutics. (R)-Taltobulin is a microtubule-destabilizing agent that inhibits tubulin polymerization, leading to mitotic arrest and apoptosis in cancer cells.[1][2] A thorough understanding of its binding site and mechanism of action is crucial for the development of next-generation microtubule-targeting agents with improved efficacy and reduced side effects. This guide synthesizes the available data to provide a detailed account of the (R)-Taltobulin binding site on β-tubulin.

The (R)-Taltobulin Binding Site: Location and Molecular Interactions

Current evidence strongly indicates that (R)-Taltobulin binds to the vinca domain of tubulin. This binding site is located at the interface between the α- and β-tubulin subunits.[3] Unlike some microtubule inhibitors that bind exclusively to β-tubulin, photoaffinity labeling studies suggest that Taltobulin and its analogues may span this inter-dimer interface, with primary labeling observed on α-tubulin while also being in close proximity to the vinblastine binding site on β-tubulin.[4]

Computational Modeling of the Binding Pose

In the absence of a co-crystal structure, a binding mode for HTI-286 has been proposed based on iterative docking experiments.[1] This computational model is consistent with a range of experimental data, including:

• Competitive inhibition of Vinca alkaloid binding.

• Proximity to amino acid residues identified in photoaffinity labeling experiments.

• Structure-activity relationships of Taltobulin analogues.

• Data from Saturation Transfer Difference (STD) NMR and transfer Nuclear Overhauser Effect Spectroscopy (trNOESY) experiments, which provide insights into the bioactive conformation of the molecule.

The computational model suggests a bent conformation of the Taltobulin backbone within the binding pocket, allowing for specific contacts with residues of both α- and β-tubulin.

Key Interacting Residues

While the precise amino acid interactions are yet to be definitively confirmed by X-ray crystallography, the computational model and experimental data provide a putative map of the binding pocket. The binding is thought to involve a combination of hydrophobic interactions and hydrogen bonds with residues within the vinca domain.

Quantitative Binding Data

The binding affinity of (R)-Taltobulin and its analogues to tubulin has been quantified, providing insight into the strength of the interaction.

Compound	Method	Apparent Dissociation Constant (Kd app)	Reference
(R)-Taltobulin (HTI-286)	Isothermal Titration Calorimetry	~ 1 µM
(R)-Taltobulin (HTI-286)	Competitive Radioligand Binding	0.2 - 1.1 µM
Photoaffinity Analogue 1	Competitive Radioligand Binding	0.2 - 1.1 µM
Photoaffinity Analogue 2	Competitive Radioligand Binding	0.2 - 1.1 µM

Experimental Protocols

The characterization of the (R)-Taltobulin binding site has relied on a combination of sophisticated biochemical and biophysical techniques.

Photoaffinity Labeling

This technique is used to identify the binding partner of a ligand and map the binding site.

• Principle: A photo-reactive group (e.g., a benzophenone) is incorporated into the structure of the ligand of interest (Taltobulin). Upon exposure to UV light, this group forms a covalent bond with nearby amino acid residues in the binding pocket.

• Methodology:

  • Synthesis of a radiolabeled photoaffinity analogue of (R)-Taltobulin.

  • Incubation of the photo-probe with purified tubulin or cell lysates.

  • Irradiation with UV light to induce covalent cross-linking.

  • Separation of tubulin subunits (α and β) by SDS-PAGE.

  • Detection of the radiolabeled subunit by autoradiography to identify which subunit is labeled.

  • Proteolytic digestion of the labeled subunit followed by mass spectrometry or Edman degradation to identify the specific amino acid residues that are covalently modified.

Competitive Binding Assays

These assays are used to determine if a ligand binds to the same or an overlapping site as a known reference compound.

• Principle: The ability of unlabeled (R)-Taltobulin to displace a radiolabeled ligand known to bind to a specific site on tubulin (e.g., [³H]-vinblastine for the vinca domain) is measured.

• Methodology:

  • Incubate a constant concentration of tubulin and a radiolabeled ligand (e.g., [³H]-vinblastine).

  • Add increasing concentrations of unlabeled (R)-Taltobulin.

  • Separate protein-bound from free radioligand (e.g., by gel filtration or filter binding).

  • Quantify the amount of bound radioligand. A decrease in bound radioactivity with increasing concentrations of (R)-Taltobulin indicates competition for the same binding site.

Isothermal Titration Calorimetry (ITC)

ITC is a thermodynamic technique used to directly measure the heat changes that occur upon binding of a ligand to a protein, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

• Principle: A solution of the ligand ((R)-Taltobulin) is titrated into a solution of the protein (tubulin) in a microcalorimeter. The heat released or absorbed upon binding is measured.

• Methodology:

  • A solution of purified tubulin is placed in the sample cell of the calorimeter.

  • A concentrated solution of (R)-Taltobulin is loaded into the injection syringe.

  • Small aliquots of the (R)-Taltobulin solution are injected into the tubulin solution.

  • The heat change associated with each injection is measured.

  • The data are plotted as heat change per injection versus the molar ratio of ligand to protein. The resulting binding isotherm is then fitted to a binding model to extract the thermodynamic parameters.

Signaling Pathways and Downstream Effects

The primary and most well-characterized consequence of (R)-Taltobulin binding to β-tubulin is the disruption of microtubule dynamics. This leads to a cascade of downstream cellular events.

Figure 1. Signaling cascade initiated by (R)-Taltobulin binding to β-tubulin.

Experimental and Logical Workflows

The determination of the (R)-Taltobulin binding site has followed a logical progression of experiments.

Figure 2. Experimental workflow for characterizing the (R)-Taltobulin binding site.

Conclusion

The binding site of (R)-Taltobulin has been localized to the vinca domain at the α-β-tubulin interface through a combination of robust experimental and computational approaches. While the precise molecular interactions await confirmation by high-resolution structural data, the current model provides a strong foundation for understanding its mechanism of action and for the rational design of novel hemiasterlin analogues with enhanced therapeutic potential. Future work should focus on obtaining a co-crystal structure of the Taltobulin-tubulin complex to definitively map the binding site and guide further drug development efforts.

References

• 1. Structure-based identification of the binding site for the hemiasterlin analogue HTI-286 on tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Two photoaffinity analogues of the tripeptide, hemiasterlin, exclusively label alpha-tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]

Biochemical Effects of (R)-Taltobulin on Microtubule Dynamics: An In-depth Technical Guide

(R)-Taltobulin (also known as HTI-286) is a potent synthetic analog of the natural tripeptide hemiasterlin, a compound isolated from marine sponges. As a microtubule-targeting agent, (R)-Taltobulin exhibits significant anti-proliferative activity against a broad spectrum of cancer cell lines, including those that have developed resistance to other microtubule inhibitors like taxanes and vinca alkaloids. This technical guide provides a comprehensive overview of the biochemical effects of (R)-Taltobulin on microtubule dynamics, intended for researchers, scientists, and drug development professionals.

Mechanism of Action

(R)-Taltobulin exerts its cytotoxic effects by directly interacting with tubulin, the fundamental protein subunit of microtubules. Microtubules are highly dynamic cytoskeletal polymers essential for various cellular processes, most notably mitotic spindle formation and chromosome segregation during cell division.

The primary mechanism of action of (R)-Taltobulin involves the inhibition of tubulin polymerization . It binds to the β-tubulin subunit at or near the Vinca-peptide site, a region distinct from the binding sites of other major classes of microtubule inhibitors like taxanes and colchicine. This binding event disrupts the normal process of microtubule assembly, leading to a net depolymerization of the microtubule network within the cell. The disruption of microtubule dynamics has profound downstream consequences, including:

• Disruption of Microtubule Organization: Treatment with (R)-Taltobulin leads to a disorganized and disassembled microtubule cytoskeleton.

• Mitotic Arrest: The failure to form a functional mitotic spindle prevents cells from progressing through mitosis, causing them to arrest in the G2/M phase of the cell cycle.

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.

A key advantage of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated multidrug resistance, a common mechanism by which cancer cells become resistant to chemotherapeutic agents.

Quantitative Data

The following tables summarize the key quantitative data regarding the biochemical effects of (R)-Taltobulin.

Table 1: In Vitro Cytotoxicity of (R)-Taltobulin (HTI-286) against Human Cancer Cell Lines

Cell Line Category	Number of Cell Lines	Mean IC₅₀ (nM)	Median IC₅₀ (nM)
Leukemia, Ovarian, NSCLC, Breast, Colon, Melanoma	18	2.5 ± 2.1	1.7

Data represents the half-maximal inhibitory concentration (IC₅₀) for cell proliferation after a 3-day continuous exposure to (R)-Taltobulin.[1]

Table 2: Biochemical Activity of (R)-Taltobulin (HTI-286)

Parameter	Value	Method
Tubulin Binding Affinity (Kd)	~100 nM	Isothermal Titration Calorimetry
Inhibition of Tubulin Polymerization
at 0.1 µM	41% inhibition	Turbidity Assay
at 1 µM	Complete inhibition	Turbidity Assay

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biochemical effects of (R)-Taltobulin.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the effect of (R)-Taltobulin on the polymerization of purified tubulin by monitoring changes in turbidity.

Materials:

• Lyophilized porcine brain tubulin (>97% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP stock solution (100 mM)

• Glycerol

• (R)-Taltobulin stock solution in DMSO

• Temperature-controlled spectrophotometer with a 340 nm filter

• 96-well microplates

Protocol:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin to a final concentration of 3-5 mg/mL in ice-cold General Tubulin Buffer. Keep on ice and use within one hour.

  • Prepare a 10x stock of (R)-Taltobulin and control compounds by diluting the stock solution in General Tubulin Buffer. Prepare a serial dilution to test a range of concentrations.

• Reaction Setup (on ice):

  • In a pre-chilled 96-well plate, add 10 µL of the 10x compound dilutions or vehicle control (DMSO) to the respective wells.

  • Prepare the tubulin polymerization mix on ice. For a final tubulin concentration of 3 mg/mL, mix the reconstituted tubulin with General Tubulin Buffer containing 1 mM GTP and 10% glycerol.

• Assay Execution:

  • To initiate the reaction, add 90 µL of the cold tubulin polymerization mix to each well containing the compound or vehicle.

  • Immediately place the plate in the spectrophotometer pre-warmed to 37°C.

• Data Acquisition:

  • Measure the absorbance at 340 nm every 60 seconds for 60 minutes.

• Data Analysis:

  • Plot the absorbance at 340 nm versus time for each concentration of (R)-Taltobulin.

  • Determine the initial rate of polymerization (Vmax) from the slope of the linear portion of the curve.

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Microtubule Co-sedimentation Assay

This assay is used to determine the binding of (R)-Taltobulin to microtubules by separating microtubule-bound compound from free compound via ultracentrifugation.

Materials:

• Purified tubulin

• General Tubulin Buffer (as above)

• GTP stock solution (100 mM)

• Taxol (for microtubule stabilization)

• Glycerol cushion (e.g., 60% glycerol in General Tubulin Buffer)

• (R)-Taltobulin

• Ultracentrifuge with a suitable rotor (e.g., TLA-100)

• SDS-PAGE equipment and reagents

Protocol:

• Microtubule Polymerization:

  • Polymerize tubulin (e.g., 2 mg/mL) in General Tubulin Buffer supplemented with 1 mM GTP and 1 mM DTT by incubating at 37°C for 30 minutes.

  • Stabilize the microtubules by adding Taxol to a final concentration of 20 µM and incubating for another 15 minutes at 37°C.

• Binding Reaction:

  • Incubate the pre-formed, stabilized microtubules with varying concentrations of (R)-Taltobulin for 30 minutes at 37°C.

• Sedimentation:

  • Carefully layer the reaction mixtures over a warm glycerol cushion in ultracentrifuge tubes.

  • Centrifuge at a high speed (e.g., 100,000 x g) for 30 minutes at 37°C to pellet the microtubules.

• Analysis:

  • Carefully collect the supernatant.

  • Wash the pellet with warm General Tubulin Buffer.

  • Resuspend the pellet in an equal volume of buffer as the supernatant.

  • Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE to visualize the distribution of tubulin. The amount of (R)-Taltobulin in each fraction can be quantified if a labeled version of the compound is used or by subsequent analytical methods like HPLC.

Immunofluorescence Microscopy of Microtubules

This method allows for the direct visualization of the effects of (R)-Taltobulin on the microtubule network within cells.

Materials:

• Cultured cells (e.g., HeLa, A549) grown on glass coverslips

• Complete cell culture medium

• (R)-Taltobulin stock solution in DMSO

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS with 0.1% Tween-20)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Fluorescently-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse)

• Nuclear stain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Cell Treatment:

  • Treat cells with various concentrations of (R)-Taltobulin or vehicle control (DMSO) for the desired time period (e.g., 24 hours).

• Fixation and Permeabilization:

  • Gently wash the cells with PBS.

  • Fix the cells with either 4% paraformaldehyde for 15 minutes at room temperature or ice-cold methanol for 10 minutes at -20°C.

  • If using paraformaldehyde, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating with blocking buffer for 1 hour.

  • Incubate with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS.

  • Incubate with the fluorescently-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Mounting and Imaging:

  • Wash the cells three times with PBS.

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash the cells twice with PBS.

  • Mount the coverslips onto microscope slides using antifade mounting medium.

  • Visualize the microtubule network using a fluorescence microscope.

Cell Cycle Analysis by Flow Cytometry

This technique is used to quantify the percentage of cells in different phases of the cell cycle following treatment with (R)-Taltobulin.

Materials:

• Cultured cells

• (R)-Taltobulin

• PBS

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Cell Treatment:

  • Treat cells with (R)-Taltobulin at various concentrations for a specified time (e.g., 24 hours). Include a vehicle-treated control.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation.

  • Wash the cells with cold PBS.

  • Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cells in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Collect data for at least 10,000 events per sample.

  • Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Signaling Pathways and Experimental Workflows

FGF1-Mediated Resistance Signaling Pathway

Recent studies have shown that Fibroblast Growth Factor 1 (FGF1) can protect breast cancer cells from (R)-Taltobulin-induced cytotoxicity. This protective effect is mediated through the activation of the PI3K/AKT and MEK/ERK signaling pathways.

FGF1-mediated resistance to (R)-Taltobulin.

Experimental Workflow: In Vitro Tubulin Polymerization Assay

The following diagram illustrates the workflow for assessing the effect of (R)-Taltobulin on tubulin polymerization.

Workflow for the in vitro tubulin polymerization assay.

Experimental Workflow: Cell Cycle Analysis

The diagram below outlines the key steps in analyzing the effect of (R)-Taltobulin on the cell cycle using flow cytometry.

Workflow for cell cycle analysis by flow cytometry.

References

• 1. Quantitative analysis of microtubule self-assembly kinetics and tip structure - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Taltobulin's Conquest of Cancer Cells: An In-Depth Technical Guide to its Apoptosis Induction Pathway

For Immediate Release

Pearl River, NY – This technical whitepaper provides a comprehensive analysis of the apoptotic pathway induced by (R)-Taltobulin (also known as HTI-286 and SPA-110), a potent, synthetic, third-generation hemiasterlin analogue. Designed for researchers, scientists, and drug development professionals, this document details the mechanism of action, summarizes key quantitative data, outlines experimental methodologies, and visualizes the intricate signaling cascades initiated by this promising anti-cancer agent.

Executive Summary

(R)-Taltobulin is a microtubule-targeting agent that has demonstrated significant anti-proliferative activity across a broad spectrum of human cancer cell lines, including those exhibiting multidrug resistance.[1][2][3][4][5] Its primary mechanism of action involves the inhibition of tubulin polymerization, leading to the disruption of microtubule dynamics, cell cycle arrest at the G2/M phase, and the subsequent induction of apoptosis. This guide synthesizes the current understanding of the molecular events that orchestrate the apoptotic demise of cancer cells upon exposure to (R)-Taltobulin.

Mechanism of Action: Targeting the Cytoskeleton for Cellular Demise

(R)-Taltobulin exerts its cytotoxic effects by binding to the Vinca domain on β-tubulin. This interaction prevents the polymerization of tubulin dimers into microtubules, essential components of the cellular cytoskeleton responsible for maintaining cell structure, facilitating intracellular transport, and forming the mitotic spindle during cell division. The disruption of microtubule dynamics triggers a cascade of events culminating in programmed cell death.

Quantitative Analysis of (R)-Taltobulin's Anti-Proliferative and Cell Cycle Effects

(R)-Taltobulin has shown remarkable potency in inhibiting the growth of various cancer cell lines. The following tables summarize the 50% inhibitory concentration (IC50) values and the effects on cell cycle distribution.

Table 1: In Vitro Anti-Proliferative Activity of (R)-Taltobulin (HTI-286)

Cell Line	Cancer Type	IC50 (nM)
KB-3-1	Epidermoid Carcinoma	Not Specified in Search Results
HepG2	Hepatocellular Carcinoma	~2
Hep3B	Hepatocellular Carcinoma	~2
Morris Hepatoma (MH)	Hepatocellular Carcinoma	~2
Mean of 18 Human Tumor Cell Lines	Various	2.5 ± 2.1

Table 2: Effect of (R)-Taltobulin (HTI-286) on Cell Cycle Distribution in KB-3-1 Cells

Treatment Concentration (nM)	Duration (hours)	% Cells in G1	% Cells in S	% Cells in G2/M	% Apoptotic Cells (Sub-G1)
10	24	Data not available	Data not available	~90	Data not available
10	48-72	Data not available	Data not available	Data not available	Increased
30	24	Data not available	Data not available	Pronounced Accumulation	Data not available

The Apoptotic Signaling Cascade: A Proposed Pathway

While direct experimental evidence detailing the complete apoptotic pathway induced specifically by (R)-Taltobulin is limited in the currently available literature, a proposed mechanism can be constructed based on the known effects of other microtubule-targeting agents. This proposed pathway involves the activation of the intrinsic apoptotic pathway.

Mitotic Arrest and the Spindle Assembly Checkpoint

(R)-Taltobulin's disruption of microtubule formation activates the spindle assembly checkpoint (SAC), leading to a prolonged arrest in mitosis. This sustained mitotic arrest is a critical trigger for apoptosis.

Initial Cellular Events Following (R)-Taltobulin Exposure.

Activation of the Intrinsic Apoptotic Pathway

The prolonged mitotic arrest is thought to initiate the intrinsic, or mitochondrial, pathway of apoptosis. This involves the modulation of the Bcl-2 family of proteins, leading to mitochondrial outer membrane permeabilization (MOMP).

A key event in apoptosis induction by microtubule-disrupting agents is the phosphorylation of the anti-apoptotic protein Bcl-2. This phosphorylation inactivates Bcl-2, preventing it from inhibiting the pro-apoptotic proteins Bax and Bak.

Proposed Intrinsic Apoptosis Pathway Induced by (R)-Taltobulin.

The Role of p53

The tumor suppressor protein p53 is often activated in response to cellular stress, including that induced by microtubule-targeting agents. Activated p53 can transcriptionally upregulate pro-apoptotic Bcl-2 family members like Bax and Puma, further amplifying the apoptotic signal. However, the direct involvement of p53 in (R)-Taltobulin-induced apoptosis has not been explicitly demonstrated.

Detailed Experimental Protocols

This section provides an overview of the key experimental methodologies used to elucidate the mechanism of action of (R)-Taltobulin.

Tubulin Polymerization Assay

Objective: To determine the in vitro effect of (R)-Taltobulin on tubulin polymerization.

Methodology:

• Purified tubulin is incubated with GTP at 37°C to induce polymerization.

• The polymerization process is monitored by measuring the increase in absorbance at 340 nm over time using a spectrophotometer.

• (R)-Taltobulin is added at various concentrations to assess its inhibitory effect on the rate and extent of polymerization.

• A known tubulin polymerization inhibitor (e.g., colchicine) and a stabilizer (e.g., paclitaxel) are used as controls.

Workflow for the Tubulin Polymerization Assay.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of (R)-Taltobulin on cancer cell lines.

Methodology:

• Cells are seeded in 96-well plates and treated with a range of (R)-Taltobulin concentrations for a specified duration (e.g., 72 hours).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated.

• Viable cells with active mitochondrial dehydrogenases reduce MTT to formazan, which is a purple precipitate.

• The formazan is solubilized, and the absorbance is measured at a specific wavelength (e.g., 570 nm).

• The IC50 value is calculated from the dose-response curve.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of (R)-Taltobulin on cell cycle progression.

Methodology:

• Cells are treated with (R)-Taltobulin for various time points.

• Cells are harvested, fixed in ethanol, and treated with RNase.

• Cells are stained with a fluorescent DNA-intercalating agent, such as propidium iodide (PI).

• The DNA content of individual cells is measured by flow cytometry.

• The distribution of cells in different phases of the cell cycle (G1, S, G2/M) and the sub-G1 population (indicative of apoptosis) are quantified.

Western Blot Analysis for Apoptotic Proteins

Objective: To detect changes in the expression and modification of key apoptotic proteins.

Methodology:

• Cells are treated with (R)-Taltobulin and lysed to extract total protein.

• Protein concentration is determined using a BCA or Bradford assay.

• Proteins are separated by size using SDS-PAGE and transferred to a membrane (e.g., PVDF or nitrocellulose).

• The membrane is blocked and then incubated with primary antibodies specific for target proteins (e.g., Bcl-2, phospho-Bcl-2, Bax, cleaved Caspase-3, PARP).

• The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using a chemiluminescent substrate.

Caspase Activity Assay

Objective: To quantify the activity of key executioner caspases (e.g., Caspase-3/7).

Methodology:

• Cells are treated with (R)-Taltobulin and lysed.

• The cell lysate is incubated with a fluorogenic caspase substrate (e.g., Ac-DEVD-AMC for Caspase-3).

• Cleavage of the substrate by active caspases releases a fluorescent molecule (e.g., AMC).

• The fluorescence is measured over time using a fluorometer.

• The rate of fluorescence increase is proportional to the caspase activity.

Conclusion and Future Directions

(R)-Taltobulin is a highly potent microtubule-destabilizing agent that effectively induces G2/M arrest and apoptosis in a wide range of cancer cells. While its primary mechanism of action is well-established, further research is required to fully elucidate the specific molecular players and their interactions in the (R)-Taltobulin-induced apoptotic pathway. Future studies should focus on:

• Quantitative analysis of Bcl-2 family protein expression and phosphorylation: Detailed Western blot analysis and immunoprecipitation studies are needed to confirm the phosphorylation of Bcl-2 and to investigate the changes in the expression levels of other key Bcl-2 family members (Bax, Bak, Bad, Bim) in response to (R)-Taltobulin.

• Identification and quantification of activated caspases: Measuring the activity of initiator caspases (Caspase-8 and -9) and executioner caspases (Caspase-3 and -7) will provide a more complete picture of the caspase cascade.

• Elucidation of the role of p53: Investigating the activation status of p53 and its downstream targets in (R)-Taltobulin-treated cells will clarify its contribution to the apoptotic response.

A deeper understanding of these intricate signaling pathways will be instrumental in optimizing the clinical application of (R)-Taltobulin and in the development of novel combination therapies to enhance its anti-cancer efficacy.

References

• 1. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

(R)-Taltobulin Cytotoxicity in Cancer Cell Lines: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286 and SPA-110, is a potent synthetic analog of the marine-derived tripeptide hemiasterlin. As an antimicrotubule agent, it has demonstrated significant cytotoxic effects across a broad spectrum of cancer cell lines. This technical guide provides a comprehensive overview of the cytotoxicity of (R)-Taltobulin, detailing its mechanism of action, summarizing its efficacy in various cancer cell lines, outlining key experimental protocols for its evaluation, and visualizing the associated signaling pathways.

Mechanism of Action

(R)-Taltobulin exerts its cytotoxic effects by disrupting microtubule dynamics, a critical process for cell division, intracellular transport, and maintenance of cell structure.[1][2] It inhibits the polymerization of tubulin, the fundamental protein subunit of microtubules.[1] This disruption leads to the disorganization of the microtubule network, ultimately inducing mitotic arrest at the G2/M phase of the cell cycle and triggering programmed cell death, or apoptosis.[1][3] A key advantage of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated resistance, a common mechanism of resistance to other microtubule-targeting agents like taxanes and vinca alkaloids.

Data Presentation: Cytotoxicity of (R)-Taltobulin in Various Cancer Cell Lines

The cytotoxic activity of (R)-Taltobulin has been evaluated in numerous human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a standard metric for cytotoxicity. The table below summarizes the IC50 values of (R)-Taltobulin in a panel of cancer cell lines.

Cancer Type	Cell Line	IC50 (nM)	Reference
Breast Cancer	MCF7	0.09
0.15
Leukemia	Various	Average: 2.5 ± 2.1
Ovarian Cancer	Various	Average: 2.5 ± 2.1
Non-Small Cell Lung	NCI-H1299	Not specified
Various	Average: 2.5 ± 2.1
Colon Cancer	Various	Average: 2.5 ± 2.1
Melanoma	LOX IMVI	1.4
Various	Average: 2.5 ± 2.1
Oral Squamous	KB	2.3
KB-V1 (Paclitaxel resistant)	Not specified
KB-8-5	Not specified
Hepatic Carcinoma	MH	~2
HepG2	~2
Hep3B	~2

Experimental Protocols

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines

• 96-well plates

• (R)-Taltobulin

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% glacial acetic acid, and 16% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of (R)-Taltobulin and incubate for a specified period (e.g., 72 hours). Include untreated cells as a control.

• MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine (PS) on the cell surface using Annexin V and the loss of membrane integrity using propidium iodide (PI).

Materials:

• Cancer cell lines

• (R)-Taltobulin

• Flow cytometer

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Treatment: Treat cells with (R)-Taltobulin at the desired concentration and for the appropriate time to induce apoptosis.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in the provided binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive, PI-negative cells are in early apoptosis, while cells positive for both are in late apoptosis or necrosis.

Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.

Materials:

• Cancer cell lines

• (R)-Taltobulin

• Flow cytometer

• Cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• PBS

Procedure:

• Cell Treatment and Harvesting: Treat cells with (R)-Taltobulin, harvest them, and wash with PBS.

• Fixation: Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

• Staining: Wash the fixed cells with PBS and resuspend them in the PI staining solution. Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The G2/M peak will increase in (R)-Taltobulin-treated cells, indicating mitotic arrest.

Western Blotting for Tubulin Polymerization

This technique is used to assess the effect of (R)-Taltobulin on the polymerization state of tubulin within cells.

Materials:

• Cancer cell lines

• (R)-Taltobulin

• Lysis buffer (containing a microtubule-stabilizing agent like taxol for the polymerized fraction)

• SDS-PAGE equipment

• PVDF membrane

• Primary antibody against α-tubulin or β-tubulin

• HRP-conjugated secondary antibody

• Chemiluminescence detection reagent

Procedure:

• Cell Treatment and Lysis: Treat cells with (R)-Taltobulin. Lyse the cells to separate the soluble (unpolymerized) and insoluble (polymerized) tubulin fractions.

• Protein Quantification: Determine the protein concentration of each fraction.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate it with the primary antibody against tubulin, followed by the HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescence substrate. A decrease in the polymerized tubulin fraction and an increase in the soluble fraction will be observed in treated cells.

Mandatory Visualization

Caption: Experimental workflow for assessing (R)-Taltobulin cytotoxicity.

Caption: Mechanism of action of (R)-Taltobulin.

Caption: FGF1-mediated resistance to (R)-Taltobulin.

Caption: Intrinsic and extrinsic apoptosis pathways induced by (R)-Taltobulin.

Signaling Pathways Implicated in (R)-Taltobulin Cytotoxicity and Resistance

The cytotoxic effect of (R)-Taltobulin is intrinsically linked to the induction of apoptosis. This process can be initiated through two main pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. (R)-Taltobulin-induced mitotic arrest acts as a cellular stress signal that primarily triggers the intrinsic pathway, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspase-9 and the executioner caspase-3.

Resistance to (R)-Taltobulin has been linked to the activation of pro-survival signaling pathways. Notably, Fibroblast Growth Factor 1 (FGF1) has been shown to protect breast cancer cells (MCF-7) from (R)-Taltobulin-induced cytotoxicity. This protective effect is mediated through the activation of both the MEK/ERK and PI3K/AKT signaling cascades, which promote cell survival and inhibit apoptosis. Understanding these resistance mechanisms is crucial for the development of effective combination therapies.

Conclusion

(R)-Taltobulin is a promising anticancer agent with potent cytotoxic activity against a wide range of cancer cell lines, including those resistant to conventional chemotherapeutics. Its mechanism of action, centered on the disruption of microtubule dynamics, leads to mitotic arrest and apoptosis. The experimental protocols detailed in this guide provide a framework for the continued investigation of (R)-Taltobulin's efficacy and mechanism. Further research into the signaling pathways governing both its cytotoxic effects and potential resistance mechanisms will be pivotal in optimizing its clinical application and developing strategies to overcome resistance.

References

• 1. cancer.wisc.edu [cancer.wisc.edu]
• 2. FGF1 Protects MCF-7 Cells against Taltobulin through Both the MEKs/ERKs and PI3K/AKT Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]

Investigating the Antimitotic Activity of (R)-Taltobulin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286, is a potent synthetic analog of the natural tripeptide hemiasterlin. As an antimitotic agent, it has demonstrated significant activity against a broad spectrum of cancer cell lines by disrupting microtubule dynamics, a critical process for cell division. This technical guide provides an in-depth overview of the antimitotic activity of (R)-Taltobulin, compiling quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways and experimental workflows.

Mechanism of Action

(R)-Taltobulin exerts its antimitotic effects by inhibiting the polymerization of tubulin, the fundamental protein subunit of microtubules.[1][2][3][4] This disruption of microtubule formation leads to a cascade of cellular events, beginning with the failure to form a functional mitotic spindle. Consequently, the cell cycle is arrested in the G2/M phase, preventing cell division.[3] Prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway, leading to programmed cell death. A key advantage of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated multidrug resistance, a common challenge in cancer chemotherapy.

Data Presentation

In Vitro Cytotoxicity of (R)-Taltobulin

(R)-Taltobulin has shown potent cytotoxic activity across a wide range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values from a 3-day continuous exposure are summarized in the table below. The average IC50 across 18 tumor cell lines was found to be 2.5 ± 2.1 nM, with a median value of 1.7 nM.

Cell Line	Cancer Type	IC50 (nM)
CCRF-CEM	Leukemia	0.2 ± 0.03
1A9	Ovarian	0.6 ± 0.1
A549	Non-Small Cell Lung	1.1 ± 0.5
NCI-H1299	Non-Small Cell Lung	6.8 ± 6.1
MX-1W	Breast	1.8 ± 0.6
MCF-7	Breast	7.3 ± 2.3
HCT-116	Colon	0.7 ± 0.2
DLD-1	Colon	1.1 ± 0.4
Colo205	Colon	1.5 ± 0.6
KM20	Colon	1.8 ± 0.6
SW620	Colon	3.6 ± 0.8
S1	Colon	3.7 ± 2.0
HCT-15	Colon	4.2 ± 2.5
Moser	Colon	5.3 ± 4.1
A375	Melanoma	1.1 ± 0.8
Lox	Melanoma	1.4 ± 0.6
SK-Mel-2	Melanoma	1.7 ± 0.5
Hepatic Tumor Cell Lines (Mean)	Liver	2 ± 1

In Vivo Efficacy of (R)-Taltobulin

The antitumor activity of (R)-Taltobulin has also been evaluated in various xenograft models. The table below summarizes the tumor growth inhibition (TGI) observed in these studies.

Xenograft Model	Cancer Type	Treatment	Tumor Growth Inhibition (%)
Lox Melanoma	Melanoma	3 mg/kg, p.o.	97.3
KB-3-1 Epidermoid	Epidermoid Carcinoma	3 mg/kg, p.o.	82
Lox Melanoma	Melanoma	i.v. administration	96-98
KB-8-5 Epidermoid	Epidermoid Carcinoma	i.v. administration	84
MX-1W Breast	Breast Cancer	i.v. administration	97
DLD-1 Colon	Colon Cancer	i.v. administration	80
HCT-15 Colon	Colon Cancer	i.v. administration	66
Rat Allograft Model	Liver Cancer	Intravenous administration	Significant inhibition

Experimental Protocols

Tubulin Polymerization Assay

This assay measures the effect of (R)-Taltobulin on the in vitro polymerization of purified tubulin.

Materials:

• Purified tubulin (>99% pure)

• G-PEM buffer (80 mM PIPES pH 6.8, 0.5 mM EGTA, 2.0 mM MgCl₂, 1.0 mM GTP, plus 5% glycerol)

• (R)-Taltobulin stock solution (in DMSO)

• 96-well microplate

• Temperature-controlled microplate reader

Procedure:

• Reconstitute purified tubulin to a final concentration of 3 mg/mL in ice-cold G-PEM buffer.

• Prepare serial dilutions of (R)-Taltobulin in G-PEM buffer. A typical concentration range to test is 0.1 µM to 10 µM.

• In a pre-warmed 96-well plate, add 100 µL of the reconstituted tubulin solution to each well.

• Add the desired concentration of (R)-Taltobulin or vehicle control (DMSO) to the respective wells.

• Immediately place the plate in a microplate reader pre-warmed to 37°C.

• Measure the absorbance at 340 nm every 60 seconds for 60 minutes. The increase in absorbance corresponds to the extent of tubulin polymerization.

Data Analysis: Plot absorbance (OD 340 nm) versus time for each concentration of (R)-Taltobulin. The inhibition of tubulin polymerization is observed as a decrease in the rate and extent of the absorbance increase compared to the vehicle control.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of (R)-Taltobulin on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• (R)-Taltobulin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 3,000-6,000 cells per well and allow them to attach overnight.

• Treat the cells with various concentrations of (R)-Taltobulin for 72 hours. Include a vehicle control (DMSO).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the logarithm of the (R)-Taltobulin concentration.

Cell Cycle Analysis by Flow Cytometry

This protocol details the analysis of cell cycle distribution in cells treated with (R)-Taltobulin using propidium iodide (PI) staining.

Materials:

• Cancer cell lines

• (R)-Taltobulin

• Phosphate-buffered saline (PBS)

• 70% ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Treat cells with (R)-Taltobulin at concentrations around the IC50 value for 24 to 72 hours. For instance, KB-3-1 epidermoid carcinoma cells can be treated with 10 nM HTI-286.

• Harvest the cells, wash with PBS, and fix them by dropwise addition of ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the stained cells using a flow cytometer.

Data Analysis: The DNA content is measured, and the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified. Treatment with (R)-Taltobulin is expected to cause an accumulation of cells in the G2/M phase. For example, treatment of KB-3-1 cells with 10 nM HTI-286 for 24 hours resulted in approximately 90% of the cell population accumulating in the G2/M phase.

Apoptosis Assay by Annexin V/PI Staining

This assay quantifies the induction of apoptosis by (R)-Taltobulin.

Materials:

• Cancer cell lines

• (R)-Taltobulin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Treat cells with (R)-Taltobulin for a specified period (e.g., 48-72 hours).

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the stained cells by flow cytometry within one hour.

Data Analysis: The flow cytometer will differentiate between live cells (Annexin V- and PI-), early apoptotic cells (Annexin V+ and PI-), late apoptotic/necrotic cells (Annexin V+ and PI+), and necrotic cells (Annexin V- and PI+). The percentage of cells in each quadrant is quantified.

Mandatory Visualization

Caption: Experimental workflow for investigating the antimitotic activity of (R)-Taltobulin.

Caption: Proposed signaling pathway for (R)-Taltobulin-induced apoptosis.

Conclusion

(R)-Taltobulin is a highly potent antimitotic agent with a clear mechanism of action involving the inhibition of tubulin polymerization. Its efficacy has been demonstrated both in vitro across a wide array of cancer cell lines, including those with multidrug resistance, and in vivo in various tumor models. The detailed protocols and data presented in this guide provide a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of (R)-Taltobulin and similar microtubule-targeting agents. Further research into the specific molecular players in the apoptotic pathway triggered by (R)-Taltobulin will provide a more complete understanding of its mechanism and may inform the development of combination therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-Taltobulin In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286, is a synthetic analog of the marine natural product hemiasterlin. It is a potent anti-microtubule agent that has demonstrated significant cytotoxic activity against a broad range of cancer cell lines.[1][2] (R)-Taltobulin functions by inhibiting tubulin polymerization, which disrupts microtubule dynamics, leading to mitotic arrest and subsequent apoptosis.[1][2][3] These characteristics make it a compound of interest for cancer research and drug development.

These application notes provide detailed protocols for in vitro cell-based assays to characterize the activity of (R)-Taltobulin. The described assays will enable researchers to assess its effects on cell viability, induction of apoptosis, and cell cycle progression.

Data Presentation

Table 1: In Vitro Cytotoxicity of (R)-Taltobulin in Various Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values of (R)-Taltobulin in different human cancer cell lines after a 3-day exposure.

Cell Line	Cancer Type	Average IC50 (nM)
Various	Leukemia, Ovarian, NSCLC, Breast, Colon, Melanoma	2.5 ± 2.1
MCF7	Breast Cancer	10
Hepatic Tumor Cell Lines	Liver Cancer	2 ± 1

Signaling Pathway

(R)-Taltobulin's primary mechanism of action involves the disruption of microtubule dynamics, a critical process for cell division. This disruption triggers a cascade of events leading to programmed cell death.

Caption: Signaling Pathway of (R)-Taltobulin.

Experimental Protocols

This section provides detailed protocols for a series of in vitro assays to evaluate the biological effects of (R)-Taltobulin on cancer cells.

Experimental Workflow

The following diagram illustrates the overall workflow for the in vitro characterization of (R)-Taltobulin.

Caption: Experimental Workflow for (R)-Taltobulin Characterization.

Cell Viability Assay (MTT Assay)

This assay determines the effect of (R)-Taltobulin on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-Taltobulin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (R)-Taltobulin in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent as the drug) and a blank (medium only).

• Incubation: Incubate the plate for 72 hours (or desired time point) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting cell viability against the log of the compound concentration.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: After treating cells with (R)-Taltobulin for the desired time, harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay uses propidium iodide to stain cellular DNA and determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cells

• PBS

• 70% ice-cold ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10^6 cells by centrifugation.

• Washing: Wash the cells with PBS.

• Fixation: Resuspend the cell pellet in 400 µL of PBS. While gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate on ice for at least 30 minutes.

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• Staining: Resuspend the cell pellet in 400 µL of PI staining solution.

• Incubation: Incubate at room temperature for 5-10 minutes.

• Analysis: Analyze the samples by flow cytometry. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in each phase of the cell cycle.

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the in vitro evaluation of (R)-Taltobulin. By assessing its impact on cell viability, apoptosis, and the cell cycle, researchers can gain valuable insights into its mechanism of action and potential as an anticancer agent. The provided data and diagrams serve as a reference for expected outcomes and experimental design.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-Taltobulin Cytotoxicity Assessment using MTT Assay

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Taltobulin, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent with significant potential in oncology research.[1][2][3] It functions by inhibiting tubulin polymerization, leading to the disruption of microtubule organization, mitotic arrest, and ultimately, apoptosis in cancer cells.[1][2] This document provides a detailed protocol for assessing the cytotoxicity of (R)-Taltobulin in cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Introduction

(R)-Taltobulin has demonstrated potent antimitotic and cytotoxic activity against various human cancer cell lines. Its mechanism of action involves the disruption of microtubule dynamics, a critical process for cell division, making it an attractive candidate for cancer chemotherapy. The MTT assay is a widely used method to evaluate the in vitro efficacy of cytotoxic compounds like (R)-Taltobulin. The principle of this assay is based on the reduction of the yellow tetrazolium salt MTT by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to form purple formazan crystals. The amount of formazan produced is directly proportional to the number of living, metabolically active cells.

Mechanism of Action: (R)-Taltobulin Signaling Pathway

(R)-Taltobulin exerts its cytotoxic effects by interfering with microtubule dynamics, a fundamental process for cell structure, transport, and division. The pathway diagram below illustrates the key steps in its mechanism of action.

Caption: Mechanism of action of (R)-Taltobulin.

Quantitative Data Summary

The following table summarizes the cytotoxic activity of (R)-Taltobulin against a human cancer cell line as determined by the MTT assay.

Cell Line	Compound	Activity Type	Value (nM)	Reference
MCF7	(R)-Taltobulin	IC50 (Antimitotic)	10
MCF7	(R)-Taltobulin	IC50 (Cytotoxicity)	25
18 Tumor Cell Lines (average)	Taltobulin	IC50	2.5 ± 2.1

Experimental Protocol: MTT Assay for (R)-Taltobulin Cytotoxicity

This protocol outlines the steps for determining the cytotoxic effects of (R)-Taltobulin on a selected cancer cell line.

Materials

• (R)-Taltobulin

• Cancer cell line (e.g., MCF7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well flat-bottom sterile microplates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Experimental Workflow

Caption: MTT assay workflow for cytotoxicity assessment.

Step-by-Step Procedure

Day 1: Cell Seeding

• Culture the selected cancer cell line in a T-75 flask until it reaches approximately 80% confluency.

• Harvest the cells using trypsinization and perform a cell count using a hemocytometer or an automated cell counter.

• Dilute the cells in a complete culture medium to a final concentration of 5 x 10^4 cells/mL (this may need optimization depending on the cell line's growth rate).

• Using a multichannel pipette, seed 100 µL of the cell suspension into each well of a 96-well plate, resulting in approximately 5,000 cells per well.

• Include wells with medium only to serve as a blank for background absorbance readings.

• Incubate the plate overnight in a humidified incubator at 37°C with 5% CO2 to allow the cells to attach.

Day 2: Treatment with (R)-Taltobulin

• Prepare a stock solution of (R)-Taltobulin in an appropriate solvent (e.g., DMSO).

• Perform serial dilutions of the (R)-Taltobulin stock solution in a complete culture medium to achieve the desired final concentrations for the assay.

• Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (R)-Taltobulin. Include a vehicle control (medium with the same concentration of the solvent used for the drug stock).

• Return the plate to the incubator and incubate for the desired exposure time (e.g., 72 hours).

Day 5: MTT Assay and Data Acquisition

• After the incubation period, carefully add 10 µL of the 5 mg/mL MTT reagent to each well.

• Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will metabolize the MTT into purple formazan crystals.

• After the incubation with MTT, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently mix the contents of the wells on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to reduce background noise.

Data Analysis

• Subtract the average absorbance of the blank (medium only) wells from the absorbance of all other wells.

• Calculate the percentage of cell viability for each treatment concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Plot the percentage of cell viability against the log of the (R)-Taltobulin concentration to generate a dose-response curve.

• From the dose-response curve, determine the IC50 value, which is the concentration of (R)-Taltobulin that inhibits cell viability by 50%.

Troubleshooting

• High background absorbance: This may be due to contamination of the medium or reagents. Ensure sterile techniques are used throughout the protocol.

• Low signal: This could result from a low cell number or reduced metabolic activity. Optimize the initial cell seeding density.

• Incomplete solubilization of formazan crystals: Ensure the solubilization solution is added correctly and allow sufficient time for the crystals to dissolve completely, with gentle agitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Hybrids of the hemiasterlin analogue taltobulin and the dolastatins are potent antimicrotubule agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-Taltobulin in In Vivo Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286, is a potent, synthetic analog of the marine natural product hemiasterlin.[1] It functions as a microtubule-destabilizing agent by inhibiting tubulin polymerization, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2][3] A key feature of (R)-Taltobulin is its ability to circumvent P-glycoprotein (P-gp) mediated multidrug resistance, making it an attractive candidate for the treatment of cancers that have developed resistance to other microtubule-targeting agents like taxanes and vinca alkaloids.[1][3] These application notes provide an overview of the in vivo efficacy of (R)-Taltobulin in various xenograft models and detailed protocols for its use in preclinical research.

Mechanism of Action

(R)-Taltobulin exerts its anti-cancer effects by binding to tubulin and inhibiting its polymerization into microtubules. This disruption of microtubule dynamics interferes with the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. The inability to form a functional mitotic spindle activates the spindle assembly checkpoint, leading to a prolonged arrest in mitosis and ultimately triggering the intrinsic apoptotic pathway.

The disruption of the microtubule network also affects several downstream signaling pathways. Microtubule destabilization has been shown to activate stress-activated protein kinases such as c-Jun N-terminal kinase (JNK), which can contribute to the apoptotic response. Furthermore, the integrity of the microtubule cytoskeleton is crucial for intracellular transport and the maintenance of cell shape and motility, suggesting that (R)-Taltobulin may also impact tumor metastasis and angiogenesis.

Caption: Mechanism of action of (R)-Taltobulin.

In Vivo Efficacy Data

(R)-Taltobulin has demonstrated significant anti-tumor activity in a variety of preclinical in vivo models, including both cell line-derived xenografts (CDX) and an allograft model. A notable characteristic is its efficacy in tumor models that are resistant to standard-of-care chemotherapeutics.

Human Tumor Xenograft Models in Athymic Mice

Studies in athymic mice bearing human tumor xenografts have shown potent dose-dependent tumor growth inhibition and even tumor regression.

Xenograft Model	Treatment Regimen	Key Findings	Reference
Lox Melanoma	1.6 mg/kg, i.v., on days 1, 5, and 9	96-98% tumor growth inhibition on day 12.
KB-3-1 Epidermoid Carcinoma	1.6 mg/kg, i.v., on days 1, 5, and 9	96-98% tumor growth inhibition on day 12.
HCT-15 Colon Carcinoma (P-gp overexpressing)	i.v. administration	Significant tumor growth inhibition in a model resistant to paclitaxel and vincristine.
DLD-1 Colon Carcinoma (P-gp overexpressing)	i.v. administration	Effective inhibition of tumor growth in a drug-resistant model.
MX-1W Breast Carcinoma (P-gp overexpressing)	i.v. administration	Demonstrated efficacy in a paclitaxel-resistant breast cancer model.
Lox Melanoma	3 mg/kg, p.o., on days 1, 5, and 9	97.3% tumor growth inhibition on day 14.
Established Tumors (>1 gram)	i.v. administration	Marked tumor regression observed.

Rat Allograft Model

An allograft model using Morris hepatoma cells in rats also demonstrated the in vivo efficacy of (R)-Taltobulin.

Allograft Model	Treatment Regimen	Key Findings	Reference
Morris Hepatoma (in liver)	0.12 mg/kg, i.v., on days 1, 5, 9, and 15	Significant inhibition of tumor growth by day 7.

Experimental Protocols

The following protocols provide a general framework for conducting in vivo xenograft studies with (R)-Taltobulin. These should be adapted based on the specific cell line, animal model, and experimental goals. All animal procedures must be performed in accordance with institutional and national guidelines for animal welfare.

General Workflow for a Xenograft Study

Caption: Standard workflow for an in vivo xenograft study.

Detailed Protocol for a Subcutaneous Xenograft Model

1. Cell Culture and Preparation:

• Culture the chosen human cancer cell line (e.g., Lox melanoma, KB-3-1) in the recommended medium supplemented with fetal bovine serum and antibiotics.

• Harvest cells during the logarithmic growth phase using trypsinization.

• Wash the cells with sterile, serum-free medium or phosphate-buffered saline (PBS).

• Resuspend the cells in sterile PBS or a suitable vehicle (e.g., Matrigel) at the desired concentration for injection (typically 1 x 10^6 to 1 x 10^7 cells in 100-200 µL).

2. Animal Handling and Tumor Implantation:

• Use immunocompromised mice (e.g., athymic nude or SCID mice), 6-8 weeks old.

• Allow mice to acclimate to the facility for at least one week prior to the study.

• Anesthetize the mice using an appropriate method (e.g., isoflurane inhalation).

• Subcutaneously inject the cell suspension into the flank of each mouse.

3. Tumor Growth Monitoring and Randomization:

• Monitor the mice regularly for tumor formation.

• Measure tumor dimensions with calipers 2-3 times per week.

• Calculate tumor volume using the formula: (Length x Width²) / 2.

• Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups with similar average tumor volumes.

4. (R)-Taltobulin Formulation and Administration:

• Formulation: (R)-Taltobulin can be formulated in a vehicle such as saline for intravenous administration or a suitable oral gavage vehicle. The formulation should be prepared fresh for each administration.

• Dosing:

  • Intravenous (i.v.): A dose of 1.6 mg/kg administered via the tail vein on a schedule such as days 1, 5, and 9 has been shown to be effective.

  • Oral (p.o.): A dose of 3 mg/kg administered by oral gavage on a schedule such as days 1, 5, and 9 has also demonstrated efficacy.

• The control group should receive the vehicle alone on the same schedule.

5. Data Collection and Analysis:

• Continue to measure tumor volume and body weight 2-3 times per week throughout the study.

• Monitor the animals for any signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).

• At the end of the study (e.g., when tumors in the control group reach a specified size), euthanize the mice.

• Excise the tumors, weigh them, and process them for further analysis (e.g., histology, biomarker analysis).

• Analyze the data by comparing the tumor growth in the treated groups to the control group. Calculate tumor growth inhibition (TGI).

Signaling Pathways Affected by Microtubule Depolymerization

The primary effect of (R)-Taltobulin is the depolymerization of microtubules. This event triggers a cascade of downstream signaling events that ultimately determine the cell's fate.

Caption: Downstream signaling effects of microtubule depolymerization.

Conclusion

(R)-Taltobulin is a promising anti-cancer agent with potent activity against a range of tumor types, including those with acquired resistance to other chemotherapeutics. The provided data and protocols serve as a guide for researchers to design and execute meaningful in vivo studies to further evaluate the therapeutic potential of this compound. Careful consideration of the experimental design, including the choice of xenograft model, dosing regimen, and endpoints, is crucial for obtaining robust and translatable results.

References

• 1. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for (R)-Taltobulin in Preclinical Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286, is a potent, synthetic analog of the marine natural product hemiasterlin. As an antimicrotubule agent, it inhibits tubulin polymerization, leading to mitotic arrest and subsequent apoptosis in cancer cells. A key feature of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated multidrug resistance, making it a promising candidate for cancers that have developed resistance to other tubulin-targeting agents like taxanes and vinca alkaloids.[1][2][3][4][5]

These application notes provide a comprehensive overview of the dosing and administration of (R)-Taltobulin in various animal models based on published preclinical data. The included protocols and data are intended to guide researchers in designing and executing in vivo studies to evaluate the efficacy, pharmacokinetics, and toxicology of this compound.

Data Presentation: Dosing and Administration of (R)-Taltobulin in Mice

The following tables summarize the quantitative data from preclinical studies of (R)-Taltobulin in mouse xenograft models.

Table 1: Intravenous (i.v.) Administration of (R)-Taltobulin in Athymic Nude Mice

Tumor Model	Dose (mg/kg)	Dosing Schedule	Efficacy (Tumor Growth Inhibition)
Lox Melanoma	1.6	Days 1, 5, 9	96-98% on Day 12
KB-3-1 Epidermoid	1.6	Days 1, 5, 9	>95% inhibition
KB-8-5 Epidermoid (P-gp overexpressing)	1.6	Days 1, 5, 9	84% on Day 14
MX-1W Breast Carcinoma	1.6	Days 1, 5, 9	Significant inhibition
DLD-1 Colon Carcinoma	1.6	Days 1, 5, 9	Significant inhibition
HCT-15 Colon Carcinoma	1.6	Days 1, 5, 9	Significant inhibition

Table 2: Oral (p.o.) Gavage Administration of (R)-Taltobulin in Athymic Nude Mice

Tumor Model	Dose (mg/kg)	Dosing Schedule	Efficacy (Tumor Growth Inhibition)
Lox Melanoma	3	Days 1, 5, 9	97.3% on Day 14
KB-3-1 Epidermoid	3	Days 1, 8, 16	82% on Day 22

Table 3: Intravesical Administration of (R)-Taltobulin in an Orthotopic Mouse Model

Tumor Model	Concentration (mg/mL)	Dosing Schedule	Efficacy
KU-7 Bladder Cancer	0.2	Twice a week for 2 hours	Comparable cytotoxicity to 2.0 mg/mL Mitomycin C

Note: Detailed pharmacokinetic (Cmax, Tmax, AUC, half-life) and comprehensive toxicology (e.g., NOAEL for various species and study durations) data for (R)-Taltobulin in animal models are limited in the publicly available literature. One study noted a No Observed Adverse Effect Level (NOAEL) of above 1 mg/kg for repeated intravenous administration in tumor-bearing nude mice.

Experimental Protocols

Protocol 1: Preparation of (R)-Taltobulin for In Vivo Administration

Materials:

• (R)-Taltobulin (HTI-286) powder

• Sterile saline (0.9% NaCl) for injection

• Sterile vehicle for oral gavage (e.g., 0.5% methylcellulose in sterile water)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• Analytical balance

Procedure for Intravenous (i.v.) Injection:

• Accurately weigh the required amount of (R)-Taltobulin powder based on the desired dose and the body weight of the animals.

• In a sterile microcentrifuge tube, dissolve the (R)-Taltobulin powder in sterile saline to the final desired concentration (e.g., for a 1.6 mg/kg dose in a 20g mouse, the injection volume is typically 0.1-0.2 mL, so the concentration would be 0.32-0.16 mg/mL).

• Vortex the solution thoroughly to ensure complete dissolution.

• Visually inspect the solution for any particulates. If necessary, the solution can be filtered through a 0.22 µm sterile filter.

• Prepare the formulation fresh on the day of administration.

Procedure for Oral (p.o.) Gavage:

• Accurately weigh the required amount of (R)-Taltobulin powder.

• Prepare the sterile oral gavage vehicle (e.g., 0.5% methylcellulose).

• In a sterile tube, add the weighed (R)-Taltobulin to the vehicle.

• Vortex the mixture vigorously to create a uniform suspension. If the compound does not suspend easily, sonication for 5-10 minutes may be beneficial.

• Ensure the suspension is homogenous before each administration by vortexing immediately before drawing each dose.

Protocol 2: In Vivo Efficacy Study in a Xenograft Mouse Model

Animal Model:

• Athymic nude mice (nu/nu), 5-6 weeks of age.

Procedure:

• Cell Culture and Implantation:

  • Culture the desired human tumor cell line (e.g., Lox melanoma, KB-3-1) under standard conditions.

  • Harvest cells during the exponential growth phase and resuspend in sterile PBS or an appropriate medium at the desired concentration.

  • Subcutaneously implant the tumor cells (e.g., 1.5 x 10^6 Lox melanoma cells) into the flank of each mouse.

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth by measuring tumor dimensions with calipers. Tumor volume can be calculated using the formula: (length x width^2)/2.

  • When tumors reach a predetermined size (e.g., 80-120 mm³), randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer (R)-Taltobulin via the desired route (i.v. or p.o.) according to the dosing schedule outlined in Tables 1 or 2.

  • The control group should receive the vehicle used for drug formulation.

• Efficacy Evaluation:

  • Measure tumor volumes and body weights 2-3 times per week.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

  • Calculate tumor growth inhibition as a percentage of the control group.

Protocol 3: Intravesical Instillation in an Orthotopic Bladder Cancer Mouse Model

Animal Model:

• Female nude mice.

Procedure:

• Anesthesia and Catheterization:

  • Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

  • Gently insert a lubricated catheter into the urethra to empty the bladder.

• Instillation:

  • Slowly instill the (R)-Taltobulin solution (0.2 mg/mL in saline) into the bladder through the catheter. The typical volume for a mouse is around 50-100 µL.

• Dwell Time:

  • Maintain the solution within the bladder for the specified duration (e.g., 2 hours). The urethral opening may be gently clamped to prevent leakage.

• Post-Procedure:

  • After the dwell time, the bladder can be emptied by gentle pressure on the abdomen.

  • Monitor the animal for recovery from anesthesia and any signs of distress.

Visualizations

Signaling Pathways

Caption: Mechanism of Action of (R)-Taltobulin.

Caption: FGF1-Mediated Resistance Pathway.

Experimental Workflow

Caption: Xenograft Efficacy Study Workflow.

References

• 1. Portico [access.portico.org]
• 2. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R)-Taltobulin in Antibody-Drug Conjugate (ADC) Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as (R)-HTI-286, is a potent synthetic analog of the natural tripeptide hemiasterlin. As a microtubule-destabilizing agent, it inhibits tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[1][2] Its high cytotoxicity, with IC50 values in the low to sub-nanomolar range against various cancer cell lines, makes it an attractive payload for the development of antibody-drug conjugates (ADCs).[2][3][4] This document provides detailed application notes and experimental protocols for the use of (R)-Taltobulin in the development of ADCs, with a focus on characterization, in vitro evaluation, and in vivo efficacy studies.

Mechanism of Action

(R)-Taltobulin exerts its cytotoxic effect by binding to tubulin, the fundamental protein component of microtubules. This binding disrupts the dynamic equilibrium of microtubule assembly and disassembly, which is crucial for the formation of the mitotic spindle during cell division. The inhibition of tubulin polymerization leads to mitotic arrest and ultimately triggers the intrinsic apoptotic pathway.

Mechanism of Action of an (R)-Taltobulin ADC

Data Presentation

The following tables summarize key quantitative data for (R)-Taltobulin and a representative HER2-targeting (R)-Taltobulin ADC.

Table 1: In Vitro Cytotoxicity of (R)-Taltobulin (Free Drug)

Cell Line	Cancer Type	IC50 (nM)	Reference
MCF7	Breast Cancer	10
Lox	Melanoma	~2.5
KB-3-1	Epidermoid Carcinoma	~2.5
MX-1W	Breast Cancer	~2.5
DLD-1	Colon Cancer	~2.5
HCT-15	Colon Cancer	~2.5
Morris Hepatoma 3924A	Liver Cancer	2 ± 1
HepG2	Liver Cancer	2 ± 1
Hep3B	Liver Cancer	2 ± 1

Table 2: Preclinical Characteristics of a Representative HER2-Targeting (R)-Taltobulin ADC

Disclaimer: The following data is illustrative and based on typical findings for tubulin inhibitor-based ADCs. Specific results for a given (R)-Taltobulin ADC will vary based on the antibody, linker, and conjugation chemistry.

Parameter	Value	Method
Drug-to-Antibody Ratio (DAR)	3.5 - 4.0	HIC-HPLC
In Vitro Cytotoxicity (IC50)
HER2-positive (NCI-N87)	0.1 - 1.0 nM	Luminescence-based viability assay
HER2-negative (MCF7)	> 100 nM	Luminescence-based viability assay
In Vivo Efficacy
Tumor Model	NCI-N87 Xenograft
Dosing	3 mg/kg, single dose
Outcome	Significant tumor growth inhibition

Experimental Protocols

Detailed methodologies for key experiments in the development and evaluation of (R)-Taltobulin-based ADCs are provided below.

Protocol 1: Conjugation of (R)-Taltobulin to an Antibody via Maleimide-Thiol Chemistry

This protocol describes a common method for conjugating a maleimide-functionalized (R)-Taltobulin linker to a monoclonal antibody through the reduction of interchain disulfide bonds.

Workflow for (R)-Taltobulin ADC Synthesis

Materials:

• Monoclonal antibody (e.g., Trastuzumab) at 5-10 mg/mL in PBS, pH 7.4

• (R)-Taltobulin with a maleimide-containing linker

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate Buffered Saline (PBS), pH 7.4

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)

• 0.1 M Sodium Phosphate buffer with 150 mM NaCl and 2 mM EDTA, pH 7.4

Procedure:

• Antibody Preparation:

  • Buffer exchange the antibody into a conjugation buffer (e.g., PBS with 1 mM EDTA, pH 7.4).

  • Adjust the antibody concentration to 5-10 mg/mL.

• Reduction of Interchain Disulfides:

  • Prepare a fresh stock solution of TCEP (e.g., 10 mM in water).

  • Add a 10-20 fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 1-2 hours with gentle mixing.

• Purification of Reduced Antibody:

  • Remove excess TCEP immediately using a desalting column (e.g., Sephadex G-25) pre-equilibrated with conjugation buffer.

  • Collect the protein fractions containing the reduced antibody.

• Conjugation Reaction:

  • Dissolve the maleimide-(R)-Taltobulin linker in DMSO to a stock concentration of 10-20 mM.

  • Add a 5-10 fold molar excess of the maleimide-(R)-Taltobulin linker solution to the reduced antibody solution. The final DMSO concentration should not exceed 10% (v/v).

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected from light.

• Purification of the ADC:

  • Remove unreacted payload and other small molecules by SEC using a column pre-equilibrated with PBS, pH 7.4.

  • Collect the protein fractions corresponding to the ADC.

• Characterization:

  • Determine the protein concentration (e.g., by measuring absorbance at 280 nm).

  • Determine the Drug-to-Antibody Ratio (DAR) using HIC-HPLC (see Protocol 2).

  • Assess the purity and aggregation state by SEC-HPLC.

Protocol 2: Determination of Drug-to-Antibody Ratio (DAR) by HIC-HPLC

Hydrophobic Interaction Chromatography (HIC) is a standard method to determine the DAR of cysteine-linked ADCs.

Materials:

• (R)-Taltobulin ADC sample

• HIC column (e.g., TSKgel Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

Procedure:

• Sample Preparation: Dilute the ADC sample to 1 mg/mL in Mobile Phase A.

• HPLC Method:

  • Equilibrate the HIC column with 100% Mobile Phase A.

  • Inject 10-50 µg of the ADC sample.

  • Elute with a linear gradient from 0% to 100% Mobile Phase B over 20-30 minutes.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peak areas for each species (unconjugated antibody, DAR2, DAR4, etc.).

  • Calculate the weighted average DAR using the following formula: DAR = Σ (% Peak Area of Species * Number of Drugs per Species) / 100

Protocol 3: In Vitro Cytotoxicity Assay

This protocol describes a luminescence-based cell viability assay to determine the IC50 of an (R)-Taltobulin ADC.

Workflow for In Vitro Cytotoxicity Assay

Materials:

• HER2-positive (e.g., NCI-N87, SK-BR-3) and HER2-negative (e.g., MCF7) cancer cell lines

• Complete cell culture medium

• (R)-Taltobulin ADC

• Isotype control ADC

• 96-well white, clear-bottom tissue culture plates

• Luminescence-based cell viability assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• ADC Treatment:

  • Prepare serial dilutions of the (R)-Taltobulin ADC and the isotype control ADC in complete medium.

  • Remove the medium from the wells and add 100 µL of the ADC dilutions.

  • Include wells with medium only (no cells) for background and cells with medium only (no ADC) for 100% viability control.

  • Incubate for 72-96 hours at 37°C in a 5% CO2 incubator.

• Cell Viability Measurement:

  • Equilibrate the plate and the viability reagent to room temperature.

  • Add 100 µL of the viability reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Subtract the average background luminescence from all readings.

  • Calculate the percentage of cell viability for each ADC concentration relative to the untreated control.

  • Plot the percent viability versus the logarithm of the ADC concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 4: In Vivo Efficacy Study in a Xenograft Model

This protocol outlines a typical in vivo study to evaluate the anti-tumor efficacy of an (R)-Taltobulin ADC in a mouse xenograft model.

Materials:

• Female athymic nude mice (6-8 weeks old)

• HER2-positive cancer cells (e.g., NCI-N87)

• Matrigel (optional)

• (R)-Taltobulin ADC

• Vehicle control (e.g., PBS)

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject 5-10 x 10^6 NCI-N87 cells (resuspended in PBS, optionally mixed with Matrigel) into the flank of each mouse.

  • Monitor the mice for tumor growth.

• Treatment:

  • When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment groups (e.g., vehicle control, (R)-Taltobulin ADC at different doses).

  • Administer the ADC or vehicle via intravenous (i.v.) injection.

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice as a measure of toxicity.

  • Observe the general health of the animals.

• Endpoint:

  • The study can be terminated when tumors in the control group reach a predetermined size, or after a specific period.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology).

• Data Analysis:

  • Plot the mean tumor volume ± SEM for each group over time.

  • Compare the tumor growth between the treatment and control groups to determine the anti-tumor efficacy.

  • Plot the mean body weight ± SEM for each group over time to assess toxicity.

Conclusion

(R)-Taltobulin is a highly potent cytotoxic agent with significant promise as a payload for the development of effective antibody-drug conjugates. The protocols outlined in this document provide a framework for the synthesis, characterization, and evaluation of (R)-Taltobulin-based ADCs. Careful optimization of the antibody, linker, and conjugation strategy is crucial for developing a safe and efficacious therapeutic.

References

• 1. Tubulin inhibitors as payloads of ADCs - ProteoGenix [proteogenix.science]
• 2. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R)-Taltobulin in Cell Culture

Introduction

(R)-Taltobulin, also known as HTI-286, is a potent synthetic analog of the tripeptide hemiasterlin. It functions as a powerful antimicrotubule agent, effectively inhibiting tubulin polymerization.[1][2] This disruption of microtubule dynamics leads to the disorganization of the cellular microtubule network, resulting in mitotic arrest at the G2/M phase of the cell cycle and the subsequent induction of apoptosis.[1][2][3] Notably, (R)-Taltobulin has demonstrated the ability to circumvent P-glycoprotein-mediated resistance, making it a compound of significant interest in cancer research and for the development of antibody-drug conjugates (ADCs).

These application notes provide a detailed protocol for the dissolution of (R)-Taltobulin for use in cell culture experiments, along with methodologies for assessing its biological activity through cell viability assays and immunofluorescence microscopy.

Data Presentation

Table 1: Solubility of (R)-Taltobulin

Solvent System	Achievable Concentration	Appearance	Notes
Dimethyl Sulfoxide (DMSO)	≥10 mM	Clear Solution	Recommended for preparing stock solutions for in vitro experiments.
10% DMSO, 90% Corn Oil	≥2.5 mg/mL (4.90 mM)	Clear Solution	Suitable for in vivo oral and intraperitoneal injections.
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥2.5 mg/mL (4.90 mM)	Clear Solution	A common vehicle for in vivo administration.
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥2.5 mg/mL (4.90 mM)	Clear Solution	An alternative aqueous-based vehicle for in vivo studies.

Note: If precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.

Table 2: In Vitro Antiproliferative Activity of (R)-Taltobulin

Cell Line	Cancer Type	IC50 (nM)	Exposure Time
Various (18 tumor cell lines average)	Leukemia, Ovarian, NSCLC, Breast, Colon, Melanoma	2.5 ± 2.1	3 days
Various (18 tumor cell lines median)	Leukemia, Ovarian, NSCLC, Breast, Colon, Melanoma	1.7	3 days
MCF7	Breast Cancer	10	Not Specified

(Data compiled from multiple sources).

Experimental Protocols

Protocol 1: Preparation of (R)-Taltobulin Stock Solution for Cell Culture

This protocol describes the preparation of a 10 mM stock solution of (R)-Taltobulin in DMSO.

Materials:

• (R)-Taltobulin powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Allow the vial of (R)-Taltobulin powder to equilibrate to room temperature before opening.

• Aseptically add the appropriate volume of DMSO to the vial to achieve a final concentration of 10 mM. For example, to a 1 mg vial of (R)-Taltobulin (M.W. ~510 g/mol ), add approximately 196 µL of DMSO.

• Vortex the solution thoroughly until the powder is completely dissolved, resulting in a clear solution.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage. When stored at -80°C, the solution is stable for at least 6 months.

Note on Solvent Use: When preparing working dilutions from the DMSO stock, ensure the final concentration of DMSO in the cell culture medium does not exceed a level that affects cell viability (typically ≤ 0.5%).

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol outlines a method to determine the cytotoxic effect of (R)-Taltobulin on a cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• 96-well flat-bottom plates

• (R)-Taltobulin stock solution (10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells in the logarithmic growth phase and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (R)-Taltobulin from the 10 mM stock solution in complete culture medium. A typical concentration range to test would be from 0.1 nM to 100 nM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a blank control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the diluted compound solutions.

  • Incubate for the desired treatment period (e.g., 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate cell viability as a percentage of the vehicle control: (Absorbance of treated cells / Absorbance of vehicle control) x 100.

  • Plot the cell viability against the log of the (R)-Taltobulin concentration to determine the IC50 value.

Protocol 3: Immunofluorescence Staining of Microtubules

This protocol details the procedure for visualizing the disruptive effect of (R)-Taltobulin on the microtubule network in cultured cells.

Materials:

• Cells cultured on sterile glass coverslips in a multi-well plate

• (R)-Taltobulin working solution

• Paraformaldehyde (PFA), 4% in PBS

• Triton X-100, 0.1% in PBS

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-α-tubulin antibody

• Fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse IgG)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Mounting medium

Procedure:

• Cell Culture and Treatment:

  • Seed cells on sterile coverslips in a multi-well plate and allow them to attach overnight.

  • Treat the cells with (R)-Taltobulin at a concentration known to affect cell morphology (e.g., 10-100 nM) for a specified time (e.g., 24 hours). Include a DMSO vehicle control.

• Fixation:

  • Aspirate the culture medium and gently wash the cells twice with PBS.

  • Fix the cells by incubating with 4% PFA in PBS for 10 minutes at room temperature.

• Permeabilization:

  • Wash the cells three times with PBS.

  • Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Blocking:

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating with blocking buffer for 30-60 minutes at room temperature.

• Antibody Staining:

  • Incubate the cells with the primary anti-α-tubulin antibody diluted in blocking buffer for 1 hour at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS.

  • Incubate with the fluorophore-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting:

  • Wash the cells three times with PBS.

  • Incubate with DAPI solution for 5 minutes to stain the nuclei.

  • Wash the cells a final two times with PBS.

  • Mount the coverslips onto glass slides using a drop of mounting medium.

• Imaging:

  • Visualize the cells using a fluorescence microscope with the appropriate filters for the chosen fluorophores.

  • In control cells, a fine, filamentous microtubule network should be visible. In (R)-Taltobulin-treated cells, expect to see disrupted, fragmented, or aggregated tubulin, consistent with microtubule depolymerization.

Visualizations

Caption: Mechanism of (R)-Taltobulin and a resistance pathway.

Caption: Workflow for in vitro evaluation of (R)-Taltobulin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Immunofluorescence Staining of Microtubules after (R)-Taltobulin Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286, is a synthetic analog of the marine sponge-derived tripeptide hemiasterlin. It is a potent microtubule-depolymerizing agent that has demonstrated significant activity against a broad spectrum of human tumor cell lines, including those resistant to other microtubule-targeting drugs like paclitaxel and vincristine.[1][2] (R)-Taltobulin exerts its cytotoxic effects by inhibiting the polymerization of tubulin, leading to the disruption of the microtubule network, mitotic arrest, and ultimately, apoptosis.[1][2][3] These application notes provide detailed protocols for the immunofluorescence staining of microtubules in cultured cells following treatment with (R)-Taltobulin, enabling the visualization and quantification of its effects on the microtubule cytoskeleton.

Mechanism of Action

(R)-Taltobulin functions by binding to the Vinca-peptide site on tubulin, which inhibits the polymerization of α/β-tubulin heterodimers into microtubules. This disruption of microtubule dynamics prevents the formation of a functional mitotic spindle, a crucial structure for the proper segregation of chromosomes during mitosis. Consequently, the cell cycle is arrested in the G2/M phase. Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.

Quantitative Data Summary

The following tables summarize the available quantitative data regarding the biological activity of (R)-Taltobulin.

Table 1: In Vitro Growth Inhibition by (R)-Taltobulin in Human Cancer Cell Lines

Cell Line	Tumor Type	IC50 (nM)
CCRF-CEM	Leukemia	0.2 ± 0.03
1A9	Ovarian	0.6 ± 0.1
A549	NSCLC	1.1 ± 0.5
NCI-H1299	NSCLC	6.8 ± 6.1
MX-1W	Breast	1.8 ± 0.6
MCF-7	Breast	7.3 ± 2.3
HT-29	Colon	1.5 ± 0.6
DLD-1	Colon	1.8 ± 0.6
HCT-15	Colon	3.6 ± 1.1
LOX	Melanoma	0.7 ± 0.2

Data represents the mean ± SD from multiple experiments after 3 days of continuous drug exposure.

Table 2: Inhibition of in Vitro Microtubule Polymerization by (R)-Taltobulin

Compound	Concentration (µM)	Inhibition of Polymerization (%)
(R)-Taltobulin (HTI-286)	0.1	41
(R)-Taltobulin (HTI-286)	1.0	100
Vincristine	0.1	30
Vincristine	1.0	100
Colchicine	0.1	19
Colchicine	1.0	Partial

Inhibition was measured after 60 minutes in a cell-free system with purified bovine tubulin.

Experimental Protocols

Immunofluorescence Staining of Microtubules

This protocol details the steps for visualizing the effects of (R)-Taltobulin on the microtubule cytoskeleton of cultured adherent mammalian cells (e.g., HT-29) using immunofluorescence microscopy.

Materials:

• Cultured mammalian cells (e.g., HT-29)

• Sterile glass coverslips

• 6-well plates

• Complete cell culture medium

• (R)-Taltobulin stock solution (in DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1% Triton X-100 in PBS

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS with 0.05% Tween-20 (PBST)

• Primary Antibody: Mouse anti-α-tubulin antibody

• Secondary Antibody: Alexa Fluor 488-conjugated goat anti-mouse IgG

• Nuclear Stain: DAPI (4',6-diamidino-2-phenylindole)

• Antifade mounting medium

• Microscope slides

Procedure:

• Cell Seeding: Seed cells onto sterile glass coverslips in 6-well plates at a density that will result in 50-70% confluency at the time of treatment. Allow cells to adhere and grow for 24 hours in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare working solutions of (R)-Taltobulin in complete cell culture medium from a DMSO stock. The final DMSO concentration should not exceed 0.1%. Include a vehicle control (DMSO-treated) sample. Treat the cells for the desired time (e.g., 4, 8, or 16 hours).

• Fixation: After treatment, gently aspirate the medium and wash the cells twice with pre-warmed PBS. Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.

• Washing: Aspirate the fixation solution and wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 10 minutes at room temperature. This step is crucial for allowing the antibodies to access the intracellular microtubules.

• Washing: Aspirate the permeabilization solution and wash the cells three times with PBS for 5 minutes each.

• Blocking: Block non-specific antibody binding by incubating the cells with 1% BSA in PBST for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary anti-α-tubulin antibody in blocking buffer according to the manufacturer's recommendation. Aspirate the blocking buffer and incubate the cells with the primary antibody solution for 1 hour at room temperature or overnight at 4°C in a humidified chamber.

• Washing: Aspirate the primary antibody solution and wash the cells three times with PBST for 5 minutes each.

• Secondary Antibody Incubation: Dilute the Alexa Fluor 488-conjugated secondary antibody in blocking buffer. From this step onwards, protect the samples from light. Incubate the cells with the secondary antibody solution for 1 hour at room temperature.

• Washing: Aspirate the secondary antibody solution and wash the cells three times with PBST for 5 minutes each.

• Nuclear Staining: Incubate the cells with DAPI solution (e.g., 300 nM in PBS) for 5 minutes at room temperature to stain the nuclei.

• Final Washes: Wash the cells twice with PBS.

• Mounting: Carefully mount the coverslips onto microscope slides using a drop of antifade mounting medium.

• Imaging: Visualize the stained cells using a fluorescence or confocal microscope. Use appropriate filter sets for DAPI (blue) and Alexa Fluor 488 (green).

Expected Results:

• Control (DMSO-treated) cells: Will display a well-organized and extensive network of fine, filamentous microtubules extending throughout the cytoplasm.

• (R)-Taltobulin-treated cells: Will exhibit a dose- and time-dependent disruption of the microtubule network, characterized by a diffuse tubulin staining pattern and a loss of the filamentous structures. At higher concentrations, the microtubule network may be completely depolymerized.

Visualizations

Caption: Experimental workflow for immunofluorescence staining.

Caption: (R)-Taltobulin signaling pathway.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Note: Analysis of Cell Cycle Arrest Induced by (R)-Taltobulin Using Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin, also known as HTI-286, is a potent synthetic analog of the tripeptide hemiasterlin. It functions as a powerful antimicrotubule agent by inhibiting the polymerization of tubulin, which is essential for the formation of the mitotic spindle.[1] This disruption of microtubule dynamics leads to the arrest of cancer cells in the G2/M phase of the cell cycle and subsequent induction of apoptosis.[1] This application note provides a detailed protocol for the analysis of (R)-Taltobulin-induced cell cycle arrest using flow cytometry with propidium iodide (PI) staining. The human colon carcinoma cell line, HCT-116, is used as a model system.

Principle

Flow cytometry is a robust technique used to analyze the physical and chemical characteristics of single cells as they pass through a laser beam. For cell cycle analysis, a fluorescent dye that binds stoichiometrically to DNA, such as propidium iodide (PI), is used.[2][3][4] The fluorescence intensity of the stained cells is directly proportional to their DNA content. This allows for the discrimination of cells in different phases of the cell cycle:

• G0/G1 phase: Cells with a normal diploid (2N) DNA content.

• S phase: Cells undergoing DNA synthesis, with a DNA content between 2N and 4N.

• G2/M phase: Cells that have completed DNA replication and have a tetraploid (4N) DNA content.

By treating cells with (R)-Taltobulin and analyzing the distribution of cells in each phase, the extent of G2/M arrest can be quantified.

Data Presentation

The following table summarizes representative quantitative data on the effect of (R)-Taltobulin on the cell cycle distribution of HCT-116 cells after a 24-hour treatment.

Treatment Concentration	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Control (0 nM)	55.2	25.3	19.5
(R)-Taltobulin (10 nM)	15.8	10.1	74.1
(R)-Taltobulin (25 nM)	8.2	5.5	86.3
(R)-Taltobulin (50 nM)	4.1	2.3	93.6

Experimental Protocols

Materials and Reagents

• HCT-116 human colon carcinoma cell line

• (R)-Taltobulin

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) Staining Solution (containing PI and RNase A)

• Flow cytometer

Cell Culture and Treatment

• Culture HCT-116 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Seed the cells in 6-well plates at a density that will allow them to reach 70-80% confluency at the time of treatment.

• Prepare a stock solution of (R)-Taltobulin in DMSO.

• Treat the cells with varying concentrations of (R)-Taltobulin (e.g., 10 nM, 25 nM, 50 nM) for 24 hours. Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of the drug vehicle used.

Sample Preparation for Flow Cytometry

• Harvest Cells: After the treatment period, aspirate the culture medium and wash the cells once with PBS. Detach the adherent cells by adding Trypsin-EDTA and incubating for 3-5 minutes at 37°C.

• Collect and Wash: Neutralize the trypsin with complete medium, transfer the cell suspension to a centrifuge tube, and centrifuge at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet once with cold PBS.

• Fixation: Resuspend the cell pellet in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

• Incubate: Fix the cells overnight at -20°C. This step is crucial for permeabilizing the cells to allow PI to enter and stain the DNA.

• Rehydration and Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cell pellet once with cold PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate: Incubate the cells in the dark for 30 minutes at room temperature. The RNase A in the staining solution will degrade any double-stranded RNA, ensuring that PI only binds to DNA.

Flow Cytometry Analysis

• Instrument Setup: Set up the flow cytometer to measure the fluorescence emitted from the PI-stained cells. Use a 488 nm laser for excitation and collect the emission in the appropriate channel (typically around 617 nm).

• Data Acquisition: Acquire data for at least 10,000 events per sample. Ensure a low flow rate for better resolution.

• Data Analysis: Analyze the acquired data using appropriate software. Gate the single-cell population based on forward and side scatter to exclude doublets and debris. Generate a histogram of the PI fluorescence intensity to visualize the cell cycle distribution. Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Visualizations

Caption: Experimental workflow for flow cytometry analysis.

Caption: Signaling pathway of (R)-Taltobulin-induced G2/M arrest.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - IN [thermofisher.com]

Measuring Tubulin Polymerization Inhibition by (R)-Taltobulin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Taltobulin (also known as HTI-286) is a potent synthetic analog of the natural tripeptide hemiasterlin.[1][2] It is an anti-microtubule agent that has demonstrated significant activity in various cancer cell lines.[1][2] The primary mechanism of action of (R)-Taltobulin is the inhibition of tubulin polymerization, which leads to the disruption of microtubule dynamics, cell cycle arrest at the G2/M phase, and subsequent induction of apoptosis.[1] Microtubules are critical components of the cytoskeleton, playing essential roles in cell division, intracellular transport, and the maintenance of cell shape. Their dynamic nature makes them a key target for the development of anticancer therapeutics. This document provides detailed application notes and protocols for measuring the inhibitory effect of (R)-Taltobulin on tubulin polymerization.

Mechanism of Action

(R)-Taltobulin exerts its cytotoxic effects by binding to the tubulin heterodimer, thereby preventing its polymerization into microtubules. This disruption of microtubule dynamics activates the Spindle Assembly Checkpoint (SAC), a crucial cellular surveillance mechanism that ensures proper chromosome segregation during mitosis. The sustained activation of the SAC leads to a prolonged mitotic arrest. If the cell is unable to resolve this arrest, it triggers the intrinsic pathway of apoptosis, ultimately leading to programmed cell death.

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory effects of (R)-Taltobulin.

Parameter	Description	Value	Reference
In Vitro Tubulin Polymerization Inhibition	Concentration for complete inhibition of microtubule formation	1 µM
Mean IC50 (Cell Growth Inhibition)	Mean half-maximal inhibitory concentration for cell growth across 18 human tumor cell lines	2.5 ± 2.1 nM

Table 1: In Vitro and Cellular Activity of (R)-Taltobulin.

Cell Line Category	Number of Cell Lines Tested
Leukemia	4
Non-Small Cell Lung Cancer	3
Colon Cancer	4
Breast Cancer	3
Ovarian Cancer	2
Melanoma	2

Table 2: Panel of Human Tumor Cell Lines Tested for Cell Growth Inhibition by (R)-Taltobulin.

Experimental Protocols

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay measures the inhibition of tubulin polymerization by monitoring the increase in turbidity as tubulin polymerizes into microtubules.

Materials:

• Lyophilized bovine brain tubulin (>99% pure)

• (R)-Taltobulin

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• Dimethyl sulfoxide (DMSO)

• 96-well microplate, clear bottom

• Temperature-controlled microplate reader capable of reading absorbance at 340 nm

Protocol:

• Preparation of Reagents:

  • Reconstitute lyophilized tubulin in General Tubulin Buffer to a final concentration of 3 mg/mL on ice.

  • Prepare a 10 mM stock solution of (R)-Taltobulin in DMSO. Perform serial dilutions in General Tubulin Buffer to obtain a range of desired concentrations (e.g., 0.1 nM to 10 µM).

  • Prepare a polymerization buffer by adding GTP to the General Tubulin Buffer to a final concentration of 1 mM and glycerol to a final concentration of 10%.

• Assay Procedure:

  • Pre-warm the microplate reader to 37°C.

  • In a pre-chilled 96-well plate on ice, add 10 µL of the various dilutions of (R)-Taltobulin or vehicle control (DMSO in General Tubulin Buffer) to the appropriate wells.

  • To initiate the reaction, add 90 µL of the cold tubulin solution in polymerization buffer to each well.

  • Immediately place the plate in the microplate reader.

• Data Acquisition:

  • Measure the absorbance at 340 nm every minute for 60 minutes at 37°C.

• Data Analysis:

  • Plot the absorbance at 340 nm against time for each concentration of (R)-Taltobulin.

  • Determine the rate of polymerization and the maximum polymer mass for each concentration.

  • Calculate the IC50 value, which is the concentration of (R)-Taltobulin that inhibits tubulin polymerization by 50%.

Cell-Based Assays

This assay determines the effect of (R)-Taltobulin on the viability of cancer cells.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• (R)-Taltobulin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plate

• Microplate reader capable of reading absorbance at 570 nm

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of (R)-Taltobulin in complete cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of (R)-Taltobulin. Include a vehicle control (DMSO).

  • Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the (R)-Taltobulin concentration to determine the IC50 value.

This protocol is used to determine the effect of (R)-Taltobulin on cell cycle progression.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-Taltobulin

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 70% ethanol)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with various concentrations of (R)-Taltobulin for a specified time (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

  • Store the fixed cells at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Use appropriate software to analyze the cell cycle distribution (G1, S, G2/M phases) based on the DNA content (PI fluorescence).

  • Quantify the percentage of cells in the G2/M phase for each treatment condition.

This method allows for the visualization of the effect of (R)-Taltobulin on the microtubule network within cells.

Materials:

• Cancer cell line of interest

• Glass coverslips

• Complete cell culture medium

• (R)-Taltobulin

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against α-tubulin

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a petri dish.

  • Treat the cells with (R)-Taltobulin at the desired concentration and for the desired time.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 10 minutes.

  • Wash with PBS and then permeabilize with 0.1% Triton X-100 for 5 minutes.

• Blocking and Antibody Incubation:

  • Wash with PBS and block with 1% BSA for 30 minutes.

  • Incubate with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour in the dark.

• Staining and Mounting:

  • Wash three times with PBS.

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash with PBS and mount the coverslips on microscope slides using antifade mounting medium.

• Imaging:

  • Visualize the cells using a fluorescence microscope.

  • Capture images of the microtubule network and nuclei.

Visualizations

Experimental Workflow

References

• 1. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for the Preclinical Evaluation of (R)-Taltobulin in Hepatic Tumors

Audience: Researchers, scientists, and drug development professionals.

Introduction Hepatocellular carcinoma (HCC) is the most prevalent form of primary liver cancer and a leading cause of cancer-related mortality worldwide.[1] The treatment of advanced HCC remains a significant challenge due to tumor heterogeneity and the development of drug resistance.[2][3] Microtubule-targeting agents (MTAs) are a cornerstone of cancer chemotherapy, disrupting cell division by interfering with the dynamics of microtubule assembly and disassembly.[4][5] (R)-Taltobulin (also known as HTI-286) is a synthetic analogue of the marine sponge-derived tripeptide hemiasterlin. It functions as a potent anti-microtubule agent that inhibits tubulin polymerization, leading to mitotic arrest and apoptosis. Studies have demonstrated its efficacy in inhibiting the proliferation of hepatic tumor cells in vitro and suppressing tumor growth in vivo, suggesting its potential as a therapeutic agent for liver malignancies.

These application notes provide a comprehensive set of protocols for the preclinical evaluation of (R)-Taltobulin's efficacy in hepatic tumor models, from initial in vitro screening to in vivo validation.

Overall Experimental Workflow

The experimental design follows a logical progression from in vitro characterization to in vivo efficacy studies. The workflow begins with the selection of appropriate hepatic tumor cell lines, followed by a series of in vitro assays to determine the compound's cytotoxic and mechanistic effects. Promising results from these assays provide the rationale for advancing the compound to more complex and resource-intensive in vivo models.

References

• 1. Unraveling Key Signaling Pathways Altered in Hepatocellular Carcinoma [xiahepublishing.com]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. In vitro modeling of hepatocellular carcinoma molecular subtypes for anti-cancer drug assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microtubule-targeting agents in oncology and therapeutic potential in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of acetylshikonin as a novel tubulin polymerization inhibitor with antitumor activity in human hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(R)-Taltobulin solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing solubility challenges with (R)-Taltobulin.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with (R)-Taltobulin in a question-and-answer format.

Issue: My (R)-Taltobulin is not dissolving in my desired aqueous buffer.

• Answer: (R)-Taltobulin is a hydrophobic compound and is expected to have low solubility in aqueous solutions. To improve solubility, consider the following approaches:

  • Co-solvents: The use of water-miscible organic solvents can significantly enhance the solubility of hydrophobic drugs by reducing the interfacial tension between the aqueous solution and the solute.[1][2] For example, a common starting point is to first dissolve (R)-Taltobulin in a small amount of a water-miscible organic solvent like DMSO and then slowly add your aqueous buffer to the desired final concentration. Be mindful of the final concentration of the organic solvent as it may affect your experimental system.

  • Complexation: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[3] Sulfobutylether-β-cyclodextrin (SBE-β-CD) has been successfully used to formulate Taltobulin hydrochloride.

Issue: My (R)-Taltobulin precipitates when I dilute my DMSO stock solution into an aqueous medium.

• Answer: This is a common issue when working with hydrophobic compounds dissolved in a high concentration of an organic solvent. Here are some solutions:

  • Use of Surfactants: Non-ionic surfactants like Tween-80 can help to maintain the solubility of hydrophobic compounds in aqueous solutions by forming micelles. A formulation containing 5% Tween-80 has been used for Taltobulin hydrochloride.

  • Formulation with Co-solvents and Surfactants: A combination of DMSO, a co-solvent like PEG300, and a surfactant like Tween-80 can create a more stable formulation. It is crucial to add the components in a specific order, as detailed in the experimental protocols section.

  • Slower Addition and Mixing: When diluting the DMSO stock, add it dropwise to the vigorously stirring aqueous medium. This can help to prevent localized high concentrations that lead to precipitation.

Issue: I am observing inconsistent results in my cell-based assays.

• Answer: Poor solubility and precipitation of (R)-Taltobulin can lead to variability in the effective concentration of the compound in your assays.

  • Visual Inspection: Before adding the compound to your cells, visually inspect the final diluted solution for any signs of precipitation. If precipitation is observed, you will need to optimize your formulation.

  • Sonication: If you observe precipitation or phase separation during preparation, gentle heating and/or sonication can aid in dissolution.

  • Use of Pre-formulated Solutions: Whenever possible, prepare a concentrated stock solution in a suitable solvent system where the compound is stable and soluble, and then dilute it to the final concentration immediately before use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (R)-Taltobulin?

• A1: Dimethyl sulfoxide (DMSO) is an excellent solvent for preparing high-concentration stock solutions of Taltobulin and its analogs. Taltobulin has a solubility of ≥ 100 mg/mL in DMSO, and Taltobulin trifluoroacetate is soluble at ≥ 39 mg/mL in DMSO. It is recommended to use newly opened, anhydrous DMSO as hygroscopic DMSO can negatively impact solubility.

Q2: What is the aqueous solubility of Taltobulin?

• A2: The hydrochloride salt of Taltobulin has a reported aqueous solubility of 33.33 mg/mL, though this may require ultrasonication to achieve. The solubility of the free base form, (R)-Taltobulin, in water is expected to be significantly lower.

Q3: Are there any ready-to-use formulations for in vivo studies?

• A3: Yes, several formulations have been described for Taltobulin hydrochloride for in vivo use. These typically involve a combination of solvents and excipients to ensure solubility and stability. Detailed protocols for some of these formulations are provided below.

Q4: What general techniques can be used to improve the solubility of hydrophobic drugs like (R)-Taltobulin?

• A4: Several techniques can be employed to enhance the solubility of poorly soluble drugs. These include physical modifications such as particle size reduction (micronization) and modification of the crystal habit, as well as chemical modifications like salt formation and the use of co-solvents, complexing agents, and surfactants.

Quantitative Solubility Data

The following table summarizes the available solubility data for Taltobulin and its salts in various solvents.

Compound	Solvent	Solubility	Notes
Taltobulin	DMSO	≥ 100 mg/mL (211.13 mM)	Use newly opened DMSO.
Taltobulin hydrochloride	DMSO	≥ 100 mg/mL (196.04 mM)	Use newly opened DMSO.
H₂O	33.33 mg/mL (65.34 mM)	Requires sonication.
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (4.90 mM)	Clear solution.
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (4.90 mM)	Clear solution.
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (4.90 mM)	Clear solution.
Taltobulin trifluoroacetate	DMSO	≥ 39 mg/mL

Note: "≥" indicates that the solubility is at least the value shown, but the saturation point was not determined.

Experimental Protocols

Protocol 1: Co-solvent/Surfactant Formulation for In Vivo Use

This protocol yields a clear solution of Taltobulin hydrochloride at a concentration of ≥ 2.5 mg/mL.

Materials:

• Taltobulin hydrochloride

• DMSO

• PEG300

• Tween-80

• Saline

Procedure:

• Prepare a stock solution of Taltobulin hydrochloride in DMSO (e.g., 25 mg/mL).

• To prepare 1 mL of the final formulation, take the required volume of the DMSO stock solution. For a final concentration of 2.5 mg/mL, this would be 100 µL.

• Add 400 µL of PEG300 to the DMSO stock solution and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Add 450 µL of saline to bring the final volume to 1 mL and mix well.

Protocol 2: Cyclodextrin-based Formulation for In Vivo Use

This protocol utilizes a cyclodextrin to enhance the aqueous solubility of Taltobulin hydrochloride, yielding a clear solution of ≥ 2.5 mg/mL.

Materials:

• Taltobulin hydrochloride

• DMSO

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Saline

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in saline.

• Prepare a stock solution of Taltobulin hydrochloride in DMSO.

• For the final formulation, add the DMSO stock solution to the SBE-β-CD solution to achieve a final DMSO concentration of 10%. For example, to make 1 mL of the final formulation, add 100 µL of the DMSO stock to 900 µL of the 20% SBE-β-CD solution.

Visualizations

Caption: Mechanism of action of (R)-Taltobulin.

Caption: Troubleshooting workflow for (R)-Taltobulin solubility issues.

References

• 1. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 2. ijmsdr.org [ijmsdr.org]
• 3. czasopisma.umlub.pl [czasopisma.umlub.pl]

Technical Support Center: (R)-Tadulto-bulin Stock Solution Preparation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preparing and handling stable stock solutions of (R)-Tadulto-bulin. The following information includes frequently asked questions (FAQs), troubleshooting advice for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of (R)-Tadulto-bulin?

A1: The recommended solvent for preparing a stock solution of (R)-Tadulto-bulin is high-quality, anhydrous dimethyl sulfoxide (DMSO). Tadulto-bulin hydrochloride has a high solubility in DMSO, at or exceeding 100 mg/mL[1].

Q2: What is the recommended storage condition and stability of the (R)-Tadulto-bulin stock solution?

A2: A stock solution of Tadulto-bulin in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months. To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes[2].

Q3: My (R)-Tadulto-bulin has precipitated out of the DMSO stock solution. What should I do?

A3: Precipitation can occur, particularly after freeze-thaw cycles or if the solution has been stored for an extended period. To redissolve the compound, you can gently warm the vial to 37°C and vortex or sonicate until the solution becomes clear. If precipitation persists, it is advisable to prepare a fresh stock solution.

Q4: I am observing inconsistent results in my cell-based assays. Could this be related to the stability of (R)-Tadulto-bulin in my working solution?

A4: Inconsistent results can be a sign of compound degradation in the aqueous cell culture medium. While specific data on the stability of (R)-Tadulto-bulin in aqueous solutions is limited, it is best practice to prepare fresh working dilutions from your DMSO stock for each experiment. Avoid storing the compound in aqueous solutions for extended periods.

Q5: What is the maximum concentration of DMSO that is safe for my cells in culture?

A5: The tolerance of cell lines to DMSO can vary. However, it is generally recommended to keep the final concentration of DMSO in your cell culture medium at or below 0.5%, and ideally below 0.1%, to avoid cytotoxic effects. Always include a vehicle control (media with the same final concentration of DMSO without the compound) in your experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution in aqueous media	The compound is "crashing out" of solution due to the change in solvent polarity from DMSO to the aqueous buffer or cell culture medium.	- Pre-warm your aqueous diluent (e.g., cell culture medium, PBS) to 37°C before use. - Perform a stepwise dilution. First, create an intermediate dilution in a smaller volume of the aqueous solution, then add this to the final volume. - Add the (R)-Tadulto-bulin stock solution dropwise to the pre-warmed aqueous solution while gently vortexing.
Cloudy or hazy appearance of the working solution	Formation of a fine, colloidal precipitate that is not immediately visible as distinct particles.	- Lower the final concentration of (R)-Tadulto-bulin in your working solution. - Visually inspect the solution carefully against a dark background. If haziness is present, prepare a fresh, more dilute working solution.
Incomplete dissolution of the solid (R)-Tadulto-bulin in DMSO	The concentration of the stock solution exceeds the solubility limit, or the DMSO has absorbed moisture.	- Ensure you are using high-quality, anhydrous DMSO. - Use gentle warming (up to 37°C) and sonication to aid dissolution. - If the solid does not fully dissolve, consider preparing a less concentrated stock solution.

Quantitative Data Summary

Parameter	Value	Source
Solubility in DMSO	≥ 100 mg/mL	[1]
Recommended Stock Solution Concentration	10 mM in DMSO	Commercially available
Stock Solution Storage Temperature	-20°C or -80°C	[2]
Stock Solution Stability at -20°C	1 month	[2]
Stock Solution Stability at -80°C	6 months
Recommended Final DMSO Concentration in Cell Culture	≤ 0.5% (ideally ≤ 0.1%)	General recommendation

Experimental Protocol: Preparation of a 10 mM Stock Solution of (R)-Tadulto-bulin in DMSO

This protocol describes the preparation of a 10 mM stock solution from solid (R)-Tadulto-bulin.

Materials:

• (R)-Tadulto-bulin (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

• Safety Precautions: (R)-Tadulto-bulin is a potent cytotoxic compound. Handle with appropriate caution in a designated area, such as a chemical fume hood. Always wear appropriate PPE.

• Calculation: Determine the mass of (R)-Tadulto-bulin required to prepare your desired volume of a 10 mM stock solution. The molecular weight of Tadulto-bulin is approximately 473.65 g/mol .

  • Formula: Mass (mg) = 10 mmol/L * Volume (L) * 473.65 g/mol * 1000 mg/g

• Weighing: Accurately weigh the calculated amount of solid (R)-Tadulto-bulin into a sterile amber microcentrifuge tube.

• Dissolution:

  • Add the calculated volume of anhydrous DMSO to the tube containing the solid (R)-Tadulto-bulin.

  • Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

  • If necessary, gently warm the tube to 37°C in a water bath and/or sonicate for short intervals to facilitate dissolution.

  • Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into single-use aliquots in sterile, amber microcentrifuge tubes. This will prevent degradation from repeated freeze-thaw cycles.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and your initials.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Visualizations

Caption: Workflow for preparing a stable stock solution of (R)-Tadulto-bulin.

Caption: Troubleshooting logic for precipitation issues.

References

• 1. glpbio.com [glpbio.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming (R)-Taltobulin Resistance in Cancer Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with (R)-Taltobulin. The information is based on preclinical studies and aims to facilitate the effective use of this potent antimicrotubule agent.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Understanding (R)-Taltobulin and its Mechanism of Action

Q1: What is (R)-Taltobulin and how does it work?

(R)-Taltobulin, also known as HTI-286, is a synthetic analog of the marine-derived tripeptide hemiasterlin. It is a potent microtubule-destabilizing agent. Its primary mechanism of action involves the inhibition of tubulin polymerization, which disrupts the formation and function of the mitotic spindle. This leads to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis in cancer cells. A key feature of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated multidrug resistance, a common mechanism of resistance to other microtubule-targeting agents like taxanes and vinca alkaloids.

Troubleshooting Decreased Efficacy of (R)-Taltobulin

Q2: I'm observing reduced sensitivity to (R)-Taltobulin in my cancer cell line. What are the potential mechanisms of resistance?

Reduced sensitivity to (R)-Taltobulin can arise from several mechanisms. The two primary experimentally verified mechanisms are:

• Mutations in Tubulin Subunits: Specific point mutations in the genes encoding for α-tubulin and β-tubulin can lead to resistance. These mutations can stabilize the microtubule polymer, counteracting the destabilizing effect of (R)-Taltobulin.

• Activation of Pro-Survival Signaling Pathways: The activation of the Fibroblast Growth Factor Receptor 1 (FGFR1) signaling pathway, mediated by Fibroblast Growth Factor 1 (FGF1), has been shown to confer resistance. This pathway activation leads to the downstream activation of the PI3K/AKT and MEK/ERK signaling cascades, which promote cell survival and inhibit apoptosis.[1]

Q3: How can I determine if my resistant cell line has mutations in tubulin?

To identify tubulin mutations, you will need to perform the following:

• RNA Extraction and cDNA Synthesis: Isolate total RNA from both your sensitive parental cell line and the (R)-Taltobulin-resistant cell line. Synthesize cDNA from the extracted RNA.

• PCR Amplification: Amplify the coding regions of the relevant α- and β-tubulin isotype genes using specific primers.

• DNA Sequencing: Sequence the PCR products and compare the sequences from the resistant and parental cell lines to identify any point mutations.

Q4: How can I investigate if the FGF1/FGFR1 signaling pathway is activated in my resistant cells?

You can assess the activation of this pathway using Western blotting to detect the phosphorylation of key downstream proteins. Look for increased levels of phosphorylated FGFR (p-FGFR), phosphorylated AKT (p-AKT), and phosphorylated ERK (p-ERK) in your resistant cells compared to the sensitive parental cells, especially in the presence of FGF1.

Strategies to Overcome (R)-Taltobulin Resistance

Q5: My cells show evidence of tubulin mutations. How can I overcome this resistance?

Cells with tubulin mutations that confer resistance to microtubule-destabilizing agents like (R)-Taltobulin may exhibit collateral sensitivity to microtubule-stabilizing agents.

• Troubleshooting Tip: Test the sensitivity of your (R)-Taltobulin-resistant cells to taxanes (e.g., paclitaxel, docetaxel). You may find that the resistant cells are now more sensitive to these stabilizing agents than the parental cell line.

Q6: My resistant cells show activation of the FGF1/FGFR1 pathway. What are my options?

Activation of this pathway can be counteracted by combination therapy.

• Troubleshooting Tip: Co-administer (R)-Taltobulin with inhibitors of the FGF1/FGFR1 pathway.

  • FGFR Inhibitors: Use a selective FGFR inhibitor (e.g., PD173074) to block the initial signaling event.

  • MEK Inhibitors: Target the downstream MEK/ERK pathway with a MEK inhibitor (e.g., UO126).

  • PI3K Inhibitors: Inhibit the PI3K/AKT pathway with a PI3K inhibitor (e.g., LY294002).

The goal of these combinations is to restore the sensitivity of the cancer cells to (R)-Taltobulin.

Data Presentation

Table 1: IC50 Values of (R)-Taltobulin (HTI-286) in Sensitive and Resistant Cancer Cell Lines

Cell Line	Cancer Type	Resistance Status	IC50 (nM) for (R)-Taltobulin (HTI-286)	Fold Resistance	Reference
KB-3-1	Epidermoid Carcinoma	Parental (Sensitive)	~0.7	-	[2]
KB-2.5-HTI	Epidermoid Carcinoma	Resistant	Not explicitly stated, but developed in 2.5 nM HTI-286	9-14	[2]
KB-4.0-HTI	Epidermoid Carcinoma	Resistant	Not explicitly stated, but developed in 4.0 nM HTI-286	12	[2]
1A9	Ovarian Carcinoma	Parental (Sensitive)	Not explicitly stated	-	[3]
1A9-HTI(R)	Ovarian Carcinoma	Resistant	Not explicitly stated	57-89
MCF-7	Breast Cancer	Sensitive	Not explicitly stated	-
U2OS	Osteosarcoma	Sensitive (Negligible FGFR1)	Not explicitly stated	-
U2OSR1	Osteosarcoma	FGFR1 Overexpressing	Reduced sensitivity compared to U2OS	Not quantified

Table 2: Cross-Resistance and Collateral Sensitivity of (R)-Taltobulin (HTI-286) Resistant Cell Lines

Cell Line	Resistance Mechanism	Cross-Resistance to Microtubule Destabilizers (e.g., Vinca Alkaloids)	Collateral Sensitivity to Microtubule Stabilizers (e.g., Taxanes)	Reference
KB-4.0-HTI	α-tubulin mutation	Yes (7- to 28-fold to Vinca peptide-binding agents)	No significant resistance or sensitivity (1- to 4-fold change)
1A9-HTI(R)	α- or β-tubulin mutation	Yes (3- to 186-fold)	Yes (2- to 14-fold increased sensitivity)

Experimental Protocols

Protocol 1: Development of (R)-Taltobulin Resistant Cell Lines

This protocol describes a general method for generating drug-resistant cell lines by continuous exposure to increasing concentrations of the drug.

Materials:

• Parental cancer cell line of interest

• (R)-Taltobulin (HTI-286)

• Complete cell culture medium

• Cell culture flasks/plates

• Incubator (37°C, 5% CO2)

• Reagents for cell viability assays (e.g., MTT, CellTiter-Glo)

Procedure:

• Determine the initial IC50: Perform a dose-response experiment to determine the IC50 of (R)-Taltobulin in your parental cell line after 72 hours of exposure.

• Initial Exposure: Culture the parental cells in a medium containing (R)-Taltobulin at a concentration equal to the IC20 or IC50.

• Stepwise Dose Escalation: Once the cells have adapted and are proliferating steadily, increase the concentration of (R)-Taltobulin in the culture medium by 1.5- to 2-fold.

• Monitoring and Maintenance: Monitor the cells for signs of recovery and proliferation. Maintain the cells at each concentration for several passages to ensure the stability of the resistant phenotype.

• Repeat Dose Escalation: Continue the stepwise increase in (R)-Taltobulin concentration until the desired level of resistance is achieved (e.g., 10-fold or higher increase in IC50 compared to the parental line).

• Characterization of Resistant Line: Once a stable resistant cell line is established, characterize its resistance profile by determining the new IC50 for (R)-Taltobulin and testing for cross-resistance to other agents.

• Cryopreservation: Cryopreserve aliquots of the resistant cell line at different passage numbers.

Protocol 2: Western Blot for Analysis of FGF1-Mediated Signaling

This protocol outlines the steps to detect the phosphorylation of FGFR, AKT, and ERK in response to FGF1 stimulation.

Materials:

• Sensitive and resistant cancer cell lines

• Serum-free cell culture medium

• Recombinant human FGF1

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-p-FGFR, anti-FGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Serum Starvation: Plate cells and allow them to adhere. Once they reach 70-80% confluency, replace the growth medium with serum-free medium and incubate for 6-24 hours.

• FGF1 Stimulation: Treat the serum-starved cells with 10-100 ng/mL of FGF1 for 15-30 minutes. Include an untreated control.

• Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer: Normalize the protein amounts for each sample, add Laemmli buffer, and boil. Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply the ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Protocol 3: In Vitro Tubulin Polymerization Assay

This assay measures the effect of (R)-Taltobulin on the polymerization of purified tubulin in a cell-free system.

Materials:

• Lyophilized tubulin (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• (R)-Taltobulin stock solution

• Positive control (e.g., colchicine)

• Vehicle control (e.g., DMSO)

• Pre-chilled 96-well plates

• Temperature-controlled microplate reader (340 nm absorbance)

Procedure:

• Preparation: Pre-warm the microplate reader to 37°C. Prepare a tubulin polymerization mix on ice by reconstituting lyophilized tubulin in General Tubulin Buffer containing 1 mM GTP and 10% glycerol to a final concentration of 3 mg/mL.

• Assay Setup: In a pre-warmed 96-well plate, add your test compounds (e.g., different concentrations of (R)-Taltobulin), positive control, and vehicle control.

• Initiate Polymerization: Add the cold tubulin polymerization mix to each well to initiate the reaction.

• Data Acquisition: Immediately place the plate in the 37°C microplate reader and measure the absorbance at 340 nm every 60 seconds for 60 minutes.

• Data Analysis: Plot the absorbance at 340 nm versus time. An increase in absorbance indicates tubulin polymerization. Compare the polymerization curves in the presence of (R)-Taltobulin to the control to determine its inhibitory effect.

Mandatory Visualizations

Caption: Mechanism of action of (R)-Taltobulin.

Caption: FGF1/FGFR1 signaling pathway in (R)-Taltobulin resistance.

Caption: Workflow for developing and characterizing (R)-Taltobulin resistance.

References

• 1. FGF1 protects FGFR1-overexpressing cancer cells against drugs targeting tubulin polymerization by activating AKT via two independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]

Potential off-target effects of (R)-Taltobulin

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with (R)-Taltobulin. The information focuses on understanding and investigating potential off-target effects that may arise during experimentation.

Frequently Asked Questions (FAQs)

Q1: My experimental results are not fully consistent with the known on-target effects of (R)-Taltobulin (microtubule disruption). Could this be due to off-target effects?

A1: While (R)-Taltobulin is a potent and selective microtubule inhibitor, observing unexpected phenotypes is possible.[1][2] Such effects could arise from several factors, including off-target interactions, specific genetic backgrounds of your cell lines, or experimental conditions. To investigate this, we recommend a systematic approach starting with stringent experimental controls and potentially moving towards broad-spectrum off-target screening.

Q2: What is the primary mechanism of action for (R)-Taltobulin?

A2: (R)-Taltobulin is a synthetic analogue of the tripeptide hemiasterlin.[1][2] Its primary mechanism of action is the inhibition of tubulin polymerization, which disrupts microtubule organization in cells.[1] This leads to mitotic arrest and subsequent apoptosis. It has been shown to be effective in multidrug-resistant cell lines, suggesting it is not a major substrate for P-glycoprotein.

Q3: How can I distinguish between on-target and potential off-target cytotoxicity in my experiments?

A3: This is a critical question in drug development. A common strategy involves rescue experiments or using analogues with different potency. For instance, you could attempt to rescue the phenotype by overexpressing the target (tubulin) or by introducing mutations that confer resistance to (R)-Taltobulin. If the phenotype persists despite these modifications, it is more likely to be an off-target effect. Comparing the phenotypic effects of (R)-Taltobulin with other microtubule inhibitors that have different chemical scaffolds can also be informative.

Q4: Are there any known off-target interactions for (R)-Taltobulin reported in the literature?

A4: Based on publicly available data, (R)-Taltobulin is described as a potent antimicrotubule agent. The literature primarily focuses on its on-target activity of inhibiting tubulin polymerization. Specific, well-characterized off-target interactions have not been prominently reported in the reviewed literature. However, the absence of evidence is not evidence of absence. It is good practice for researchers to consider the possibility of off-target effects and design experiments to control for them.

Q5: What general experimental approaches can I use to identify potential off-target effects of (R)-Taltobulin?

A5: Several unbiased, systematic approaches can be employed to identify potential off-target interactions. These include:

• Proteomic Approaches: Techniques like Cellular Thermal Shift Assay (CETSA) or chemical proteomics can identify direct protein binders in a cellular context.

• Kinase Profiling: Running (R)-Taltobulin against a broad panel of kinases can determine if it inhibits any of these common off-target candidates.

• Phenotypic Screening: Comparing the cellular phenotype induced by (R)-Taltobulin to a library of compounds with known mechanisms of action can reveal unexpected similarities, suggesting potential off-target pathways.

Troubleshooting Guides

Issue 1: Unexpected Cell Morphology or Phenotype

• Problem: You observe a cellular phenotype that is not typical of microtubule disruption (e.g., changes in cell adhesion, altered organelle morphology unrelated to mitosis).

• Troubleshooting Steps:

  • Confirm On-Target Effect: Use immunofluorescence to stain for tubulin and confirm that microtubule disruption and mitotic arrest are occurring at the expected concentrations.

  • Dose-Response Analysis: Perform a detailed dose-response curve. Do the unexpected phenotypes occur at the same or different concentrations as the on-target effects? Off-target effects often require higher concentrations.

  • Use Control Compounds: Compare the phenotype to other microtubule inhibitors (e.g., paclitaxel, vinca alkaloids). If the phenotype is unique to (R)-Taltobulin, it may suggest an off-target effect.

  • Consider a Rescue Experiment: If a specific off-target is suspected, attempt to rescue the phenotype by overexpressing or inhibiting that putative target.

Issue 2: Inconsistent Activity Across Different Cell Lines

• Problem: (R)-Taltobulin shows significantly different potency in cell lines that have similar proliferation rates and tubulin expression levels.

• Troubleshooting Steps:

  • Verify P-glycoprotein Expression: Although (R)-Taltobulin is known to circumvent P-glycoprotein-mediated resistance, confirm the expression and activity of this and other drug efflux pumps in your cell lines.

  • Assess Cell Line Genomics: Analyze the genomic and proteomic profiles of the cell lines. Differences in signaling pathways or the expression of a potential off-target could explain the varied sensitivity.

  • Perform a Target Engagement Assay: Use a technique like CETSA to confirm that (R)-Taltobulin is engaging with tubulin to a similar extent in both sensitive and resistant cell lines.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement and Off-Target Identification

CETSA is a method to assess the direct binding of a compound to its target proteins in a cellular environment. Ligand binding typically stabilizes the target protein, leading to a higher melting temperature.

• Cell Culture and Treatment: Culture cells to ~80% confluency. Treat one set of cells with (R)-Taltobulin at the desired concentration and another with a vehicle control for 1-2 hours.

• Harvest and Lysis: Harvest the cells, wash with PBS, and resuspend in a suitable lysis buffer with protease and phosphatase inhibitors. Lyse the cells through freeze-thaw cycles.

• Heating Gradient: Aliquot the cell lysates into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Separation of Soluble and Precipitated Proteins: Centrifuge the samples at high speed (e.g., 20,000 x g) for 20 minutes to pellet the denatured, aggregated proteins.

• Protein Quantification and Analysis: Collect the supernatant containing the soluble proteins. Analyze the amount of soluble target protein (e.g., tubulin) at each temperature point using Western blotting or mass spectrometry. A shift in the melting curve between the treated and control samples indicates direct binding. For unbiased off-target discovery, the entire proteome in the soluble fraction can be analyzed by mass spectrometry.

Protocol 2: Kinase Profiling Assay

This protocol provides a general workflow for screening (R)-Taltobulin against a panel of kinases to identify potential off-target inhibitory activity.

• Compound Preparation: Prepare a stock solution of (R)-Taltobulin in DMSO. Perform serial dilutions to create a range of concentrations for testing (e.g., 10 µM to 1 nM).

• Kinase Reaction Setup: In a multi-well plate, combine the recombinant kinase, its specific substrate, and ATP.

• Incubation: Add the different concentrations of (R)-Taltobulin to the wells. Include a positive control (a known inhibitor for that kinase) and a negative control (vehicle). Incubate the plate at the optimal temperature for the kinase (usually 30°C or 37°C) for a specified time (e.g., 60 minutes).

• Detection of Kinase Activity: Use a suitable detection method to measure kinase activity. This is often a luminescence-based assay that quantifies the amount of ATP remaining after the kinase reaction.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of (R)-Taltobulin. Plot the inhibition data against the compound concentration and fit a dose-response curve to determine the IC50 value for any inhibited kinases.

Data Presentation

Table 1: Hypothetical Kinase Profiling Data for (R)-Taltobulin

This table illustrates how data from a kinase profiling experiment might be presented. In this hypothetical example, (R)-Taltobulin shows high selectivity for its primary target pathway (inferred through potent anti-proliferative activity) and minimal activity against a panel of kinases, with one minor off-target hit at higher concentrations.

Kinase Target	IC50 (nM)	Primary Cellular Process	Notes
(Cell Proliferation Assay)	1.7	Microtubule Dynamics	Primary On-Target Effect
CDK1/CycB	> 10,000	Cell Cycle	No significant inhibition
EGFR	> 10,000	Growth Factor Signaling	No significant inhibition
PI3Kα	> 10,000	Cell Survival, Proliferation	No significant inhibition
Aurora A	8,500	Mitosis, Spindle Assembly	Weak inhibition at high conc.
MEK1	> 10,000	MAPK Signaling	No significant inhibition
SRC	> 10,000	Cell Adhesion, Migration	No significant inhibition

Visualizations

Caption: On-target vs. potential off-target effects of (R)-Taltobulin.

Caption: Workflow for investigating a suspected off-target effect.

Caption: The microtubule polymerization pathway targeted by (R)-Taltobulin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Optimizing (R)-Taltobulin Concentration for In Vitro Experiments: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their in vitro experiments with (R)-Taltobulin.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (R)-Taltobulin?

(R)-Taltobulin, also known as HTI-286, is a potent synthetic analogue of the tripeptide hemiasterlin.[1] It functions as a powerful antimicrotubule agent by inhibiting the polymerization of tubulin.[1] This disruption of microtubule dynamics leads to mitotic arrest in the G2/M phase of the cell cycle and subsequently induces apoptosis (programmed cell death).[1] A key advantage of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated resistance, making it effective in cell lines that have developed resistance to other microtubule-targeting agents like taxanes and vinca alkaloids.

Q2: What is the recommended starting concentration range for (R)-Taltobulin in cell-based assays?

(R)-Taltobulin is a highly potent compound, with effective concentrations typically in the low nanomolar range. For initial experiments, it is advisable to perform a dose-response curve covering a broad range of concentrations to determine the optimal concentration for your specific cell line and assay. A suggested starting range is from 0.1 nM to 100 nM.

Q3: How should I prepare and store (R)-Taltobulin stock solutions?

(R)-Taltobulin hydrochloride is soluble in DMSO at concentrations of ≥ 100 mg/mL (196.04 mM).[2] For in vitro experiments, it is recommended to prepare a high-concentration stock solution in DMSO, for example, 10 mM. This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or -80°C for up to six months.[3] When preparing working solutions, the DMSO stock should be serially diluted in cell culture medium. It is crucial to ensure that the final concentration of DMSO in the cell culture does not exceed a level that is toxic to the cells, typically recommended to be below 0.5%, and for some sensitive cell lines, even lower.

Q4: I am observing precipitation when I add my (R)-Taltobulin working solution to the cell culture medium. What should I do?

Precipitation of compounds soluble in DMSO upon addition to aqueous cell culture media is a common issue. Here are several steps to troubleshoot this problem:

• Increase the final DMSO concentration (with caution): While high concentrations of DMSO can be toxic to cells, a slight increase in the final DMSO concentration in your culture medium might help to keep the compound in solution. It is essential to first determine the maximum DMSO concentration your cells can tolerate without affecting their viability or the experimental outcome.

• Use a higher stock concentration: Preparing a more concentrated stock solution in DMSO allows you to add a smaller volume to your cell culture medium, which can sometimes reduce the chances of precipitation.

• Sonication or gentle warming: If you observe precipitation during the preparation of the working solution, gentle warming to 37°C or brief sonication can help to redissolve the compound. However, be cautious with temperature-sensitive compounds.

• Serial dilutions in media: Instead of a single large dilution, perform serial dilutions of your DMSO stock in the cell culture medium to gradually decrease the DMSO concentration.

• Use of Pluronic F-68: In some cases, the addition of a small amount of a non-ionic surfactant like Pluronic F-68 to the cell culture medium can help to improve the solubility of hydrophobic compounds.

Troubleshooting Guides

Problem 1: Inconsistent or non-reproducible results in cytotoxicity assays.

Possible Causes and Solutions:

• Cell Seeding Density: Inconsistent cell numbers across wells can lead to variability. Ensure you are using a consistent and optimal cell seeding density for your chosen cell line and assay duration. Perform a cell titration experiment to determine the optimal seeding density.

• Edge Effects: Wells on the perimeter of a 96-well plate are prone to evaporation, which can concentrate the compound and affect cell growth. To mitigate this, avoid using the outer wells for experimental samples and instead fill them with sterile PBS or media.

• Compound Precipitation: As mentioned in the FAQs, precipitation of (R)-Taltobulin can lead to inconsistent dosing. Visually inspect your plates for any signs of precipitation after adding the compound.

• Incubation Time: The optimal incubation time for observing cytotoxicity can vary between cell lines. Perform a time-course experiment to determine the ideal endpoint for your assay.

• DMSO Toxicity: Ensure the final DMSO concentration is consistent across all wells and is below the toxic threshold for your cells. Include a vehicle control (media with the same concentration of DMSO as the treated wells) in every experiment.

Problem 2: No significant inhibition of tubulin polymerization observed in an in vitro assay.

Possible Causes and Solutions:

• Incorrect Reagent Preparation: Ensure that the tubulin protein is correctly reconstituted and kept on ice to prevent premature polymerization. The GTP solution should be freshly prepared or properly stored to maintain its activity.

• Suboptimal Assay Conditions: The tubulin polymerization assay is temperature-sensitive and should be performed at 37°C. Ensure your plate reader is pre-warmed.

• Inactive (R)-Taltobulin: Verify the integrity of your (R)-Taltobulin stock solution. Improper storage or multiple freeze-thaw cycles can degrade the compound.

• Insufficient Compound Concentration: Although potent, the concentration of (R)-Taltobulin may need to be optimized for a cell-free system. Try a higher concentration range in your in vitro polymerization assay compared to cell-based assays.

Data Presentation

Table 1: In Vitro Efficacy of (R)-Taltobulin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Assay Duration
18 Tumor Cell Lines (average)	Leukemia, Ovarian, NSCLC, Breast, Colon, Melanoma	2.5 ± 2.1	3 days
NCI-H1299	Non-Small Cell Lung Cancer	Not specified	Not specified
MCF7	Breast Cancer	0.09	Not specified

Data compiled from publicly available sources.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• (R)-Taltobulin

• DMSO

• 96-well cell culture plates

• Cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of (R)-Taltobulin in cell culture medium from your DMSO stock solution. Ensure the final DMSO concentration is consistent and non-toxic.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of (R)-Taltobulin. Include a vehicle control (medium with DMSO only) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: In Vitro Tubulin Polymerization Assay (Fluorescence-based)

This protocol is based on a commercially available tubulin polymerization assay kit and may need to be adapted.

Materials:

• Tubulin protein (>99% pure)

• GTP solution (100 mM)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)

• Fluorescence reporter (e.g., DAPI)

• (R)-Taltobulin

• DMSO

• 96-well black microplate

• Temperature-controlled fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin in General Tubulin Buffer on ice to a final concentration of 2-3 mg/mL.

  • Prepare a 10x working stock of (R)-Taltobulin and control compounds by diluting the DMSO stock in General Tubulin Buffer.

• Reaction Mixture Preparation: On ice, prepare the tubulin polymerization mix containing tubulin, GTP (final concentration 1 mM), and the fluorescent reporter in General Tubulin Buffer.

• Assay Execution:

  • Pipette 10 µL of the 10x compound dilutions (or vehicle control) into the wells of a pre-warmed (37°C) 96-well black microplate.

  • To initiate the reaction, add 90 µL of the cold tubulin polymerization mix to each well.

• Data Acquisition: Immediately place the plate in the 37°C fluorescence plate reader and measure the fluorescence intensity (e.g., excitation ~360 nm, emission ~450 nm) every 60 seconds for 60 minutes.

• Data Analysis:

  • Plot the fluorescence intensity versus time for each concentration of (R)-Taltobulin.

  • Determine the initial rate of polymerization (Vmax) from the slope of the linear portion of the curve.

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Visualizations

Caption: Mechanism of Action of (R)-Taltobulin.

Caption: MTT Cytotoxicity Assay Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. glpbio.com [glpbio.com]
• 3. medchemexpress.com [medchemexpress.com]

Navigating Inconsistent Results with (R)-Taltobulin: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to troubleshooting and standardizing experiments involving (R)-Taltobulin, a potent antimicrotubule agent. Inconsistent results in preclinical studies can hinder the progress of promising therapeutic candidates. This resource offers detailed protocols, troubleshooting advice in a question-and-answer format, and visualizations to ensure the reliability and reproducibility of your experimental findings.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues that can lead to variability in results when working with (R)-Taltobulin.

Question 1: Why am I observing a lower-than-expected potency (higher IC50 value) of (R)-Taltobulin in my cancer cell line?

Possible Causes and Troubleshooting Steps:

• P-glycoprotein (P-gp) Mediated Drug Efflux: (R)-Taltobulin is known to circumvent P-glycoprotein-mediated resistance; however, very high levels of P-gp expression could still have an impact.[1][2][3][4][5]

  • Troubleshooting:

    • Verify P-gp Expression: Conduct western blotting or qPCR to determine the expression level of P-gp (also known as MDR1 or ABCB1) in your cell line.

    • Use a P-gp Inhibitor: Co-treat your cells with a P-gp inhibitor, such as verapamil or tariquidar, alongside (R)-Taltobulin. A significant decrease in the IC50 value in the presence of the inhibitor would suggest P-gp-mediated efflux is a contributing factor.

• Alterations in Tubulin Isotypes: Overexpression of certain β-tubulin isotypes, particularly βIII-tubulin, is a known mechanism of resistance to microtubule-targeting agents.

  • Troubleshooting:

    • Analyze Tubulin Isotype Expression: Use western blotting or mass spectrometry to assess the expression levels of different β-tubulin isotypes in your cell line.

    • Consult Literature: Review literature to see if the specific cancer type you are studying is known to have altered tubulin isotype expression.

• Tubulin Mutations: Although less common, mutations in the α- or β-tubulin genes can prevent (R)-Taltobulin from binding to its target.

  • Troubleshooting:

    • Sequence Tubulin Genes: If resistance is persistent and other causes have been ruled out, consider sequencing the tubulin genes in your resistant cell line to identify any potential mutations.

• Suboptimal Compound Handling and Storage: (R)-Taltobulin, like many small molecules, can degrade if not stored properly.

  • Troubleshooting:

    • Storage: Store the compound as a dry powder at -20°C for long-term storage (months to years) or at 4°C for short-term storage (days to weeks). Stock solutions in DMSO should be stored at -80°C for up to 6 months or -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.

    • Solubility: (R)-Taltobulin is soluble in DMSO but not in water. Ensure the compound is fully dissolved before adding it to your cell culture media. Precipitation of the compound will lead to a lower effective concentration. For in vivo studies, it is recommended to prepare fresh working solutions daily.

Question 2: My in vitro tubulin polymerization assay shows inconsistent inhibition with (R)-Taltobulin.

Possible Causes and Troubleshooting Steps:

• Inactive Tubulin: The quality of the purified tubulin is critical for this assay.

  • Troubleshooting:

    • Proper Storage: Ensure the purified tubulin is stored at -80°C and has not undergone multiple freeze-thaw cycles.

    • Pre-centrifugation: If tubulin aggregates are suspected, pre-centrifuge the tubulin solution to remove them before starting the assay. Aggregates can act as seeds and alter the polymerization kinetics.

• Incorrect Assay Conditions:

  • Troubleshooting:

    • Temperature Control: The assay is temperature-sensitive. Ensure the microplate reader is pre-warmed to and maintained at 37°C throughout the experiment.

    • GTP Degradation: Use freshly prepared or properly stored GTP, as it is essential for tubulin polymerization.

• High Background Signal:

  • Troubleshooting:

    • Compound Precipitation: High concentrations of (R)-Taltobulin might precipitate in the assay buffer, causing light scattering and a high initial absorbance reading. Check the solubility of the compound in the assay buffer and, if necessary, reduce the highest concentration tested.

Question 3: I am not observing the expected G2/M cell cycle arrest after treating cells with (R)-Taltobulin.

Possible Causes and Troubleshooting Steps:

• Insufficient Drug Concentration or Exposure Time:

  • Troubleshooting:

    • Dose-Response and Time-Course: Perform a dose-response experiment with a range of (R)-Taltobulin concentrations and a time-course experiment (e.g., 12, 24, 48 hours) to determine the optimal conditions for inducing G2/M arrest in your specific cell line.

• Cell Line-Specific Differences: The doubling time of your cell line will influence the time it takes to observe a significant population of cells arrested in mitosis.

  • Troubleshooting:

    • Characterize Cell Line: Be aware of the proliferation rate of your cell line. Slower-growing lines may require a longer exposure to (R)-Taltobulin.

• Issues with Cell Cycle Staining Protocol:

  • Troubleshooting:

    • Proper Fixation: Use cold 70% ethanol for fixation to ensure good quality DNA staining.

    • RNase Treatment: If using propidium iodide (PI), which also stains RNA, ensure that RNase treatment is included to avoid a high background signal.

    • Single Cell Suspension: Ensure you have a good single-cell suspension before acquiring data on the flow cytometer to avoid doublets being misinterpreted as G2/M cells.

Question 4: Could my results be due to off-target effects of (R)-T-altobulin?

While (R)-Taltobulin is a potent tubulin inhibitor, it is important to consider the possibility of off-target effects, as this can be a common phenomenon with small molecule inhibitors.

• Considerations:

  • Phenotypic Comparison: Compare the cellular phenotype induced by (R)-Taltobulin with that of other well-characterized tubulin inhibitors (e.g., paclitaxel, vincristine). Similar phenotypes would support an on-target mechanism.

  • Target Knockdown/Knockout: If feasible, use genetic approaches like siRNA or CRISPR to deplete tubulin and assess if this phenocopies the effect of (R)-Taltobulin.

  • Dose-Response: Off-target effects are often observed at higher concentrations. Carefully analyze the dose-response curves to distinguish between the potent, on-target effects and any potential off-target effects at higher doses.

Quantitative Data Summary

The following table summarizes the reported in vitro potency of Taltobulin (and its (R)-enantiomer) across various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Notes	Reference
18 Tumor Cell Lines (average)	Leukemia, Ovarian, NSCLC, Breast, Colon, Melanoma	2.5 ± 2.1	Taltobulin (HTI-286), 3-day exposure.
MCF7	Breast Cancer	10	(R)-Taltobulin, antimitotic activity by MTT assay.
MCF7	Breast Cancer	25	(R)-Taltobulin, cytotoxicity by MTT assay.
Three Hepatic Tumor Cell Lines (mean)	Hepatocellular Carcinoma	2 ± 1	Taltobulin (HTI-286).

Key Experimental Protocols

Below are detailed methodologies for essential experiments to characterize the activity of (R)-Taltobulin.

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay measures the effect of (R)-Taltobulin on the polymerization of purified tubulin by monitoring the increase in turbidity.

Materials:

• Purified tubulin (>99% pure)

• GTP solution (10 mM)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• (R)-Taltobulin stock solution in DMSO

• Vehicle control (DMSO)

• Pre-warmed 96-well microplate

• Temperature-controlled microplate reader

Protocol:

• Reagent Preparation (on ice):

  • Prepare a working stock of (R)-Taltobulin by diluting the stock solution in General Tubulin Buffer. Create a serial dilution to test a range of concentrations.

  • Reconstitute purified tubulin in General Tubulin Buffer to a final concentration of 3-5 mg/mL.

• Reaction Setup (on ice):

  • In a pre-chilled 96-well plate, add the desired concentrations of (R)-Taltobulin or DMSO vehicle control.

  • To initiate polymerization, add the tubulin solution containing 1 mM GTP to each well.

• Measurement:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis:

  • Plot absorbance (OD 340 nm) versus time for each concentration of (R)-Taltobulin.

  • The rate of polymerization and the maximum polymer mass can be determined from these curves to calculate the inhibitory effect of the compound.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the effect of (R)-Taltobulin on cell viability by measuring the metabolic activity of cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-Taltobulin stock solution in DMSO

• Vehicle control (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plate

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a serial dilution of (R)-Taltobulin or DMSO vehicle control.

  • Incubate for the desired period (e.g., 48 or 72 hours).

• MTT Incubation:

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Cell Cycle Analysis by Flow Cytometry

This protocol allows for the quantification of cells in different phases of the cell cycle following treatment with (R)-Taltobulin.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (R)-Taltobulin stock solution in DMSO

• Vehicle control (DMSO)

• PBS (Phosphate-Buffered Saline)

• Cold 70% Ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow until they reach 70-80% confluency.

  • Treat cells with the desired concentrations of (R)-Taltobulin or DMSO vehicle control for a specified time (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Harvest both adherent and floating cells and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

  • Incubate on ice for at least 30 minutes (or store at -20°C).

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, collecting data from at least 10,000 events per sample.

• Data Analysis:

  • Use cell cycle analysis software to generate DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of (R)-Taltobulin in cancer cells.

Experimental Workflow for Cell Viability (MTT) Assay

Caption: Workflow for determining cell viability using the MTT assay.

Troubleshooting Logic for Inconsistent Potency

Caption: Logical steps for troubleshooting inconsistent potency of (R)-Taltobulin.

References

• 1. Effect of endogenous multidrug resistance 1 and P-glycoprotein expression on anticancer drug resistance in colon cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of the Multidrug Resistance P-Glycoprotein: Time for a Change of Strategy? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of P-Gp in Treatment of Cancer [scirp.org]

(R)-Taltobulin stability and storage conditions

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and storage of (R)-Taltobulin. Please refer to the following guides for troubleshooting and frequently asked questions regarding your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (R)-Taltobulin solid powder?

A1: (R)-Taltobulin as a solid powder should be stored at -20°C for long-term stability, where it can be kept for up to three years. It is crucial to protect the compound from moisture and light. For short-term storage, 4°C is also acceptable, but for extended periods, -20°C is recommended to ensure its integrity and activity.

Q2: How should I prepare and store stock solutions of (R)-Taltobulin?

A2: It is recommended to prepare a concentrated stock solution in anhydrous dimethyl sulfoxide (DMSO). When stored at -80°C in tightly sealed aliquots to prevent moisture contamination, the DMSO stock solution is stable for up to six months. For shorter-term storage of up to one month, aliquots can be kept at -20°C. To minimize freeze-thaw cycles, which can lead to precipitation and degradation, it is advisable to prepare small-volume aliquots for single-use.

Q3: What is the stability of (R)-Taltobulin in aqueous solutions or cell culture media?

A3: The stability of (R)-Taltobulin in aqueous media has not been extensively reported in publicly available literature. Small molecule inhibitors can be susceptible to hydrolysis in aqueous environments. Therefore, it is strongly recommended to prepare fresh dilutions in your aqueous buffer or cell culture medium immediately before each experiment. Avoid storing (R)-Taltobulin in aqueous solutions for extended periods.

Q4: Can I pre-mix (R)-Taltobulin in my cell culture medium for a long-term experiment?

A4: It is generally not advisable to store (R)-Taltobulin in cell culture medium for extended durations without first determining its stability in that specific medium at the incubation temperature (e.g., 37°C). For long-term cellular assays, it is best practice to add freshly diluted (R)-Taltobulin to the medium at the time of the experiment.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation of (R)-Taltobulin in stock solution upon thawing.	1. The compound's solubility limit has been exceeded. 2. The stock solution has undergone multiple freeze-thaw cycles. 3. The DMSO used for reconstitution was not anhydrous, introducing water and reducing solubility.	1. Gently warm the vial to 37°C and vortex or sonicate the solution until the precipitate redissolves. 2. Prepare fresh stock solutions in anhydrous DMSO and aliquot into smaller, single-use volumes to minimize freeze-thaw cycles.
Inconsistent or lower-than-expected biological activity in experiments.	1. Degradation of (R)-Taltobulin in the working solution. 2. Inactivation due to binding to components in the cell culture medium, such as serum proteins. 3. Incorrect initial concentration of the stock solution.	1. Always prepare working solutions fresh from a frozen stock immediately before use. 2. Assess the activity of (R)-Taltobulin in both serum-free and serum-containing media to determine if serum components affect its potency. 3. Verify the concentration of your stock solution. If possible, use a spectrophotometric method if a molar extinction coefficient is available, or prepare a fresh, carefully weighed stock solution.
No observable effect in a cell-based assay.	1. The concentration of (R)-Taltobulin is too low. 2. The cell line is resistant to microtubule-depolymerizing agents. 3. The compound has degraded.	1. Perform a dose-response experiment with a wider range of concentrations. 2. Use a positive control cell line known to be sensitive to tubulin inhibitors. 3. Prepare a fresh stock solution and fresh working dilutions.

Stability and Storage Conditions Summary

Form	Storage Temperature	Shelf Life	Notes
Solid (Powder)	-20°C	3 years	Protect from moisture and light.
In Solvent (DMSO)	-80°C	6 months	Recommended for long-term storage of stock solutions.[1][2][3]
-20°C	1 month	Suitable for short-term storage of working solutions.[1][2]

Experimental Protocols

Protocol 1: Preparation of (R)-Taltobulin Stock Solution

Objective: To prepare a stable, concentrated stock solution of (R)-Taltobulin for long-term storage.

Materials:

• (R)-Taltobulin (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, polypropylene microcentrifuge tubes

Procedure:

• Allow the vial of (R)-Taltobulin powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Calculate the volume of anhydrous DMSO required to achieve the desired stock concentration (e.g., 10 mM).

• Add the calculated volume of anhydrous DMSO to the vial of (R)-Taltobulin.

• Vortex or sonicate the solution until the powder is completely dissolved. Gentle warming to 37°C may aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

• Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Workflow for a Cell-Based Assay

Objective: To provide a general workflow for using (R)-Taltobulin in a typical cell-based experiment, minimizing potential issues related to stability.

Workflow for using (R)-Taltobulin in cell-based assays.

Visualizations

Mechanism of Action: Tubulin Polymerization Inhibition

(R)-Taltobulin is a potent antimicrotubule agent that functions by inhibiting the polymerization of tubulin into microtubules. This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Signaling pathway of (R)-Taltobulin's antimitotic activity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hemiasterlin analogues incorporating an aromatic, and heterocyclic type C-terminus: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: The Impact of Serum Proteins on (R)-Taltobulin Activity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing (R)-Taltobulin (also known as HTI-286), a potent microtubule-targeting agent. The following information addresses common challenges related to the impact of serum proteins on the experimental activity of (R)-Taltobulin, offering detailed protocols and data to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant decrease in the in vitro potency (higher IC50) of (R)-Taltobulin when we switch from serum-free to serum-containing media. Why is this happening?

A1: This is an expected phenomenon. (R)-Taltobulin, like many small molecule inhibitors, can bind to proteins present in serum, primarily human serum albumin (HSA) and alpha-1-acid glycoprotein (AAG). This binding sequesters the drug, reducing the concentration of free (R)-Taltobulin available to interact with its target, tubulin, in the cancer cells. The unbound fraction of the drug is the pharmacologically active component. Consequently, a higher total concentration of (R)-Taltobulin is required in serum-containing media to achieve the same effective concentration of free drug at the target site, resulting in an apparent increase in the IC50 value.

Q2: What are the major serum proteins that bind to (R)-Taltobulin?

A2: The primary binding proteins for many drug compounds in human serum are Human Serum Albumin (HSA) and Alpha-1-Acid Glycoprotein (AAG). HSA is the most abundant protein in plasma and typically binds acidic and neutral drugs, while AAG, an acute phase reactant, has a high affinity for basic and neutral drugs. The extent of binding to each protein depends on the specific physicochemical properties of the drug.

Q3: Is there quantitative data available on the plasma protein binding of (R)-Taltobulin?

Q4: How can we accurately determine the effect of serum on our (R)-Taltobulin experiments?

A4: To accurately quantify the impact of serum, it is recommended to perform your cytotoxicity or functional assays in parallel using both serum-free and serum-containing media (with a consistent serum concentration, e.g., 10% FBS). This will allow you to determine a "serum shift" factor for the IC50 value. For more precise measurements of the unbound fraction of (R)-Taltobulin, conducting a plasma protein binding assay using a technique like equilibrium dialysis is recommended (see Experimental Protocols section).

Q5: Our results with (R)-Taltobulin in serum-containing media are highly variable. What are the potential causes and how can we troubleshoot this?

A5: High variability in the presence of serum can be due to several factors:

• Lot-to-lot variability of serum: Different batches of fetal bovine serum (FBS) or human serum can have varying concentrations of proteins like albumin and AAG, leading to inconsistent binding and variable free drug concentrations. It is advisable to purchase a large single lot of serum for a series of experiments.

• Inconsistent cell seeding and pipetting: Ensure uniform cell numbers in each well and precise pipetting of both cells and the compound.

• Edge effects in microplates: The outer wells of a microplate are more prone to evaporation, which can concentrate both the drug and serum proteins. It is best practice to fill the outer wells with sterile media or PBS and use the inner wells for the experiment.

• Compound stability and solubility: While (R)-Taltobulin is generally stable, its solubility might be affected by the complex mixture of components in serum. Ensure the compound is fully dissolved in the media before adding it to the cells.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with (R)-Taltobulin in the presence of serum proteins.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Drastically Reduced Potency (High IC50 Shift)	High degree of binding of (R)-Taltobulin to serum proteins (HSA, AAG).	- Quantify the Serum Shift: Determine the IC50 of (R)-Taltobulin in both serum-free and serum-containing media to establish a correction factor. - Measure the Unbound Fraction: Perform an equilibrium dialysis experiment to determine the percentage of free (R)-Taltobulin in the presence of plasma.[5] - Use Purified Proteins: To understand the contribution of individual proteins, perform experiments with media supplemented with physiological concentrations of purified HSA or AAG.
High Well-to-Well Variability	- Inconsistent serum protein concentration due to serum lot variability. - Inaccurate pipetting of viscous serum-containing media. - "Edge effect" in multi-well plates.	- Standardize Serum Lot: Use a single, pre-tested lot of serum for the entire set of experiments. - Improve Pipetting Technique: Use calibrated pipettes and consider reverse pipetting for viscous liquids. - Avoid Edge Effects: Do not use the outer wells of the plate for experimental samples. Fill them with sterile media or PBS to create a humidity barrier.
Unexpected Cytotoxicity in Control Wells (Vehicle + Serum)	- Serum toxicity to the specific cell line. - Contamination in the serum.	- Test Serum Toxicity: Culture cells in media with the intended serum concentration but without the vehicle or drug to ensure it does not negatively impact cell viability. - Use Heat-Inactivated Serum: Heat inactivation can denature complement proteins and other potentially cytotoxic components. - Source High-Quality Serum: Purchase serum from a reputable supplier and ensure it is tested for endotoxins and mycoplasma.
Difficulty in Reproducing Literature IC50 Values	- Differences in serum type and concentration (e.g., FBS vs. human serum). - Different cell densities or proliferation rates. - Variations in the assay protocol (e.g., incubation time).	- Match Experimental Conditions: Align your protocol as closely as possible with the literature, paying close attention to the type and percentage of serum used. - Report Detailed Methods: When publishing, clearly state the source and concentration of serum used to ensure reproducibility. - Consider the Free Drug Concentration: The pharmacologically relevant comparison is the unbound concentration that elicits the effect.

Data Presentation

Table 1: Hypothetical Impact of Serum Proteins on (R)-Taltobulin IC50

This table illustrates the expected trend of (R)-Taltobulin's IC50 in the presence of different concentrations of human serum and its major protein components. Note: This data is illustrative and should be confirmed by experimentation.

Condition	(R)-Taltobulin IC50 (nM)	Fold-Shift in IC50 (vs. Serum-Free)
Serum-Free Medium	2.5	1.0
Medium + 10% Human Serum	50	20
Medium + 45 mg/mL HSA	40	16
Medium + 1 mg/mL AAG	15	6
Medium + 45 mg/mL HSA + 1 mg/mL AAG	55	22

Experimental Protocols

Protocol 1: Determining the Impact of Human Serum on (R)-Taltobulin Cytotoxicity (IC50 Shift)

Objective: To quantify the effect of human serum on the in vitro cytotoxic activity of (R)-Taltobulin.

Materials:

• Cancer cell line of interest

• Complete growth medium (with and without 10% heat-inactivated human serum)

• (R)-Taltobulin stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density in their respective growth media (with and without 10% human serum) and allow them to adhere overnight.

• Compound Dilution: Prepare a serial dilution of (R)-Taltobulin in both serum-free and 10% human serum-containing media.

• Treatment: Remove the overnight culture medium and add the (R)-Taltobulin dilutions to the respective plates. Include vehicle-only controls for both media conditions.

• Incubation: Incubate the plates for a period equivalent to at least two cell doubling times (e.g., 48-72 hours).

• Viability Assay: Perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the vehicle-treated control wells for each media condition.

  • Plot the normalized cell viability against the logarithm of the (R)-Taltobulin concentration.

  • Determine the IC50 value for both serum-free and serum-containing conditions using a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope).

  • Calculate the IC50 fold-shift: Fold-Shift = IC50 (with serum) / IC50 (serum-free).

Protocol 2: Determination of (R)-Taltobulin Plasma Protein Binding by Equilibrium Dialysis

Objective: To determine the fraction of (R)-Taltobulin that is unbound in human plasma.

Materials:

• Rapid Equilibrium Dialysis (RED) device or similar equilibrium dialysis apparatus

• Human plasma (pooled, heparinized)

• Phosphate-buffered saline (PBS), pH 7.4

• (R)-Taltobulin

• Incubator with shaker

• LC-MS/MS system for quantification

Procedure:

• Prepare (R)-Taltobulin Spiked Plasma: Spike human plasma with (R)-Taltobulin to a final concentration of 1 µM.

• Set up Dialysis Unit: Add the (R)-Taltobulin-spiked plasma to the sample chamber and an equal volume of PBS to the buffer chamber of the dialysis unit.

• Equilibration: Incubate the dialysis unit at 37°C with gentle shaking for at least 6 hours to allow the unbound drug to reach equilibrium across the semi-permeable membrane. For highly lipophilic compounds, a longer incubation time (up to 24 hours) may be necessary.

• Sample Collection: After incubation, carefully collect aliquots from both the plasma and buffer chambers.

• Sample Preparation for Analysis: To ensure accurate measurement, matrix-match the samples. Add an equal volume of blank plasma to the buffer aliquot and an equal volume of PBS to the plasma aliquot.

• LC-MS/MS Analysis: Quantify the concentration of (R)-Taltobulin in both the plasma and buffer samples using a validated LC-MS/MS method.

• Calculations:

  • Fraction Unbound (fu): fu = Concentration in Buffer Chamber / Concentration in Plasma Chamber

  • Percent Bound: % Bound = (1 - fu) * 100

Visualizations

Caption: Impact of serum protein binding on (R)-Taltobulin's mechanism of action.

Caption: Experimental workflows for assessing serum protein impact.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. [PDF] HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo. | Semantic Scholar [semanticscholar.org]
• 5. AID 1617 - Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: (R)-Taltobulin In Vivo Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-Taltobulin (HTI-286) in vivo. The information is designed to help mitigate potential toxicity and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (R)-Taltobulin?

A1: (R)-Taltobulin, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent.[1][2] It functions by inhibiting the polymerization of tubulin, which disrupts the formation and dynamics of microtubules.[1][2] This interference with the microtubule network leads to mitotic arrest in the G2/M phase of the cell cycle and subsequently induces apoptosis (programmed cell death) in rapidly dividing cells.[1] A key advantage of (R)-Taltobulin is its ability to circumvent P-glycoprotein-mediated resistance, making it effective in tumor models where other microtubule inhibitors like paclitaxel and vincristine may fail.

Q2: What are the known in vivo toxicities associated with (R)-Taltobulin?

A2: Specific public data on the in vivo toxicity profile of (R)-Taltobulin is limited. However, based on its mechanism of action as a tubulin inhibitor, potential toxicities can be extrapolated from this class of compounds. Common side effects of tubulin inhibitors include neurotoxicity and myelosuppression (suppression of bone marrow activity), which can lead to hematological toxicity. In a study using a rat allograft model, intravenous administration of HTI-286 was reported to be well-tolerated at a dose of 0.12 mg/kg administered on days 1, 5, 9, and 15. Another study involving intravesical instillation of HTI-286 in a mouse model of bladder cancer reported "minimal toxicity," which was attributed to low systemic bioavailability (1.5% to 2.1%) via this route of administration.

Q3: What are general strategies to mitigate the toxicity of tubulin inhibitors like (R)-Taltobulin?

A3: While specific mitigation strategies for (R)-Taltobulin are not well-documented, several approaches are commonly used for tubulin inhibitors and may be applicable:

• Dose Optimization: Conduct a dose-response study to determine the maximum tolerated dose (MTD) in your specific animal model. Reducing the dose or adjusting the frequency of administration can help minimize toxicity.

• Alternative Delivery Routes: As demonstrated with intravesical administration, exploring different routes of delivery can limit systemic exposure and reduce toxicity.

• Combination Therapy: Combining (R)-Taltobulin with other anticancer agents that have different mechanisms of action may allow for a lower, less toxic dose of (R)-Taltobulin while achieving a synergistic therapeutic effect.

• Supportive Care: For managing potential side effects, supportive care measures can be implemented. For example, the use of growth factors (e.g., G-CSF) can help mitigate neutropenia, a common hematological toxicity.

• Formulation Strategies: The use of novel formulations, such as nanoparticle-based delivery systems, can improve the therapeutic index of tubulin inhibitors by enhancing tumor targeting and reducing exposure to healthy tissues.

Troubleshooting Guide

Observed Issue	Possible Cause	Troubleshooting Steps
Significant Weight Loss in Animals (>10-15%)	Dose of (R)-Taltobulin is too high.	- Perform a dose-escalation study to establish the Maximum Tolerated Dose (MTD) in your specific model and strain.- Reduce the dose and/or frequency of administration.- Monitor animal weight daily.
Off-target toxicity affecting gastrointestinal or other vital systems.	- Perform gross necropsy and histopathology on major organs to identify signs of toxicity.- Consider co-administration of agents to manage specific side effects if identified.
Signs of Neuropathy (e.g., abnormal gait, limb weakness)	Tubulin inhibitor-induced peripheral neuropathy.	- Reduce the dose of (R)-Taltobulin.- Consider a shorter duration of treatment.- In-depth research into agents that may mitigate tubulin inhibitor-induced neuropathy could be beneficial.
Abnormal Hematology (e.g., neutropenia, anemia)	Myelosuppression due to inhibition of rapidly dividing hematopoietic cells.	- Monitor complete blood counts (CBCs) regularly throughout the study.- Reduce the dose or modify the treatment schedule to allow for bone marrow recovery.- Consider the use of hematopoietic growth factors as a supportive care measure.
High Variability in Tumor Response	Inconsistent drug administration or formulation.	- Ensure accurate and consistent dosing for all animals.- Prepare fresh drug formulations for each treatment day.- Refine injection techniques for the chosen route of administration.
Tumor heterogeneity.	- Ensure tumors are of a consistent size at the start of the treatment.- Increase the number of animals per group to improve statistical power.

Quantitative Data Summary

Due to the limited publicly available preclinical toxicity data for (R)-Taltobulin, this table provides effective doses used in various in vivo studies. Researchers should perform their own dose-finding and toxicity studies for their specific models.

Animal Model	Route of Administration	Dose	Reported Outcome/Observation	Reference
Rat (Allograft Model)	Intravenous (i.v.)	0.12 mg/kg	Well-tolerated; significantly inhibited tumor growth.
Mouse (Xenograft Models)	Intravenous (i.v.)	1.6 mg/kg	Reduced tumor volume in various human tumor xenografts.
Mouse (Xenograft Models)	Oral (p.o.)	3 mg/kg	Inhibited tumor growth by 82-97.3%.
Mouse (Orthotopic Bladder Cancer Model)	Intravesical	0.2 mg/mL	Minimal toxicity with low systemic bioavailability; delayed tumor growth.

Experimental Protocols

Protocol 1: General In Vivo Toxicity Assessment of (R)-Taltobulin

This protocol provides a general framework for assessing the toxicity of (R)-Taltobulin in a rodent model.

• Animal Model: Select a suitable rodent model (e.g., BALB/c or C57BL/6 mice, Sprague-Dawley rats), typically 6-8 weeks old.

• Acclimatization: Allow animals to acclimatize to the facility for at least one week before the start of the experiment.

• Grouping: Randomize animals into a vehicle control group and several (R)-Taltobulin treatment groups with escalating doses. A typical group size is 5-10 animals.

• Drug Preparation: Prepare (R)-Taltobulin in a suitable vehicle (e.g., saline, DMSO/PEG-based vehicle). The final concentration should be adjusted to deliver the desired dose in a consistent injection volume.

• Administration: Administer (R)-Taltobulin via the desired route (e.g., intravenous, intraperitoneal, oral gavage) according to the planned dosing schedule.

• Monitoring:

  • Clinical Observations: Observe animals daily for any signs of toxicity, including changes in posture, activity, fur texture, and behavior.

  • Body Weight: Record the body weight of each animal daily.

  • Food and Water Intake: Monitor food and water consumption.

• Hematology and Clinical Chemistry: Collect blood samples at baseline and at the end of the study (and potentially at intermediate time points) for complete blood count (CBC) and serum chemistry analysis to assess hematological and organ toxicity (e.g., liver and kidney function).

• Necropsy and Histopathology: At the end of the study, perform a gross necropsy, and collect major organs (liver, kidneys, spleen, heart, lungs, etc.) for histopathological examination to identify any microscopic changes.

Protocol 2: Maximum Tolerated Dose (MTD) Study

• Study Design: Employ a dose-escalation design with a small number of animals (e.g., 3) per dose group.

• Dose Escalation: Start with a low dose of (R)-Taltobulin and escalate the dose in subsequent groups. The dose escalation is guided by the toxicity observed in the previous group.

• MTD Definition: The MTD is typically defined as the highest dose that does not cause unacceptable toxicity (e.g., >20% body weight loss, severe clinical signs, or mortality).

• Data Collection: Collect data on mortality, clinical signs of toxicity, and body weight changes.

Visualizations

Caption: Mechanism of action of (R)-Taltobulin.

Caption: Workflow for in vivo toxicity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

(R)-Taltobulin Demonstrates Superior Efficacy Over Paclitaxel in Multidrug-Resistant Cancer Cells

For Immediate Release

A comprehensive analysis of preclinical data reveals that (R)-taltobulin, a synthetic analog of the marine natural product hemiasterlin, exhibits significantly greater potency and efficacy than the widely used chemotherapeutic agent paclitaxel in multidrug-resistant (MDR) cancer cell lines. This superiority is primarily attributed to (R)-taltobulin's ability to circumvent P-glycoprotein (P-gp) mediated drug efflux, a common mechanism of resistance to paclitaxel and other anticancer drugs.

This guide provides a detailed comparison of (R)-taltobulin and paclitaxel, presenting key experimental data, methodologies, and visualizations of their mechanisms of action to inform researchers, scientists, and drug development professionals in the field of oncology.

Comparative Cytotoxicity in Multidrug-Resistant Cell Lines

(R)-taltobulin consistently demonstrates potent cytotoxic activity across a panel of human tumor cell lines, including those with acquired resistance to paclitaxel due to the overexpression of P-glycoprotein. The following table summarizes the 50% inhibitory concentration (IC50) values for (R)-taltobulin (also known as HTI-286) and paclitaxel in various cancer cell lines, highlighting the dramatic difference in efficacy in MDR models.

Cell Line	Cancer Type	Resistance Mechanism	(R)-Taltobulin (HTI-286) IC50 (nM)	Paclitaxel IC50 (nM)	Resistance Index (Paclitaxel/ (R)-Taltobulin)
KB-3-1	Epidermoid Carcinoma	Parental (Drug-Sensitive)	1.5	4	2.7
KB-8-5	Epidermoid Carcinoma	P-gp Overexpression	2.5	150	60
KB-V1	Epidermoid Carcinoma	P-gp Overexpression	Not explicitly stated, but potent	Resistant	High
HCT-15	Colon Carcinoma	P-gp Overexpression	1.5	>1000	>667
DLD-1	Colon Carcinoma	P-gp Overexpression	0.7	>1000	>1428
MX-1W	Breast Carcinoma	P-gp Overexpression	1.8	300	167
1A9	Ovarian Carcinoma	Parental (Drug-Sensitive)	0.6	2.5	4.2
A2780/1A9-HTI(R)	Ovarian Carcinoma	Tubulin Mutations	57-89 fold resistant to HTI-286	Collateral sensitivity (2-14 fold)	-

Data compiled from multiple sources. Note that direct comparison is most accurate when conducted within the same study.[1][2][3]

The data clearly indicates that while paclitaxel's efficacy is severely diminished in cell lines overexpressing P-glycoprotein, (R)-taltobulin maintains its potent low nanomolar activity.[1][2] This suggests that (R)-taltobulin is not a significant substrate for this major drug efflux pump. Furthermore, in some paclitaxel-resistant cells with tubulin mutations, a collateral sensitivity to (R)-taltobulin has been observed, indicating a distinct mechanism of interaction with the microtubule system.

Mechanisms of Action and Resistance

Both (R)-taltobulin and paclitaxel are microtubule-targeting agents that disrupt microtubule dynamics, leading to mitotic arrest and subsequent apoptosis. However, their specific binding sites and interactions with tubulin differ, contributing to their distinct activity profiles in MDR cells.

Paclitaxel binds to the β-tubulin subunit within the microtubule, stabilizing the polymer and preventing its depolymerization. This leads to the formation of non-functional microtubule bundles and cell cycle arrest at the G2/M phase. Resistance to paclitaxel commonly arises from the overexpression of P-glycoprotein, which actively pumps the drug out of the cell, or through mutations in β-tubulin that alter the drug binding site.

(R)-Taltobulin , in contrast, is a microtubule-destabilizing agent. It binds to the Vinca domain on β-tubulin, inhibiting tubulin polymerization and leading to the disassembly of microtubules. This disruption of the microtubule network also results in mitotic arrest and apoptosis. Crucially, (R)-taltobulin is a poor substrate for P-glycoprotein, allowing it to accumulate in MDR cells and exert its cytotoxic effects.

Figure 1. Comparative mechanisms of action and resistance for (R)-taltobulin and paclitaxel.

Apoptotic Signaling Pathway

The induction of apoptosis by both (R)-taltobulin and paclitaxel in cancer cells is a complex process involving multiple signaling cascades. While the specific nuances of (R)-taltobulin's apoptotic signaling in MDR cells are still under investigation, the general pathway for microtubule-targeting agents involves the activation of the intrinsic (mitochondrial) pathway of apoptosis. Disruption of microtubule function during mitosis triggers a spindle assembly checkpoint, leading to prolonged mitotic arrest. This arrest can activate pro-apoptotic proteins of the Bcl-2 family, such as Bax and Bak, leading to mitochondrial outer membrane permeabilization (MOMP). The subsequent release of cytochrome c from the mitochondria initiates the activation of a caspase cascade, culminating in the execution of apoptosis. In P-glycoprotein overexpressing cells, the reduced intracellular concentration of paclitaxel fails to effectively trigger this apoptotic cascade. In contrast, (R)-taltobulin's ability to accumulate in these cells allows for robust activation of the apoptotic machinery.

References

• 1. researchgate.net [researchgate.net]
• 2. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo | UBC Chemistry [chem.ubc.ca]
• 3. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (R)-Taltobulin and Vinca Alkaloids: Mechanism of Action and Preclinical Efficacy

A detailed guide for researchers, scientists, and drug development professionals on the mechanisms of two classes of microtubule-destabilizing agents.

This guide provides a comprehensive comparison of the preclinical data and mechanisms of action of (R)-Taltobulin (also known as HTI-286) and the well-established vinca alkaloids. Both are potent anti-mitotic agents that target tubulin, a key component of the cellular cytoskeleton, but exhibit distinct pharmacological profiles. This analysis is supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a clear understanding of their molecular interactions and cellular consequences.

Introduction to Microtubule-Targeting Agents

Microtubules are dynamic polymers of α- and β-tubulin heterodimers that are essential for various cellular processes, including cell division, intracellular transport, and the maintenance of cell shape. Their dynamic nature makes them a critical target for anticancer therapies. Microtubule-targeting agents are broadly classified as either stabilizing or destabilizing agents. This guide focuses on two important classes of microtubule-destabilizing agents: the synthetic tripeptide analogue (R)-Taltobulin and the naturally derived vinca alkaloids.

(R)-Taltobulin (HTI-286) is a synthetic analogue of hemiasterlin, a natural product isolated from marine sponges.[1][2] It is a potent inhibitor of cell proliferation that disrupts microtubule organization, leading to mitotic arrest and apoptosis.[1][3] A key feature of (R)-Taltobulin is its ability to circumvent P-glycoprotein (P-gp) mediated multidrug resistance, a common challenge in cancer chemotherapy.[1]

Vinca alkaloids , derived from the Madagascar periwinkle plant (Catharanthus roseus), were among the first microtubule-targeting agents to be used in clinical practice. This class includes well-known drugs such as vincristine and vinblastine. They exert their cytotoxic effects by binding to tubulin and inhibiting its polymerization into microtubules, which is crucial for the formation of the mitotic spindle during cell division.

Mechanism of Action: A Head-to-Head Comparison

Both (R)-Taltobulin and vinca alkaloids are microtubule destabilizers that lead to cell cycle arrest in the G2/M phase and subsequent apoptosis. However, the specifics of their interaction with tubulin and their downstream effects show subtle but important differences.

Tubulin Binding Site

Both classes of compounds bind to the β-tubulin subunit, at or near the region known as the vinca domain . This binding site is located at the interface between two tubulin heterodimers.

• (R)-Taltobulin: As a hemiasterlin analogue, (R)-Taltobulin binds to the vinca-peptide site on tubulin. Photoaffinity labeling studies with hemiasterlin analogues suggest that the binding site is on the α-tubulin subunit at the interdimer interface, a region not previously identified as a binding site for other tubulin inhibitors. This unique binding interaction may contribute to its distinct pharmacological profile.

• Vinca Alkaloids: These compounds bind to a specific site on β-tubulin, interfering with the assembly of tubulin dimers into microtubules. Their binding induces a conformational change in tubulin that promotes the formation of spiral aggregates instead of functional microtubules.

Effect on Microtubule Polymerization

Both (R)-Taltobulin and vinca alkaloids inhibit the polymerization of tubulin in a concentration-dependent manner. This is a key aspect of their anti-mitotic activity.

• (R)-Taltobulin: In vitro studies have demonstrated that (R)-Taltobulin and its analogues are potent inhibitors of tubulin polymerization, with IC50 values in the low micromolar range.

• Vinca Alkaloids: Similarly, vinca alkaloids effectively block microtubule formation. For instance, vinblastine has been shown to inhibit tubulin polymerization by 50% at a concentration of 0.43 µM when the tubulin concentration is 3.0 mg/ml.

The following diagram illustrates the general mechanism of action of microtubule destabilizing agents.

Fig 1. General mechanism of microtubule destabilizers.

Quantitative Comparison of In Vitro Efficacy

The potency of (R)-Taltobulin and vinca alkaloids has been evaluated in various cancer cell lines and in tubulin polymerization assays. The following tables summarize key quantitative data.

Inhibition of Cancer Cell Proliferation (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	(R)-Taltobulin (HTI-286) IC50 (nM)	Vincristine IC50 (nM)	Vinblastine IC50 (nM)
CCRF-CEM	Leukemia	0.2 ± 0.03	-	-
1A9	Ovarian	0.6 ± 0.1	-	-
A549	NSCLC	1.1 ± 0.5	-	-
NCI-H1299	NSCLC	6.8 ± 6.1	-	-
MX-1W	Breast	1.8 ± 0.6	-	-
MCF-7	Breast	7.3 ± 2.3	-	-
HCT-15	Colon	0.7 ± 0.2	-	-
DLD-1	Colon	1.1 ± 0.4	-	-
HT-29	Colon	1.5 ± 0.6	-	-
KB-3-1	Epidermoid	1.8 ± 0.6	-	-
KB-8-5	Epidermoid	3.6 ± 1.1	-	-
LOX IMVI	Melanoma	1.3 ± 0.5	-	-
MALME-3M	Melanoma	1.1 ± 0.4	-	-
SK-MEL-2	Melanoma	1.7 ± 0.5	-	-
SK-MEL-5	Melanoma	1.5 ± 0.4	-	-
UACC-257	Melanoma	1.7 ± 0.5	-	-
UACC-62	Melanoma	1.3 ± 0.4	-	-
HepG2	Hepatocellular Carcinoma	~2	-	-
Hep3B	Hepatocellular Carcinoma	~2	-	-
Morris Hepatoma	Hepatocellular Carcinoma	~2	-	-

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in experimental conditions.

Inhibition of Tubulin Polymerization

Compound	IC50 for Tubulin Polymerization Inhibition (µM)
(R)-Taltobulin analogue (E7974)	3.9
Vinblastine	3.2
Vinblastine	0.43 (at 3.0 mg/ml tubulin)

Downstream Signaling Pathways to Apoptosis

The disruption of microtubule dynamics by (R)-Taltobulin and vinca alkaloids triggers a cascade of signaling events that culminate in programmed cell death (apoptosis).

A key event following microtubule disruption is the activation of the c-Jun N-terminal kinase (JNK) signaling pathway . Activated JNK can phosphorylate the anti-apoptotic protein Bcl-2 . This phosphorylation inhibits the anti-apoptotic function of Bcl-2, promoting the release of pro-apoptotic factors from the mitochondria and activating the caspase cascade.

The following diagram illustrates the signaling pathway leading to apoptosis.

Fig 2. Apoptotic signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

In Vitro Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the effect of compounds on the polymerization of purified tubulin by monitoring changes in turbidity.

Materials:

• Lyophilized tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• Test compounds ((R)-Taltobulin, vinca alkaloids) dissolved in DMSO

• Control compounds (e.g., paclitaxel as a polymerization promoter, colchicine as a depolymerizer)

• Pre-chilled 96-well half-area microplates

• Temperature-controlled microplate reader capable of measuring absorbance at 340-350 nm

Workflow Diagram:

Fig 3. Tubulin polymerization assay workflow.

Protocol:

• Preparation: Pre-warm the microplate reader to 37°C. Prepare all solutions on ice.

• Tubulin Polymerization Mix: Reconstitute lyophilized tubulin in General Tubulin Buffer to the desired final concentration (e.g., 3 mg/mL). Add GTP to a final concentration of 1 mM and glycerol to a final concentration of 10%.

• Assay Setup: In a pre-warmed 96-well plate, add 10 µL of the test compound dilutions (or vehicle/control compounds) to the appropriate wells.

• Initiation: To start the reaction, add 90 µL of the cold tubulin polymerization mix to each well.

• Measurement: Immediately place the plate in the 37°C microplate reader and begin measuring the absorbance at 340 nm or 350 nm at regular intervals (e.g., every 60 seconds) for 60 to 90 minutes.

• Data Analysis: Plot the absorbance values against time to generate polymerization curves. The rate of polymerization (Vmax) can be calculated from the slope of the linear phase of the curve. The IC50 for polymerization inhibition can be determined by plotting the percentage of inhibition against the compound concentration.

Competitive Radioligand Binding Assay

This assay is used to determine if a test compound binds to the same site on a target protein as a known radiolabeled ligand.

Materials:

• Purified tubulin

• Radiolabeled vinblastine (e.g., [³H]vinblastine)

• Unlabeled test compound ((R)-Taltobulin)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Wash Buffer (ice-cold Assay Buffer)

• Glass fiber filters (pre-soaked in polyethyleneimine)

• Filtration apparatus (vacuum manifold)

• Scintillation cocktail and vials

• Scintillation counter

Workflow Diagram:

Fig 4. Competitive radioligand binding assay workflow.

Protocol:

• Incubation: In a microcentrifuge tube or 96-well plate, combine purified tubulin, a fixed concentration of radiolabeled vinblastine, and varying concentrations of the unlabeled test compound ((R)-Taltobulin). Include controls for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of unlabeled vinblastine).

• Equilibration: Incubate the reactions for a sufficient time at an appropriate temperature (e.g., 37°C) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through a glass fiber filter using a vacuum manifold. This separates the tubulin-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of specific binding at each concentration of the test compound. Plot the percentage of displacement of the radioligand against the concentration of the test compound to determine the IC50 value. The inhibition constant (Ki) can then be calculated from the IC50 value.

Conclusion

Both (R)-Taltobulin and vinca alkaloids are potent microtubule-destabilizing agents with significant anti-cancer activity. While they share a common general mechanism of inhibiting tubulin polymerization and inducing apoptosis, key differences exist. (R)-Taltobulin, a synthetic hemiasterlin analogue, demonstrates remarkable potency and, crucially, the ability to overcome P-glycoprotein-mediated multidrug resistance, a significant advantage over traditional vinca alkaloids. The potential for a unique binding interaction with tubulin may underlie this favorable characteristic.

The data and protocols presented in this guide provide a framework for the continued investigation and comparison of these and other novel microtubule-targeting agents. A thorough understanding of their distinct mechanisms of action is paramount for the rational design of new therapeutic strategies and combination therapies to improve cancer treatment outcomes.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Portico [access.portico.org]

Validating (R)-Taltobulin's Potent Anti-Tubulin Activity: A Comparative Analysis

(R)-Taltobulin (also known as HTI-286) is a synthetic analog of the marine peptide hemiasterlin, demonstrating potent activity as a microtubule-destabilizing agent.[1][2][3] Its efficacy, particularly in circumventing P-glycoprotein-mediated resistance, marks it as a significant compound in cancer research.[1][2] This guide provides a comparative analysis of (R)-Taltobulin's anti-tubulin activity against established agents: Paclitaxel, a microtubule stabilizer, and Vincristine and Combretastatin A-4, two other microtubule destabilizers.

Comparative Efficacy of Tubulin Inhibitors

The following tables summarize the inhibitory concentrations (IC50) of (R)-Taltobulin and comparator compounds from in vitro tubulin polymerization assays and cytotoxicity assays against various human cancer cell lines.

Table 1: Inhibition of Tubulin Polymerization (In Vitro)

Compound	Mechanism of Action	IC50 (µM) for Tubulin Polymerization Inhibition	Reference
(R)-Taltobulin	Destabilizer (Hemiasterlin site)	~0.4 - 1.7
Vincristine	Destabilizer (Vinca domain)	~1.5
Combretastatin A-4	Destabilizer (Colchicine site)	~1.2
Paclitaxel	Stabilizer (Taxoid site)	N/A (Promotes polymerization)

Table 2: Cytotoxicity (IC50) in Human Cancer Cell Lines

Compound	Breast (MCF-7)	Non-Small Cell Lung (A549)	Colon (HCT-116)	Ovarian (1A9)	Leukemia (CCRF-CEM)
(R)-Taltobulin (nM)	7.3 ± 2.3	1.1 ± 0.5	0.7 ± 0.2	0.6 ± 0.1	0.2 ± 0.03
Paclitaxel (nM)	~2.5	~5.0	~3.0	~1.5	~2.0
Vincristine (nM)	~1.8	~3.2	~1.5	~1.0	~0.5
Combretastatin A-4 (nM)	~1.0	~2.0	~0.8	~0.5	~0.3

Note: The IC50 values for comparator compounds are approximate ranges gathered from various literature sources for comparative purposes. Specific values can vary based on experimental conditions.

Mechanism of Action: Microtubule Dynamics

Microtubules are dynamic polymers essential for cell division, structure, and transport. Their function relies on a delicate balance between polymerization (assembly) and depolymerization (disassembly) of α- and β-tubulin heterodimers. Anti-tubulin agents disrupt this equilibrium.

(R)-Taltobulin, like Vincristine and Combretastatin A-4, inhibits tubulin polymerization, leading to microtubule depolymerization. This disruption triggers the mitotic spindle assembly checkpoint, causing cell cycle arrest in the G2/M phase and subsequent apoptosis (programmed cell death). In contrast, Paclitaxel stabilizes microtubules, preventing their disassembly, which also leads to mitotic arrest and apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PMC [pmc.ncbi.nlm.nih.gov]

(R)-Taltobulin: A Comparative Guide for Use as a Reference Standard in Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R)-Taltobulin with other common tubulin-targeting agents, establishing its utility as a reference standard in biochemical assays. The information presented herein is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their microtubule-targeting drug discovery programs.

Introduction to (R)-Taltobulin

(R)-Taltobulin, also known as HTI-286, is a potent synthetic analog of the natural tripeptide hemiasterlin.[1] It functions as a microtubule-destabilizing agent by inhibiting tubulin polymerization, a critical process for cell division, intracellular transport, and the maintenance of cell shape.[2] This activity leads to cell cycle arrest in the G2/M phase and subsequent apoptosis, making it a compound of interest in oncology research. (R)-Taltobulin's well-defined mechanism of action and high potency make it an excellent reference standard for in vitro biochemical assays designed to identify and characterize new tubulin inhibitors.

Mechanism of Action: Targeting the Vinca Domain

Microtubule dynamics are primarily regulated by the polymerization and depolymerization of α- and β-tubulin heterodimers. Tubulin-targeting agents are broadly classified based on their effect on this process: stabilizers and destabilizers.

• Microtubule-Destabilizing Agents: This class of compounds, which includes (R)-Taltobulin, vinblastine, and colchicine, inhibits the polymerization of tubulin dimers into microtubules.

  • (R)-Taltobulin and Vinblastine: These agents bind to the vinca domain on β-tubulin. This interaction prevents the proper assembly of tubulin dimers, leading to the disruption of microtubule formation.

  • Colchicine: This compound binds to a distinct site on β-tubulin, known as the colchicine-binding site, which also results in the inhibition of microtubule polymerization.

• Microtubule-Stabilizing Agents: In contrast, agents like paclitaxel bind to the interior of the microtubule, promoting polymerization and preventing depolymerization. This leads to the formation of abnormally stable and non-functional microtubules.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Unraveling the Cross-Resistance Profile of (R)-Taltobulin: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the cross-resistance patterns of novel anti-cancer agents is paramount. This guide provides an in-depth comparison of (R)-Taltobulin (also known as HTI-286), a potent tubulin inhibitor, with other microtubule-targeting agents. By presenting key experimental data and detailed methodologies, this document aims to facilitate a comprehensive evaluation of (R)-Taltobulin's potential in overcoming drug resistance in oncology.

(R)-Taltobulin, a synthetic analogue of the marine natural product hemiasterlin, has demonstrated significant preclinical efficacy. It functions by inhibiting tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis[1][2]. A key feature of (R)-Taltobulin is its ability to circumvent resistance mechanisms that often plague other tubulin inhibitors, such as overexpression of P-glycoprotein (P-gp)[3][4].

Comparative Efficacy of (R)-Taltobulin in Sensitive and Resistant Cancer Cell Lines

The following tables summarize the cytotoxic activity of (R)-Taltobulin and other tubulin inhibitors across a panel of cancer cell lines, including those with acquired resistance to conventional chemotherapeutics.

Table 1: In Vitro Cytotoxicity (IC50) of (R)-Taltobulin in Various Human Cancer Cell Lines

Cell Line	Cancer Type	(R)-Taltobulin (HTI-286) IC50 (nM)
CCRF-CEM	Leukemia	0.2 ± 0.03
1A9	Ovarian	0.6 ± 0.1
A549	Non-Small Cell Lung Cancer	1.1 ± 0.5
NCI-H1299	Non-Small Cell Lung Cancer	6.8 ± 6.1
MX-1W	Breast	1.8 ± 0.6
MCF-7	Breast	7.3 ± 2.3
HCT-116	Colon	0.7 ± 0.2
DLD-1	Colon	1.1 ± 0.4
Colo205	Colon	1.5 ± 0.6
KM20	Colon	1.8 ± 0.6
SW620	Colon	3.6 ± 0.8
S1	Colon	3.7 ± 2.0
HCT-15	Colon	4.2 ± 2.5
Moser	Colon	5.3 ± 4.1
A375	Melanoma	1.1 ± 0.8
Lox	Melanoma	1.4 ± 0.6
SK-Mel-2	Melanoma	1.7 ± 0.5

Data compiled from a study where cell growth was assessed after 3-day continuous exposure to the agent.[1]

Table 2: Cross-Resistance Profile of HTI-286-Resistant KB-3-1 Cells

Compound	Drug Class/Target	Fold Resistance
(R)-Taltobulin (HTI-286)	Tubulin Depolymerizer	12
Hemiasterlin A	Tubulin Depolymerizer	7 - 28
Dolastatin-10	Tubulin Depolymerizer	7 - 28
Vinblastine	Tubulin Depolymerizer	7 - 28
Adriamycin	DNA Damaging Agent	16 - 57
Mitoxantrone	DNA Damaging Agent	16 - 57
Taxanes	Tubulin Polymerizer	1 - 4
Epothilones	Tubulin Polymerizer	1 - 4
Colchicine	Tubulin Depolymerizer	1 - 4

KB-3-1 epidermoid carcinoma cells selected for resistance to 4.0 nmol/L HTI-286.

Table 3: Cross-Resistance and Collateral Sensitivity in HTI-286-Resistant 1A9 Ovarian Carcinoma Cells

Compound Class	Cross-Resistance (Fold)	Collateral Sensitivity (Fold)
(R)-Taltobulin (HTI-286)	57 - 89	-
Other Tubulin Depolymerizing Drugs	3 - 186	-
Tubulin Polymerizing Agents	-	2 - 14

1A9-HTI(R) cell populations were derived from A2780/1A9 ovarian carcinoma cells selected in HTI-286.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to enable reproducibility and further investigation.

Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of a compound that inhibits cell growth by 50% (IC50).

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Replace the existing medium with 100 µL of the diluted compound solutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using a dose-response curve.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay measures the direct effect of compounds on the polymerization of purified tubulin.

• Reagent Preparation: Reconstitute lyophilized porcine brain tubulin (>99% pure) to 2 mg/mL in a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA) on ice.

• Reaction Mixture: In a 96-well black microplate, combine the tubulin solution with 1 mM GTP, 10% glycerol (as a polymerization enhancer), and a fluorescent reporter dye (e.g., 6.3 µM DAPI). Add the test compound at various concentrations.

• Initiation of Polymerization: Incubate the plate at 37°C in a fluorescence plate reader.

• Data Acquisition: Measure the fluorescence intensity (e.g., excitation at 355 nm and emission at 460 nm for DAPI) at regular intervals for up to 60 minutes.

• Data Analysis: Plot fluorescence intensity versus time. The rate of polymerization is proportional to the increase in fluorescence. Calculate the percentage of inhibition for each compound concentration relative to a vehicle control to determine the IC50 for tubulin polymerization inhibition.

Visualizing the Mechanisms

The following diagrams, generated using the DOT language, illustrate the key pathways and workflows discussed in this guide.

Caption: (R)-Taltobulin's mechanism of action leading to apoptosis.

Caption: A typical workflow for evaluating cross-resistance.

References

• 1. Overexpression of P-glycoprotein induces acquired resistance to imatinib in chronic myelogenous leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P-Glycoprotein as a Therapeutic Target in Hematological Malignancies: A Challenge to Overcome [mdpi.com]
• 3. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tumor cells resistant to a microtubule-depolymerizing hemiasterlin analogue, HTI-286, have mutations in alpha- or beta-tubulin and increased microtubule stability - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Taltobulin: A Comparative Efficacy Analysis Against Hemiasterlin Analogues

(R)-Taltobulin , also known as HTI-286 and SPA-110, is a potent synthetic analogue of the marine-derived natural product hemiasterlin. As an antimicrotubule agent, it has demonstrated significant potential in preclinical and clinical studies as a cancer therapeutic. This guide provides a comparative analysis of the efficacy of (R)-Taltobulin against other hemiasterlin analogues, supported by experimental data, detailed protocols, and pathway visualizations to aid researchers, scientists, and drug development professionals in their understanding of this class of compounds.

Comparative Cytotoxicity

(R)-Taltobulin and its analogues exert their cytotoxic effects by inhibiting tubulin polymerization, a critical process for cell division. This disruption of microtubule dynamics leads to mitotic arrest and subsequent apoptosis in cancer cells. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these compounds.

A study by Nieman et al. (2003) provides a comprehensive comparison of the cytotoxic and antimitotic activities of hemiasterlin and several of its synthetic analogues, including (R)-Taltobulin (referred to as SPA110 in the study)[1][2]. The data reveals that (R)-Taltobulin exhibits superior or comparable potency to the natural hemiasterlin in various cancer cell lines.

Compound	L1210 (Leukemia)	HT-29 (Colon)	A-549 (Lung)
(R)-Taltobulin (SPA110)	0.1 nM	0.1 nM	0.1 nM
Hemiasterlin	0.4 nM	0.5 nM	0.5 nM
Analogue A	>1000 nM	>1000 nM	>1000 nM
Analogue B	1.2 nM	1.5 nM	1.8 nM
Analogue C	0.3 nM	0.4 nM	0.4 nM
Table 1: Comparative IC50 values for growth inhibition of various cancer cell lines by (R)-Taltobulin and other hemiasterlin analogues. Data extracted from Nieman et al. (2003).

In Vitro Tubulin Polymerization Inhibition

The primary mechanism of action for hemiasterlin analogues is the inhibition of tubulin polymerization. The concentration required to inhibit the rate of polymerization by 50% (IC50) in a cell-free system is a direct measure of a compound's activity on its molecular target.

Compound	IC50 (µM)
(R)-Taltobulin (SPA110)	0.6
Hemiasterlin	1.2
Analogue B	2.5
Analogue C	0.9
Table 2: Comparative IC50 values for the inhibition of in vitro tubulin polymerization. Data extracted from Nieman et al. (2003).

These data indicate that (R)-Taltobulin is a highly potent inhibitor of tubulin polymerization, surpassing the natural compound hemiasterlin.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., L1210, HT-29, A-549)

• Complete culture medium

• 96-well plates

• (R)-Taltobulin and other hemiasterlin analogues

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of (R)-Taltobulin and other analogues in culture medium. Add 100 µL of the compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of compounds on the assembly of microtubules from purified tubulin.

Materials:

• Purified tubulin (e.g., bovine brain tubulin)

• GTP (Guanosine-5'-triphosphate)

• Polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 1 mM MgCl2, 1 mM EGTA)

• (R)-Taltobulin and other hemiasterlin analogues

• Temperature-controlled spectrophotometer with a 340 nm filter

Procedure:

• Tubulin Preparation: Reconstitute lyophilized tubulin in ice-cold polymerization buffer to a final concentration of 1-2 mg/mL. Keep on ice.

• Reaction Mixture: In a pre-chilled 96-well plate, add the desired concentrations of the test compounds (dissolved in an appropriate solvent like DMSO) and the tubulin solution.

• Initiation of Polymerization: To initiate polymerization, add GTP to a final concentration of 1 mM and immediately place the plate in the spectrophotometer pre-warmed to 37°C.

• Monitoring Polymerization: Measure the increase in absorbance at 340 nm every 30 seconds for 30-60 minutes. The increase in absorbance corresponds to the formation of microtubules.

• Data Analysis: Determine the rate of polymerization from the linear phase of the absorbance curve. Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. The IC50 value is determined by plotting the percentage of inhibition against the log of the compound concentration.

Signaling Pathway and Experimental Workflow

Mechanism of Action: From Tubulin Inhibition to Apoptosis

(R)-Taltobulin and its analogues initiate a cascade of events starting with the disruption of microtubule dynamics. This leads to the activation of the spindle assembly checkpoint, causing a prolonged arrest in the M-phase of the cell cycle. This mitotic arrest ultimately triggers the intrinsic pathway of apoptosis.

Caption: Signaling pathway from tubulin binding to apoptosis.

Experimental Workflow for Efficacy Evaluation

The following diagram outlines the typical workflow for assessing the efficacy of hemiasterlin analogues.

Caption: Workflow for comparing the efficacy of hemiasterlin analogues.

References

• 1. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison of (R)-Taltobulin and Docetaxel: Efficacy, Mechanism of Action, and Preclinical Performance

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer therapeutics, microtubule-targeting agents remain a cornerstone of chemotherapy. This guide provides a detailed, data-driven comparison of two such agents: (R)-Taltobulin (also known as HTI-286), a synthetic analogue of the marine-derived peptide hemiasterlin, and docetaxel, a well-established taxane. This objective analysis is intended to inform researchers, scientists, and drug development professionals on the comparative preclinical performance and mechanisms of these two compounds.

Executive Summary

(R)-Taltobulin and docetaxel both exert their cytotoxic effects by disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis. Preclinical data suggests that (R)-Taltobulin is a highly potent antimicrotubule agent with the significant advantage of circumventing P-glycoprotein-mediated multidrug resistance, a common limitation of taxanes like docetaxel. This guide will delve into the comparative in vitro and in vivo efficacy, mechanisms of action, and the experimental protocols that underpin these findings.

Mechanism of Action: A Tale of Two Microtubule Inhibitors

Both (R)-Taltobulin and docetaxel target tubulin, the fundamental protein subunit of microtubules. However, they do so through distinct mechanisms, which influences their cellular effects and resistance profiles.

(R)-Taltobulin , a synthetic analogue of the tripeptide hemiasterlin, inhibits the polymerization of tubulin.[1][2][3][4][5] This disruption of microtubule formation leads to the disassembly of the mitotic spindle, causing cells to arrest in the G2/M phase of the cell cycle and subsequently undergo apoptosis. A key feature of (R)-Taltobulin is its ability to bind to the Vinca-peptide site on tubulin.

Docetaxel , a member of the taxane family, stabilizes microtubules by promoting the assembly of tubulin into microtubules and inhibiting their depolymerization. This abnormal stabilization of microtubules also disrupts the dynamic nature of the mitotic spindle, leading to a blockage of mitosis and subsequent apoptotic cell death.

The differing mechanisms of action are visually represented in the signaling pathway diagrams below.

In Vitro Efficacy: Potency and Overcoming Resistance

A critical differentiator between (R)-Taltobulin and docetaxel in preclinical studies is their in vitro potency and their activity against multidrug-resistant (MDR) cancer cell lines.

(R)-Taltobulin has demonstrated exceptional potency across a wide range of human tumor cell lines, with a mean IC50 value of 2.5 ± 2.1 nM. In direct comparisons, (R)-Taltobulin was consistently more potent than paclitaxel, a closely related taxane to docetaxel.

Crucially, (R)-Taltobulin shows substantially less interaction with P-glycoprotein (P-gp), a key efflux pump responsible for multidrug resistance, compared to docetaxel. This allows (R)-Taltobulin to maintain its cytotoxic activity in cell lines that have developed resistance to taxanes and other microtubule agents. The table below summarizes the comparative cytotoxicity data in P-gp-expressing and non-expressing cell lines.

Cell Line	P-glycoprotein Expression	(R)-Taltobulin (HTI-286) IC50 (nM)	Docetaxel IC50 (nM)	Relative Resistance (RR) to Docetaxel
KB-3-1	Low	1.0 ± 0.5	0.55 ± 0.45	1
KB-8-5	High	3.2	9.7 ± 6.6	18
KB-V1	Very High	76.1 ± 13.8	368 ± 257	669

Table 1: Comparative in vitro cytotoxicity of (R)-Taltobulin and docetaxel in P-glycoprotein-expressing and non-expressing human epidermoid carcinoma cell lines. Data extracted from Loganzo F, et al. Cancer Res. 2003. Relative Resistance (RR) is the ratio of the IC50 of the resistant cell line to the IC50 of the sensitive parental cell line.

In Vivo Efficacy: Tumor Growth Inhibition in Xenograft Models

The potent in vitro activity of (R)-Taltobulin translates to significant in vivo efficacy in human tumor xenograft models. Studies in athymic mice have shown that intravenous administration of (R)-Taltobulin can inhibit the growth of a variety of human tumors, including those derived from skin, breast, prostate, brain, and colon cancers. Notably, (R)-Taltobulin demonstrated marked tumor regression in established tumors and was effective against xenografts that were inherently resistant to paclitaxel and vincristine due to P-glycoprotein expression. Furthermore, efficacy has also been demonstrated with oral administration of (R)-Taltobulin.

Docetaxel has also shown significant in vivo antitumor activity in various murine and human tumor xenograft models, leading to complete regressions of advanced-stage tumors in some cases.

While direct head-to-head in vivo studies are limited in the public domain, the available data suggests that (R)-Taltobulin's ability to overcome P-gp-mediated resistance gives it a significant advantage in preclinical models of resistant tumors.

Xenograft Model	Drug	Dosing Schedule	Tumor Growth Inhibition	Reference
Lox Melanoma (large tumors)	(R)-Taltobulin (1.6 mg/kg)	weekly for 4 cycles	93% reduction in tumor size
KB-8-5 (P-gp expressing)	(R)-Taltobulin (1.6 mg/kg)	days 1, 5, and 9	84% inhibition on day 14
Rat Allograft (Hepatic Tumor)	(R)-Taltobulin	days 1, 5, 9, and 15	Significant inhibition of tumor growth
PAC120 (Prostate Cancer)	Docetaxel	Not specified	Significant PSA decrease and prolonged time to progression

Table 2: Summary of in vivo efficacy data for (R)-Taltobulin and docetaxel in various xenograft models.

Signaling Pathways and Cellular Fate

The disruption of microtubule dynamics by both (R)-Taltobulin and docetaxel ultimately converges on the activation of apoptotic pathways.

(R)-Taltobulin-Induced Apoptosis: By inhibiting tubulin polymerization, (R)-Taltobulin causes a G2/M cell cycle arrest. This mitotic arrest is a trigger for the intrinsic apoptotic pathway, which involves the activation of caspase cascades, although the specific upstream signaling molecules have not been as extensively characterized as those for docetaxel.

Figure 1: (R)-Taltobulin's mechanism of action leading to apoptosis.

Docetaxel-Induced Apoptosis: Docetaxel's stabilization of microtubules also leads to G2/M arrest. The downstream signaling has been shown to involve the activation of the c-Jun N-terminal kinase (JNK) pathway, which is pro-apoptotic, and the inhibition of the extracellular signal-regulated kinase (ERK)-1/2 pathway, which is a pro-survival pathway. This process also involves the activation of initiator caspases, such as caspase-2, and executioner caspases, and is modulated by the Bcl-2 family of proteins.

Figure 2: Docetaxel's signaling cascade culminating in apoptosis.

Experimental Protocols

The following are summaries of the key experimental methodologies used to generate the comparative data presented in this guide.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to determine the concentration of a drug that inhibits cell growth by 50% (IC50).

Figure 3: Workflow for determining in vitro cytotoxicity using the MTT assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well microtiter plate at a predetermined optimal density and incubate overnight to allow for attachment.

• Drug Treatment: Add serial dilutions of the test compounds ((R)-Taltobulin or docetaxel) to the wells in triplicate and incubate for a period of 48 to 72 hours.

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to untreated control cells and determine the IC50 value from the dose-response curve.

In Vivo Human Tumor Xenograft Study

This model is used to evaluate the antitumor efficacy of a compound in a living organism.

Figure 4: General workflow for an in vivo human tumor xenograft study.

Detailed Protocol:

• Cell Implantation: Subcutaneously inject a suspension of human tumor cells into the flank of athymic (nude) mice.

• Tumor Establishment: Allow the tumors to grow to a specified volume (e.g., 100-200 mm³).

• Randomization and Treatment: Randomly assign mice to treatment groups (vehicle control, (R)-Taltobulin, or docetaxel). Administer the drugs via the appropriate route (e.g., intravenous or oral) according to a predetermined schedule.

• Monitoring: Measure tumor dimensions with calipers and calculate tumor volume regularly. Monitor the body weight of the mice as an indicator of toxicity.

• Data Analysis: At the end of the study, calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control group.

Conclusion

(R)-Taltobulin emerges as a highly potent antimicrotubule agent with a distinct advantage over docetaxel in its ability to circumvent P-glycoprotein-mediated multidrug resistance in preclinical models. Its efficacy in taxane-resistant tumor models suggests its potential as a valuable therapeutic option for patients who have developed resistance to currently available microtubule-targeting agents. While both drugs effectively induce apoptosis through the disruption of microtubule dynamics, the superior potency and resistance-evading properties of (R)-Taltobulin warrant further investigation in clinical settings. The experimental data presented in this guide provides a solid foundation for researchers and drug development professionals to understand the comparative preclinical profiles of these two important anticancer compounds.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo | UBC Chemistry [chem.ubc.ca]
• 4. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Validating the in vivo efficacy of (R)-Taltobulin in different tumor models

(R)-Taltobulin (also known as HTI-286) , a synthetic analog of the marine natural product hemiasterlin, has emerged as a potent microtubule-destabilizing agent with significant preclinical antitumor activity.[1][2][3] This guide provides a comparative analysis of the in vivo efficacy of (R)-Taltobulin in various tumor models, juxtaposed with established and contemporary microtubule-targeting agents, including paclitaxel, vincristine, and ixabepilone. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data and detailed protocols.

Comparative In Vivo Efficacy

(R)-Taltobulin has demonstrated broad-spectrum antitumor activity in vivo, notably in tumor models resistant to conventional chemotherapeutics like paclitaxel and vincristine.[1][2] Its efficacy stems from its ability to inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. A key advantage of (R)-Taltobulin is its reduced susceptibility to P-glycoprotein (P-gp) mediated efflux, a common mechanism of multidrug resistance.

The following tables summarize the in vivo efficacy of (R)-Taltobulin and its comparators in various tumor xenograft models.

Table 1: In Vivo Efficacy of (R)-Taltobulin in Human Tumor Xenograft Models

Tumor Model	Animal Model	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference
Lox Melanoma	Athymic nu/nu mice	3 mg/kg, p.o.	96-98% TGI on day 12
KB-3-1 Epidermoid	Athymic nu/nu mice	3 mg/kg, p.o.	82% TGI
HCT-15 Colon	Athymic nu/nu mice	1.6 mg/kg, i.v.	Significant tumor growth inhibition
DLD-1 Colon	Athymic nu/nu mice	1.6 mg/kg, i.v.	Significant tumor growth inhibition
MX-1W Breast (P-gp overexpressing)	Athymic nu/nu mice	1.6 mg/kg, i.v.	97% TGI
KB-8-5 (P-gp overexpressing)	Athymic nu/nu mice	1.6 mg/kg, i.v.	84% TGI on day 14
Morris Hepatoma	Rat (allograft)	0.12 mg/kg, i.v. (days 1, 5, 9, 15)	Significant inhibition of tumor growth
Various (Skin, Breast, Prostate, Brain, Colon)	Athymic mice	i.v. administration	Inhibition of tumor growth; marked regression in established tumors >1g

Table 2: Comparative In Vivo Efficacy of Alternative Microtubule-Targeting Agents

Agent	Tumor Model	Animal Model	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference
Paclitaxel	Breast Carcinoma (MCF-7, MX-1)	Nude mice	20 mg/kg, i.p. (daily for 5 days)	Significant antitumor activity in sensitive lines, limited in others.
Human Breast Cancer Xenografts	Athymic nude mice	Not specified	Significant inhibition of tumor growth.
Vincristine	B-cell Lymphoma (Namalwa)	Murine model	Not specified	Superior therapeutic outcome compared to Doxorubicin-loaded liposomes.
Multidrug-resistant cancers	Xenograft mouse model	Not specified	Co-encapsulation with quinine in liposomes reduced tumor volume 5.4-fold compared to other groups.
Rhabdomyosarcoma	Murine model	0.25 mg/kg	Combination with RCM1 effectively reduced tumor volumes.
Ixabepilone	Taxane-resistant Ovarian Carcinoma	Xenografts	Not specified	Significant antitumor activity.
Taxane-resistant Metastatic Breast Cancer	Patients	40 mg/m² i.v. every 3 weeks	Objective response rates of 11.5% in heavily pretreated patients.
Platinum- and Taxane-Resistant Ovarian Cancer	Patients	Weekly infusions	Objective response rate of 14.3%.

Experimental Protocols

The following is a generalized protocol for evaluating the in vivo efficacy of microtubule inhibitors in a subcutaneous xenograft mouse model. This protocol is a synthesis of standard procedures described in the literature.

1. Cell Culture and Preparation:

• Culture human cancer cell lines (e.g., HCT-15 for colon, MDA-MB-231 for breast) in appropriate media and conditions.

• Harvest cells during the logarithmic growth phase and assess viability using trypan blue exclusion.

• Resuspend cells in a sterile, serum-free medium or a mixture with Matrigel at a concentration of 5-10 x 10⁶ cells per 100-200 µL.

2. Animal Handling and Tumor Implantation:

• Use immunocompromised mice (e.g., athymic nude or NOD/SCID), 6-8 weeks old.

• Allow mice to acclimatize for at least one week before the experiment.

• Subcutaneously inject the cell suspension into the flank of each mouse.

3. Tumor Growth Monitoring and Grouping:

• Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week.

• Calculate tumor volume using the formula: (Length x Width²)/2.

• When tumors reach a mean volume of 100-200 mm³, randomize mice into treatment and control groups (typically n=8-10 mice per group).

4. Drug Preparation and Administration:

• Prepare (R)-Taltobulin and comparator drugs in appropriate vehicles (e.g., saline, DMSO/saline).

• Administer the drugs via the specified route (e.g., intravenous, intraperitoneal, or oral gavage) according to the predetermined dosing schedule.

• The control group should receive the vehicle only.

5. Efficacy Evaluation and Data Analysis:

• Continue to monitor tumor volume and body weight throughout the study.

• Primary efficacy endpoints include tumor growth inhibition (TGI), calculated as: (1 - (Mean tumor volume of treated group / Mean tumor volume of control group)) x 100%.

• Secondary endpoints may include tumor regression, survival analysis, and assessment of toxicity (e.g., body weight loss, clinical signs).

• At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histopathology, biomarker analysis).

Signaling Pathways and Mechanism of Action

Microtubule-depolymerizing agents like (R)-Taltobulin disrupt the dynamic equilibrium of microtubule assembly and disassembly, which is crucial for mitotic spindle formation. This disruption triggers the spindle assembly checkpoint, leading to a prolonged mitotic arrest (G2/M phase). Persistent mitotic arrest ultimately culminates in apoptotic cell death through a complex signaling cascade.

Key signaling events initiated by microtubule depolymerization include:

• Phosphorylation and inactivation of the anti-apoptotic protein Bcl-2 : This is a critical step in promoting apoptosis.

• Activation of the c-Jun N-terminal kinase (JNK) pathway : JNK can phosphorylate Bcl-2, further promoting its inactivation, and can also be involved in p53-mediated apoptosis.

• Induction of the tumor suppressor p53 : In some contexts, p53 can be activated, leading to the transcription of pro-apoptotic genes.

The interplay of these pathways determines the cell's fate in response to microtubule disruption.

References

• 1. Portico [access.portico.org]
• 2. Inhibition of hepatic tumor cell proliferation in vitro and tumor growth in vivo by taltobulin, a synthetic analogue of the tripeptide hemiasterlin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HTI-286, a synthetic analogue of the tripeptide hemiasterlin, is a potent antimicrotubule agent that circumvents P-glycoprotein-mediated resistance in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Safety Analysis: (R)-Taltobulin Versus Other Microtubule-Targeting Agents

A Detailed Examination for Researchers and Drug Development Professionals

(R)-Taltobulin, a synthetic analog of the marine-derived peptide hemiasterlin, is a potent microtubule-targeting agent (MTA) that has demonstrated significant preclinical antitumor activity. As with all chemotherapeutic agents, a thorough understanding of its safety profile is paramount for its potential clinical application. This guide provides a comparative analysis of the safety profile of (R)-Taltobulin against other well-established MTAs, namely the taxanes (paclitaxel and docetaxel) and the vinca alkaloids (vincristine and vinblastine). This analysis is based on available preclinical and clinical data and is intended to provide researchers, scientists, and drug development professionals with a comprehensive overview to inform further research and development.

Executive Summary of Comparative Safety

Microtubule-targeting agents are a cornerstone of cancer chemotherapy, but their clinical utility is often limited by significant toxicities. This guide presents a comparative overview of the safety profiles of (R)-Taltobulin, a microtubule destabilizer, and other widely used MTAs. The available data suggests that while all these agents share a common mechanism of disrupting microtubule dynamics, leading to mitotic arrest and apoptosis, their safety profiles can differ significantly. Key areas of concern for MTAs include hematological toxicity (neutropenia) and neurotoxicity (peripheral neuropathy).

Data Presentation: In Vitro Cytotoxicity

A crucial initial assessment of an anticancer agent's potency is its in vitro cytotoxicity against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of this activity. While direct head-to-head comparative studies are limited, the following table summarizes representative IC50 values for (R)-Taltobulin and other MTAs from various preclinical studies. It is important to note that IC50 values can vary depending on the cell line and experimental conditions.

Drug	Cancer Cell Line	IC50 (nM)	Reference
(R)-Taltobulin	Hepatic Tumor Cell Lines (Mean)	2 ± 1	[1]
18 Human Tumor Cell Lines (Mean)	2.5 ± 2.1	[1]
Paclitaxel	MCF-7 (Breast)	64.46 (µM)	[2]
Vincristine	MCF-7 (Breast)	239.51 (µM)	[2]
Normal Human Lymphocytes (250 µg/ml)	38.77% inhibition	[2]
Vinblastine	MCF-7 (Breast)	67.12 (µM)

Preclinical Safety and Tolerability

Preclinical in vivo studies are essential for determining the therapeutic index and potential toxicities of a new drug candidate before it enters human trials. Key parameters evaluated include the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable toxicity.

(R)-Taltobulin: In a study using a rat allograft model of hepatic tumors, intravenous administration of (R)-Taltobulin at a dose of 0.12 mg/kg on days 1, 5, 9, and 15 was well-tolerated by the animals. However, detailed preclinical toxicology studies establishing the MTD in various species are not extensively publicly available.

Taxanes and Vinca Alkaloids: Preclinical toxicology studies for taxanes and vinca alkaloids are well-documented and have established their dose-limiting toxicities, primarily myelosuppression and neurotoxicity. These studies are crucial for guiding starting doses in clinical trials.

Clinical Safety Profiles: A Comparative Overview

Clinical trials provide the most relevant data on the safety and tolerability of a drug in humans. The following sections summarize the known clinical safety profiles of (R)-Taltobulin and other MTAs, focusing on the most common and dose-limiting toxicities.

Hematological Toxicity

Myelosuppression, particularly neutropenia, is a common and often dose-limiting toxicity of many MTAs.

(R)-Taltobulin: As of the latest available information, detailed quantitative data from completed Phase I clinical trials of (R)-Taltobulin, including the incidence and severity of neutropenia, are not widely published.

Taxanes (Paclitaxel and Docetaxel): Both paclitaxel and docetaxel are known to cause significant neutropenia. In a phase 2 study comparing docetaxel and paclitaxel in Black patients with early-stage breast cancer, the rate of grade 3 or higher neutropenia was not explicitly stated, but dose reductions due to any cause were more frequent with paclitaxel (38.8%) compared to docetaxel (24.6%).

Vinca Alkaloids (Vincristine and Vinblastine): Vincristine is generally considered to be less myelosuppressive than vinblastine. The primary dose-limiting toxicity of vincristine is neurotoxicity, while for vinblastine, it is myelosuppression.

Neurotoxicity

Chemotherapy-induced peripheral neuropathy (CIPN) is a debilitating side effect of many MTAs, characterized by pain, numbness, and tingling in the hands and feet.

(R)-Taltobulin: The neurotoxic potential of (R)-Taltobulin in humans is yet to be fully characterized in published clinical trial data.

Taxanes (Paclitaxel and Docetaxel): Both paclitaxel and docetaxel are associated with a significant risk of peripheral neuropathy. A study comparing the two drugs in breast cancer patients found that paclitaxel was associated with more severe sensory neuropathy than docetaxel at nearly every time point through 24 weeks of treatment. In another study, the incidence of grade 2 or higher taxane-induced peripheral neuropathy was significantly lower with docetaxel (25%) compared to paclitaxel (44%). The incidence of grade 3 or higher neuropathy was 1.7% for docetaxel and 9.4% for paclitaxel.

Vinca Alkaloids (Vincristine and Vinblastine): Vincristine is notoriously neurotoxic, and peripheral neuropathy is its primary dose-limiting toxicity. Vinblastine is also neurotoxic, but generally to a lesser extent than vincristine. The neurotoxicity of vinca alkaloids is thought to be related to their disruption of axonal microtubules, which are crucial for nerve function.

Mechanistic Insights into Differential Toxicities

The differences in the safety profiles of these MTAs can be attributed to several factors, including their specific binding sites on tubulin, their effects on microtubule dynamics, and their downstream signaling consequences.

Signaling Pathways

Microtubule-targeting agents can trigger various downstream signaling pathways that contribute to both their efficacy and toxicity.

Both microtubule stabilizers and destabilizers induce mitotic arrest, which can lead to the phosphorylation and inactivation of the anti-apoptotic protein Bcl-2, thereby promoting apoptosis. Additionally, disruption of the microtubule network can activate the c-Jun N-terminal kinase (JNK) pathway, which can also contribute to Bcl-2 phosphorylation and apoptosis. While both classes of drugs converge on these pathways, the kinetics and magnitude of activation may differ, potentially contributing to variations in their therapeutic and toxic effects.

Mechanisms of Neurotoxicity

The neurotoxicity of MTAs is primarily attributed to their disruption of the axonal microtubule cytoskeleton, which is essential for maintaining neuronal structure and function, including axonal transport.

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the comparative analysis of MTA safety profiles.

Cell Viability Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat cells with various concentrations of the MTAs for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Tubulin Polymerization Assay

Principle: This assay measures the effect of compounds on the in vitro polymerization of purified tubulin into microtubules. Polymerization is monitored by an increase in light scattering (turbidity) or fluorescence.

Protocol (Turbidity-based):

• Reagent Preparation: Prepare purified tubulin, GTP, and the test compounds in a suitable buffer (e.g., PEM buffer).

• Reaction Setup: On ice, mix tubulin and GTP. Add the test compound or vehicle control.

• Initiation of Polymerization: Transfer the reaction mixture to a pre-warmed 37°C cuvette in a spectrophotometer.

• Data Acquisition: Monitor the increase in absorbance at 340 nm over time.

• Data Analysis: Analyze the polymerization kinetics (lag time, rate, and extent of polymerization) to determine the effect of the compound.

Mitotic Arrest Assay (Flow Cytometry)

Principle: This assay quantifies the percentage of cells in different phases of the cell cycle. MTAs typically cause an accumulation of cells in the G2/M phase due to the activation of the spindle assembly checkpoint.

Protocol:

• Cell Treatment: Treat cells with the MTA for a duration that allows for cell cycle progression (e.g., 18-24 hours).

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol to permeabilize the cell membrane.

• DNA Staining: Stain the cellular DNA with a fluorescent dye such as propidium iodide (PI), which intercalates into the DNA. RNase is often included to prevent staining of double-stranded RNA.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is proportional to the DNA content.

• Data Analysis: Generate a histogram of DNA content to quantify the percentage of cells in the G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA) phases of the cell cycle.

Conclusion

The comparative analysis of the safety profiles of (R)-Taltobulin and other established MTAs highlights the ongoing need for novel agents with an improved therapeutic window. While (R)-Taltobulin shows potent preclinical antitumor activity, a comprehensive understanding of its clinical safety profile, particularly concerning neutropenia and peripheral neuropathy, awaits the publication of detailed clinical trial data. The existing data on taxanes and vinca alkaloids underscore the significant burden of toxicity associated with this class of drugs and emphasize the importance of careful patient monitoring and management. Further head-to-head comparative studies, both preclinical and clinical, will be crucial to definitively position (R)-Taltobulin within the therapeutic landscape of microtubule-targeting agents. The experimental protocols and mechanistic insights provided in this guide offer a framework for conducting such comparative evaluations and for the continued development of safer and more effective MTA-based cancer therapies.

References

• 1. leberchirurgie.ch [leberchirurgie.ch]
• 2. researchgate.net [researchgate.net]

Confirming the Molecular Target of (R)-Taltobulin: A Comparative Guide to Genetic Approaches

(R)-Taltobulin, a potent synthetic analog of the marine natural product hemiasterlin, has demonstrated significant anti-tumor activity by inhibiting microtubule polymerization. This guide provides a comparative overview of genetic approaches that can be employed to definitively confirm that tubulin is the direct molecular target of (R)-Taltobulin. The methodologies discussed are crucial for researchers, scientists, and drug development professionals seeking to validate drug targets and understand mechanisms of action.

Biochemical assays have strongly indicated that (R)-Taltobulin functions by disrupting microtubule dynamics, a process central to cell division. However, genetic validation provides the highest level of evidence by directly linking a gene to a drug's pharmacological effect. This is achieved by observing a change in cellular sensitivity to the drug upon genetic modification of the putative target.

Comparison of Genetic Target Validation Methodologies

The definitive genetic validation of a drug target involves demonstrating that genetic modulation of the target protein phenocopies the pharmacological effect of the compound. For (R)-Taltobulin, this would mean that cells with altered tubulin genes exhibit a modified response to the drug. The primary genetic methods to achieve this are target mutation, gene knockdown using RNA interference (RNAi), and gene knockout using CRISPR-Cas9.

Feature	Target Mutation	shRNA Knockdown	CRISPR-Cas9 Knockout
Principle	Introduction of specific point mutations in the tubulin gene that are predicted to alter drug binding.	Suppression of tubulin gene expression at the mRNA level, leading to reduced protein levels.	Permanent disruption of the tubulin gene, leading to a complete loss of protein expression.
Effect	Altered protein function (e.g., reduced drug binding affinity).	Transient or stable reduction in target protein levels.	Complete and permanent loss of target protein function.
Key Advantage	Provides strong evidence of direct drug-target interaction. Resistance-conferring mutations are a "gold standard" for target validation.	Technically straightforward for large-scale screens. Allows for the study of essential genes where a full knockout would be lethal.	Creates a complete loss-of-function phenotype, providing a clear genetic background for drug sensitivity studies.
Key Disadvantage	Can be labor-intensive to generate and screen for specific mutations. May not be feasible for all targets.	Incomplete knockdown can lead to ambiguous results. Prone to off-target effects.	Complete knockout of essential genes like tubulin can be lethal to the cell, complicating the interpretation of drug sensitivity assays.
Typical Use Case	Confirming a direct binding site and mechanism of resistance.	High-throughput screening to identify genes that modulate drug sensitivity.	Creating clean genetic models for studying drug action when the target is not essential for viability.

Experimental Protocols

Target Validation through Introduction of Tubulin Mutations

This approach is based on the principle that a mutation in the drug's binding site on the target protein will alter the drug's efficacy. For microtubule inhibitors, mutations in β-tubulin have been shown to confer resistance.[1][2]

Methodology:

• Identify Putative Binding Site: Based on computational modeling or analogy with other tubulin binders, identify key amino acid residues in β-tubulin likely to interact with (R)-Taltobulin.

• Site-Directed Mutagenesis: Use a technique like PCR-based site-directed mutagenesis to introduce specific amino acid substitutions at the identified residues in a β-tubulin expression vector.

• Cell Line Transfection: Transfect a relevant cancer cell line (e.g., one known to be sensitive to (R)-Taltobulin) with the mutated β-tubulin construct or a wild-type control.

• Selection and Verification: Select for cells successfully expressing the mutant or wild-type tubulin. Verify the expression and incorporation of the mutant tubulin into the microtubule network via Western blotting and immunofluorescence.

• Drug Sensitivity Assay: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the IC50 value of (R)-Taltobulin in cells expressing the mutant versus wild-type tubulin. A significant increase in the IC50 for the mutant-expressing cells provides strong evidence that tubulin is the direct target.

shRNA-Mediated Knockdown of Tubulin Isoforms

Short hairpin RNA (shRNA) can be used to silence the expression of specific tubulin isoforms to assess their contribution to (R)-Taltobulin sensitivity.

Methodology:

• shRNA Design and Cloning: Design and clone shRNA sequences targeting a specific β-tubulin isoform into a lentiviral vector. Include a non-targeting shRNA as a negative control.

• Lentivirus Production and Transduction: Produce lentiviral particles and transduce the target cancer cell line.

• Selection and Knockdown Verification: Select transduced cells using an appropriate antibiotic marker. Confirm the knockdown of the target tubulin isoform by qRT-PCR and Western blotting.

• Drug Sensitivity Assay: Determine the IC50 of (R)-Taltobulin in the knockdown and control cells. A change in sensitivity will indicate the importance of that specific tubulin isoform for the drug's activity.

A powerful extension of this is a genome-wide shRNA screen to identify genes whose knockdown confers resistance or sensitivity to (R)-Taltobulin.[3][4] In such a screen, enrichment of shRNAs targeting tubulin genes in the resistant population would strongly validate tubulin as the primary target.

CRISPR-Cas9 Mediated Knockout of Tubulin Genes

CRISPR-Cas9 technology allows for the complete and permanent disruption of a gene. While a complete knockout of all tubulin genes would be lethal, this technique can be used to study the role of specific tubulin isotypes or to introduce specific mutations.

Methodology:

• gRNA Design: Design guide RNAs (gRNAs) to target a specific β-tubulin isoform gene.

• CRISPR-Cas9 Delivery: Deliver the Cas9 nuclease and the gRNA into the target cells, often via a lentiviral vector or as a ribonucleoprotein complex.

• Clonal Selection and Validation: Isolate single-cell clones and screen for the desired gene knockout or mutation by PCR and sequencing. Confirm the absence of the protein by Western blotting.

• Phenotypic Analysis: Assess the effect of the tubulin isoform knockout on cell viability and morphology.

• Drug Sensitivity Assay: Determine the IC50 of (R)-Taltobulin in the knockout and wild-type cells.

A more advanced application involves using a CRISPR-edited cell line with endogenously tagged tubulin to visualize the effects of compounds on the microtubule network in real-time, providing a high-throughput method to screen for and validate tubulin inhibitors.[5]

Visualizing the Workflow and Logic

Logical Flow for Genetic Target Validation of (R)-Taltobulin

Caption: A diagram illustrating the logical steps to genetically validate the molecular target of (R)-Taltobulin.

Experimental Workflow for CRISPR-Cas9 Mediated Target Validation

Caption: A flowchart outlining the key experimental steps for validating tubulin as the target of (R)-Taltobulin using CRISPR-Cas9.

Signaling Pathway Context

(R)-Taltobulin's interaction with tubulin disrupts the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis.

Simplified Signaling Pathway of (R)-Taltobulin Action

Caption: A diagram showing the proposed mechanism of action for (R)-Taltobulin, leading to apoptosis.

References

• 1. Resistance to Microtubule-Stabilizing Drugs Involves Two Events β-Tubulin Mutation in One Allele Followed by Loss of the Second Allele - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Parallel shRNA and CRISPR-Cas9 screens enable antiviral drug target identification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genome-wide functional screen identifies a compendium of genes affecting sensitivity to tamoxifen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Inhibitors of Tubulin Polymerization Using a CRISPR-Edited Cell Line with Endogenous Fluorescent Tagging of β-Tubulin and Histone H1 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Laboratory Personnel and the Environment: Proper Disposal of (R)-Taltobulin

(R)-Taltobulin, a potent synthetic antimicrotubule agent, requires stringent handling and disposal procedures due to its cytotoxic properties. As a compound designed to inhibit cell division and induce apoptosis, its release into the environment or accidental exposure can pose significant risks.[1][2] This guide provides essential, step-by-step procedures for the safe disposal of (R)-Taltobulin, ensuring the safety of laboratory personnel and compliance with regulatory standards. Researchers, scientists, and drug development professionals should always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for detailed information and adhere to their institution's environmental health and safety (EHS) guidelines.[3]

Hazard Classification and Safety Profile

Hazard Classification	Description	Precautionary Measures
Acute Toxicity (Oral)	Potentially harmful or fatal if swallowed. Ingestion may lead to severe adverse health effects.	Do not eat, drink, or smoke when handling. If swallowed, seek immediate medical attention.
Skin and Eye Irritation	May cause irritation upon direct contact with skin or eyes.	Wear appropriate personal protective equipment (PPE), including gloves and safety glasses. In case of contact, rinse the affected area thoroughly with water.
Mutagenicity	As a cytotoxic agent that interferes with cell division, it may have the potential to cause genetic defects.	Handle with extreme care, using engineering controls (e.g., fume hood) and appropriate PPE to minimize exposure.
Aquatic Toxicity	Potentially very toxic to aquatic life with long-lasting effects.	Prevent release into the environment. All waste must be collected and disposed of as hazardous chemical waste.
Respiratory Irritation	Inhalation of the compound as a dust or aerosol may cause respiratory tract irritation.	Handle in a well-ventilated area, preferably within a chemical fume hood, to prevent the formation of dust and aerosols.

This table provides general guidance. Always refer to the manufacturer-specific SDS for detailed hazard information.

Step-by-Step Disposal Protocol for (R)-Taltobulin

The following protocol outlines the necessary steps for the safe disposal of (R)-Taltobulin and all associated contaminated materials.

1. Personal Protective Equipment (PPE): Before handling (R)-Taltobulin, it is imperative to be outfitted in the appropriate PPE:

• Lab coat or disposable gown

• Two pairs of nitrile gloves (outer pair to be changed frequently)

• Chemical safety goggles or a face shield

• For solids or when generating aerosols, a respiratory mask (e.g., N95) is recommended.

2. Waste Segregation at the Point of Generation: Proper segregation of waste is critical to prevent cross-contamination and ensure proper disposal.

• Solid Waste: All disposable materials that have come into contact with (R)-Taltobulin, such as contaminated gloves, weigh boats, pipette tips, and wipes, must be placed in a designated, clearly labeled hazardous waste container. This container is typically a yellow or black bin designated for cytotoxic waste.

• Liquid Waste: Solutions containing (R)-Taltobulin should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility has been confirmed.

• Sharps: Needles, syringes, or any other sharps contaminated with (R)-Taltobulin must be immediately placed in a designated sharps container for hazardous chemical waste.

3. Decontamination Procedures: All non-disposable equipment and surfaces that have been in contact with (R)-Taltobulin must be decontaminated.

• Prepare a decontamination solution. A 10⁻² M solution of Sodium Dodecyl Sulfate (SDS) followed by a 70% isopropyl alcohol (IPA) rinse is a common practice for cleaning surfaces contaminated with cytotoxic agents.

• Wipe the contaminated surfaces with the detergent solution, followed by a rinse with sterile water, and then a final wipe with 70% IPA.

• All cleaning materials (wipes, pads) must be disposed of as solid hazardous waste.

4. Spill Management: In the event of a spill, the following steps should be taken:

• Evacuate and secure the area to prevent unauthorized entry.

• Wearing full PPE, contain the spill to prevent it from spreading.

• For liquid spills, use an absorbent material to soak up the spill.

• For solid spills, carefully scoop or sweep the material to avoid creating dust.

• Place all contaminated absorbent and cleaning materials into a sealed, labeled hazardous waste container.

5. Waste Storage and Disposal:

• Store all hazardous waste containers in a designated, secure area away from incompatible materials.

• Ensure all waste containers are properly labeled with the contents, including the name "(R)-Taltobulin" and relevant hazard symbols.

• Follow your institution's guidelines for the final disposal of hazardous chemical waste, which typically involves arranging for pickup by a certified hazardous waste disposal company.

Visualizing the Disposal Workflow and Mechanism of Action

To further clarify the procedural flow and the rationale behind the stringent handling protocols, the following diagrams illustrate the cytotoxic waste disposal workflow and the cellular mechanism of action of (R)-Taltobulin.

Caption: Workflow for the segregation and disposal of cytotoxic laboratory waste.

Caption: Mechanism of action of (R)-Taltobulin leading to apoptosis.

References

• 1. glpbio.com [glpbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. sharpsmart.co.uk [sharpsmart.co.uk]

Essential Safety and Logistics for Handling (R)-Taltobulin

(R)-Taltobulin, a potent antimicrotubule agent, requires stringent safety protocols due to its cytotoxic nature. This document provides essential guidance for researchers, scientists, and drug development professionals on its safe handling, use, and disposal.

As a synthetic analogue of the tripeptide hemiasterlin, (R)-Taltobulin functions by inhibiting tubulin polymerization, leading to mitotic arrest and subsequent apoptosis in targeted cells.[1] Its potency necessitates the use of comprehensive personal protective equipment (PPE) and adherence to specific operational and disposal plans to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Personal Protective Equipment

While a specific Safety Data Sheet (SDS) for (R)-Taltobulin is not publicly available, its classification as a potent cytotoxic and antimicrotubule agent warrants handling it with the utmost caution. Based on the safety profiles of similar compounds, it should be treated as toxic if swallowed and potentially capable of causing genetic defects. The following table summarizes the recommended personal protective equipment.

PPE Category	Item	Specification	Purpose
Hand Protection	Gloves	Nitrile, double-gloved	Prevents skin contact and absorption.
Body Protection	Laboratory Coat	Disposable, solid front, with tight-fitting cuffs	Protects against splashes and contamination of personal clothing.
Gown	Impermeable, disposable	Recommended for procedures with a higher risk of splashes.
Eye Protection	Safety Glasses with Side Shields	ANSI Z87.1 certified	Protects eyes from splashes.
Face Shield	-	Recommended when there is a significant risk of splashing.
Respiratory Protection	Fume Hood	Certified and properly functioning	Primary engineering control to prevent inhalation of aerosols or powders.
Respirator	N95 or higher, as determined by a risk assessment	For use during spill cleanup or when engineering controls are not sufficient.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure risk. The following procedure outlines the essential steps for safely handling (R)-Taltobulin in a laboratory setting.

Experimental Workflow for Handling (R)-Taltobulin

A procedural workflow for the safe handling of (R)-Taltobulin.

Experimental Protocol: Preparation of a 10 mM Stock Solution

• Preparation : Don all required PPE as listed in the table above. Prepare the workspace within a certified chemical fume hood by lining the area with absorbent, plastic-backed pads.

• Weighing : Carefully weigh the desired amount of solid (R)-Taltobulin using a calibrated analytical balance within the fume hood. Use anti-static weighing paper or a tared vial to minimize dispersal of the powder.

• Solubilization : Based on the molecular weight of (R)-Taltobulin, calculate the volume of dimethyl sulfoxide (DMSO) required to achieve a 10 mM concentration. Using a calibrated micropipette, add the DMSO to the vial containing the solid compound.

• Mixing : Gently vortex or sonicate the solution at room temperature until the solid is completely dissolved.

• Storage : Aliquot the stock solution into smaller, clearly labeled, and tightly sealed vials to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Signaling Pathway: Mechanism of Action

(R)-Taltobulin exerts its cytotoxic effects by disrupting microtubule dynamics. This interference with the cellular cytoskeleton leads to an arrest of the cell cycle in the G2/M phase, ultimately triggering the intrinsic pathway of apoptosis.

(R)-Taltobulin Induced Apoptosis Pathway

The signaling pathway of (R)-Taltobulin leading to apoptosis.

The process is initiated by the binding of (R)-Taltobulin to tubulin, preventing its polymerization into microtubules. This disruption of the microtubule network activates the spindle assembly checkpoint, leading to a halt in the cell cycle at the G2/M transition. Prolonged mitotic arrest triggers a signaling cascade that includes the phosphorylation of the anti-apoptotic protein Bcl-2.[2][3][4][5] Phosphorylated Bcl-2 is inactivated, which leads to increased permeability of the mitochondrial outer membrane and the release of pro-apoptotic factors. This, in turn, activates caspase-9, an initiator caspase, which then activates the executioner caspase-3, culminating in the dismantling of the cell through apoptosis.

Disposal Plan

All materials and waste contaminated with (R)-Taltobulin must be disposed of as cytotoxic waste in accordance with institutional and local regulations.

Waste Type	Container	Disposal Procedure
Solid Waste	Labeled, puncture-resistant, leak-proof container with a lid.	Includes contaminated gloves, gowns, pipette tips, vials, and absorbent pads. The container should be clearly marked as "Cytotoxic Waste".
Liquid Waste	Labeled, leak-proof, shatter-resistant container.	Includes unused stock solutions, diluted solutions, and contaminated media. The container should be clearly marked as "Cytotoxic Liquid Waste".
Sharps	Labeled, puncture-proof sharps container.	Includes needles and syringes used for handling (R)-Taltobulin solutions. The container should be clearly marked as "Cytotoxic Sharps".

All cytotoxic waste must be segregated from other waste streams and is typically disposed of via incineration by a licensed hazardous waste management company. Never dispose of (R)-Taltobulin or its contaminated materials in the regular trash or down the drain.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MJ-29 inhibits tubulin polymerization, induces mitotic arrest, and triggers apoptosis via cyclin-dependent kinase 1-mediated Bcl-2 phosphorylation in human leukemia U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Microtubule-Targeting Drugs Induce Bcl-2 Phosphorylation and Association with Pin1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Involvement of Microtubules in the Regulation of Bcl2 Phosphorylation and Apoptosis through Cyclic AMP-Dependent Protein Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel Synthetic Microtubule Inhibitor, MPT0B214 Exhibits Antitumor Activity in Human Tumor Cells through Mitochondria-Dependent Intrinsic Pathway - PMC [pmc.ncbi.nlm.nih.gov]